P,P'-dde

• CAS: 68679-99-2

Core Science & Biosynthesis

Synthesis of p,p'-Dichlorodiphenyldichloroethylene (p,p'-DDE) from p,p'-Dichlorodiphenyltrichloroethane (DDT): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical synthesis of p,p'-dichlordiphenyldichloroethylene (p,p'-DDE) from p,p'-dichlorodiphenyltrichloroethane (DDT). The primary method detailed is the dehydrochlorination of DDT, a process of significant interest in environmental science, toxicology, and for the synthesis of analytical standards. This document outlines the core chemical transformation, detailed experimental protocols, and quantitative data to support researchers in the controlled synthesis of p,p'-DDE.

Introduction

p,p'-Dichlorodiphenyltrichloroethane (DDT) is a well-known organochlorine insecticide. Its primary and most stable metabolite is p,p'-dichlordiphenyldichloroethylene (p,p'-DDE), formed through the process of dehydrochlorination, which involves the removal of a hydrogen and a chlorine atom from the parent DDT molecule. This transformation can occur both biologically, through enzymatic action in organisms, and chemically under laboratory conditions.[1] The synthesis of p,p'-DDE is crucial for creating analytical standards for environmental monitoring and for toxicological studies investigating its role as an endocrine disruptor and persistent organic pollutant (POP).[2] This guide focuses on the chemical synthesis of p,p'-DDE from p,p'-DDT.

Chemical Transformation

The core of the synthesis is the dehydrohalogenation of p,p'-DDT. This reaction results in the loss of a molecule of hydrogen chloride (HCl) and the formation of a double bond in the ethylene (B1197577) bridge of the molecule, converting the trichloroethane group to a dichloroethylene group.[2]

Reaction Pathway Diagram

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. Dichlorodiphenyldichloroethylene - Wikipedia [en.wikipedia.org]

A Comparative Analysis of the Biological Activities of o,p'-DDE and p,p'-DDE: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichlorodiphenyltrichloroethane (DDT) and its persistent metabolite, dichlorodiphenyldichloroethylene (DDE), are environmental contaminants of significant concern due to their endocrine-disrupting properties. Technical grade DDT is a mixture of isomers, with p,p'-DDT being the most abundant and o,p'-DDT present in smaller quantities.[1] Metabolism of these parent compounds leads to the formation of p,p'-DDE and o,p'-DDE, respectively. These isomers, while structurally similar, exhibit distinct biological activities, primarily interacting with the estrogen and androgen signaling pathways. This technical guide provides a comprehensive comparison of the biological activities of o,p'-DDE and p,p'-DDE, focusing on their mechanisms of action, receptor binding affinities, and the experimental methodologies used to characterize them.

Core Biological Activities: A Tale of Two Receptors

The primary biological distinction between o,p'-DDE and p,p'-DDE lies in their preferential interaction with different steroid hormone receptors.[2] Generally, o,p'-DDE is considered to be estrogenic, meaning it mimics the effects of estrogen, while p,p'-DDE is primarily characterized as an anti-androgen, counteracting the effects of androgens like testosterone.[2][3]

• o,p'-DDE: An Estrogen Agonist: This isomer has been shown to bind to the estrogen receptor (ER), primarily ERα, and elicit estrogenic responses.[4] This interaction can lead to the activation of estrogen-responsive genes and the proliferation of estrogen-sensitive cells.[4] The estrogenic activity of technical DDT is largely attributed to the presence of the o,p' isomer.[2]

• p,p'-DDE: An Androgen Receptor Antagonist: In contrast, p,p'-DDE has a weak affinity for the estrogen receptor but is a potent antagonist of the androgen receptor (AR).[3][5] By binding to the AR, it competitively inhibits the binding of endogenous androgens, thereby blocking androgen-induced gene transcription and subsequent physiological effects.[2][3] This anti-androgenic activity is linked to observed abnormalities in male reproductive development in wildlife and laboratory animals.[3] While primarily anti-androgenic, some studies suggest that p,p'-DDE may also exhibit weak estrogenic activity under certain conditions.[6]

Quantitative Comparison of Biological Activity

The following table summarizes the quantitative data on the receptor binding affinities and potencies of o,p'-DDE and p,p'-DDE from various in vitro studies.

Isomer	Target Receptor	Assay Type	Species/Cell Line	Endpoint	Value	Reference
o,p'-DDE	Estrogen Receptor (ER)	Competitive Binding	Rainbow Trout	IC50	3.2 µM	[7]
Estrogen Receptor (GPR30)	Competitive Binding	Human	RBA	0.25-1.3%	[8]
p,p'-DDE	Androgen Receptor (AR)	Competitive Binding	Rat	Ki	3.5 µM	[1][9]
Androgen Receptor (AR)	Competitive Binding	Rat	IC50	5 µM	[1][9]
Estrogen Receptor (rtER)	Competitive Binding	Rainbow Trout	IC50	8 µM	[10][11]

IC50: The half maximal inhibitory concentration, representing the concentration of a substance required to inhibit a biological process by 50%. Ki: The inhibition constant, indicating the binding affinity of an inhibitor to a receptor. RBA: Relative binding affinity compared to the endogenous ligand.

Signaling Pathways

The distinct biological activities of o,p'-DDE and p,p'-DDE are a direct consequence of their interference with the estrogen and androgen receptor signaling pathways, respectively.

Estrogen Receptor (ER) Signaling Pathway and o,p'-DDE

o,p'-DDE acts as an agonist, binding to the estrogen receptor and initiating a cascade of events that mimic the natural ligand, estradiol.

Figure 1: Estrogenic action of o,p'-DDE.

Androgen Receptor (AR) Signaling Pathway and p,p'-DDE

p,p'-DDE acts as an antagonist, binding to the androgen receptor and preventing the binding of endogenous androgens, thereby inhibiting the downstream signaling cascade.

Figure 2: Anti-androgenic action of p,p'-DDE.

Experimental Protocols

The characterization of the biological activities of o,p'-DDE and p,p'-DDE relies on a suite of in vitro assays. The following sections provide detailed methodologies for key experiments.

Receptor Competitive Binding Assay

This assay determines the ability of a test compound to compete with a radiolabeled ligand for binding to a specific receptor.

Objective: To quantify the binding affinity (Ki) and inhibitory concentration (IC50) of o,p'-DDE and p,p'-DDE for the estrogen and androgen receptors, respectively.

Materials:

• Recombinant human estrogen or androgen receptor

• [³H]-Estradiol or [³H]-Dihydrotestosterone (radioligand)

• Test compounds (o,p'-DDE, p,p'-DDE) dissolved in a suitable solvent (e.g., DMSO)

• Assay buffer (e.g., Tris-HCl with additives)

• Scintillation cocktail

• 96-well microplates

• Scintillation counter

Protocol:

• Prepare serial dilutions of the test compounds (o,p'-DDE and p,p'-DDE) and the unlabeled endogenous ligand (estradiol or dihydrotestosterone (B1667394) for standard curve).

• In a 96-well plate, add a fixed concentration of the respective recombinant receptor to each well.

• Add the various concentrations of the test compounds or unlabeled ligand to the wells.

• Add a fixed concentration of the radiolabeled ligand to all wells.

• Incubate the plate at a specific temperature (e.g., 4°C) for a defined period (e.g., 18-24 hours) to allow binding to reach equilibrium.

• Separate the receptor-bound from the free radioligand using a method such as hydroxylapatite precipitation or size-exclusion chromatography.

• Add scintillation cocktail to the wells containing the receptor-bound radioligand.

• Measure the radioactivity in each well using a scintillation counter.

• Calculate the percentage of specific binding at each concentration of the test compound.

• Plot the percentage of specific binding against the log concentration of the test compound to determine the IC50 value. The Ki value can be calculated from the IC50 using the Cheng-Prusoff equation.

Figure 3: Receptor Competitive Binding Assay Workflow.

Reporter Gene Assay

This assay measures the transcriptional activation of a receptor in response to a test compound.

Objective: To determine if o,p'-DDE can activate the estrogen receptor and if p,p'-DDE can inhibit the androgen receptor-mediated gene expression.

Materials:

• A suitable mammalian cell line (e.g., HeLa, HEK293) that does not endogenously express the receptor of interest.

• Expression plasmid for the human estrogen or androgen receptor.

• Reporter plasmid containing a reporter gene (e.g., luciferase, β-galactosidase) under the control of a hormone-responsive promoter (e.g., ERE or ARE).

• Cell culture medium and supplements.

• Transfection reagent.

• Test compounds (o,p'-DDE, p,p'-DDE).

• Lysis buffer and substrate for the reporter enzyme.

• Luminometer or spectrophotometer.

Protocol:

• Seed the cells in a multi-well plate and allow them to attach overnight.

• Co-transfect the cells with the receptor expression plasmid and the reporter plasmid using a suitable transfection reagent.

• After a recovery period, replace the medium with a medium containing serial dilutions of the test compounds (for agonist testing, e.g., o,p'-DDE) or a fixed concentration of the endogenous ligand plus serial dilutions of the test compound (for antagonist testing, e.g., p,p'-DDE).

• Incubate the cells for 24-48 hours.

• Lyse the cells and add the appropriate substrate for the reporter enzyme.

• Measure the reporter gene activity (e.g., luminescence or absorbance) using a luminometer or spectrophotometer.

• Normalize the reporter activity to a measure of cell viability (e.g., total protein concentration or a co-transfected control reporter).

• Plot the normalized reporter activity against the log concentration of the test compound to determine the EC50 (for agonists) or IC50 (for antagonists).

Figure 4: Reporter Gene Assay Workflow.

Cell Proliferation Assay (E-SCREEN)

This assay is used to assess the estrogenic activity of compounds by measuring their ability to induce the proliferation of estrogen-dependent cells.

Objective: To determine the proliferative effect of o,p'-DDE on an estrogen-sensitive cell line.

Materials:

• Estrogen-responsive human breast cancer cell line (e.g., MCF-7).

• Cell culture medium depleted of estrogens (e.g., phenol (B47542) red-free medium with charcoal-stripped serum).

• Test compound (o,p'-DDE).

• Positive control (e.g., 17β-estradiol).

• Cell proliferation detection reagent (e.g., MTT, SRB, or a fluorescent dye).

• Multi-well plates.

• Microplate reader.

Protocol:

• Culture MCF-7 cells in estrogen-depleted medium for several days to synchronize the cells and minimize background proliferation.

• Seed the cells in a 96-well plate in the estrogen-depleted medium.

• After cell attachment, replace the medium with fresh estrogen-depleted medium containing serial dilutions of the test compound or the positive control.

• Incubate the cells for 6-7 days, allowing for cell proliferation.

• At the end of the incubation period, add the cell proliferation detection reagent to each well.

• After a further incubation period (as per the reagent manufacturer's instructions), measure the absorbance or fluorescence using a microplate reader.

• Calculate the percentage of cell proliferation relative to the vehicle control.

• Plot the percentage of proliferation against the log concentration of the test compound to determine the proliferative effect.

Figure 5: Cell Proliferation Assay (E-SCREEN) Workflow.

Conclusion

The biological activities of o,p'-DDE and p,p'-DDE are distinctly different, with the former acting primarily as an estrogen receptor agonist and the latter as a potent androgen receptor antagonist. This clear divergence in their mechanisms of action underscores the importance of isomer-specific analysis in toxicological and pharmacological research. The in vitro assays detailed in this guide provide robust and reliable methods for quantifying the endocrine-disrupting potential of these and other environmental contaminants. A thorough understanding of their differential effects on steroid hormone signaling pathways is crucial for assessing their risks to human and wildlife health and for the development of potential therapeutic interventions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Background Information for p,p’-DDE - Interaction Profile for: Persistent Chemicals Found in Fish (Chlorinated Dibenzo-p-Dioxins, Hexachlorobenzene, p,p’-DDE, Methylmercury, and Polychlorinated Biphenyls) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Persistent DDT metabolite p,p'-DDE is a potent androgen receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. p,p'-Dichlordiphenyldichloroethylene (p,p'-DDE) can elicit antiandrogenic and estrogenic modes of action in the amphibian Xenopus laevis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. Binding and activation of the seven-transmembrane estrogen receptor GPR30 by environmental estrogens: a potential novel mechanism of endocrine disruption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. targetmol.cn [targetmol.cn]
• 11. p,p'-DDE | Androgen Receptor | Drug Metabolite | TargetMol [targetmol.com]

The Core Mechanisms of p,p'-DDE Endocrine Disruption: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth examination of the molecular mechanisms underlying the endocrine-disrupting properties of p,p'-dichlorodiphenyldichloroethylene (p,p'-DDE), the persistent metabolite of the organochlorine pesticide DDT. The primary focus is on its well-established role as a potent antagonist of the androgen receptor (AR), with additional discussion on its interactions with estrogen and progesterone (B1679170) receptors, and its impact on steroidogenic pathways. This document summarizes key quantitative data, details relevant experimental methodologies, and provides visual representations of the core signaling pathways and experimental workflows to facilitate a comprehensive understanding for researchers and professionals in related fields.

Introduction

p,p'-Dichlorodiphenyldichloroethylene (p,p'-DDE) is a persistent organic pollutant that bioaccumulates in lipid-rich tissues, leading to long-term exposure in both wildlife and humans.[1] Its classification as an endocrine-disrupting chemical (EDC) stems from its ability to interfere with the normal functioning of the endocrine system, primarily by interacting with nuclear hormone receptors and altering steroid hormone synthesis and metabolism. The most pronounced and well-documented effect of p,p'-DDE is its potent antagonism of the androgen receptor (AR), which has been linked to abnormalities in male reproductive development.[2][3] While its anti-androgenic activity is the primary focus, p,p'-DDE also exhibits weaker interactions with estrogen and progesterone receptors and can modulate the activity of key enzymes involved in steroidogenesis.[4][5]

Interaction with Nuclear Hormone Receptors

The endocrine-disrupting effects of p,p'-DDE are largely mediated through its direct interaction with nuclear hormone receptors, leading to altered gene expression.

Androgen Receptor (AR) Antagonism

The principal mechanism of p,p'-DDE's endocrine disruption is its function as a potent, competitive antagonist of the androgen receptor.[2][3] It binds to the AR's ligand-binding domain, preventing the binding of endogenous androgens like testosterone (B1683101) and dihydrotestosterone (B1667394) (DHT). This inhibition blocks the subsequent conformational changes in the receptor that are necessary for its translocation to the nucleus, binding to androgen response elements (AREs) on DNA, and the recruitment of co-activators to initiate the transcription of androgen-dependent genes.[3]

Table 1: Quantitative Data for p,p'-DDE Interaction with the Androgen Receptor

Parameter	Value	Species/System	Reference
IC50	5 µM	Rat Androgen Receptor	[2][6]
Ki	3.5 µM	Rat Androgen Receptor	[2][6]

Estrogen Receptor (ER) Modulation

Compared to its potent anti-androgenic activity, p,p'-DDE exhibits significantly weaker interactions with the estrogen receptor.[3] Studies have shown that it has a low binding affinity for both ERα and ERβ.[4] While some reports suggest weak estrogenic or anti-estrogenic effects at high concentrations, these are generally not considered the primary mechanism of its endocrine-disrupting action.[4]

Progesterone Receptor (PR) Interaction

p,p'-DDE has been shown to inhibit progesterone-induced reporter gene activity in a dose-dependent manner in both yeast and human breast cancer cells (T47D) that express the human progesterone receptor (hPR).[5] However, it does not appear to act as a PR agonist.[5] The inhibitory effects may occur through both PR-dependent and PR-independent pathways.[5]

Disruption of Steroidogenesis

Beyond direct receptor interaction, p,p'-DDE can also disrupt the endocrine system by altering the synthesis of steroid hormones.

Effects on Aromatase Activity

p,p'-DDE has been shown to increase aromatase activity in human endometrial stromal cells and breast cancer cells.[7][8] Aromatase is a key enzyme that catalyzes the conversion of androgens (like testosterone) to estrogens (like estradiol). By up-regulating aromatase, p,p'-DDE can lead to an increase in local estrogen concentrations, potentially contributing to estrogen-dependent pathologies.[7]

Impact on Testosterone and Estradiol (B170435) Production

In vitro studies using ovarian cultures from largemouth bass have demonstrated that p,p'-DDE can cause a dose-dependent decrease in testosterone levels, while estradiol levels remained unaffected.[1] However, in other systems, such as human granulosa cells, p,p'-DDE has been observed to enhance both basal and FSH-stimulated aromatase activity, which would lead to increased estradiol production. The context- and species-specific nature of these effects highlights the complexity of p,p'-DDE's impact on steroidogenesis.

Experimental Protocols

Androgen Receptor Competitive Binding Assay

This assay is used to determine the ability of a test compound to compete with a radiolabeled androgen for binding to the AR.

• Cell/Tissue Source: Cytosol from the ventral prostate of rats or hamsters, or cell lines engineered to express the AR.[9]

• Radioligand: Typically [³H]-dihydrotestosterone ([³H]DHT).[9]

• Procedure:

  • Prepare cytosolic extracts containing the AR.

  • Incubate a constant concentration of [³H]DHT with increasing concentrations of the competitor (p,p'-DDE or a known standard like unlabeled DHT).

  • Separate bound from unbound radioligand using a method like dextran-coated charcoal.

  • Quantify the bound radioactivity using liquid scintillation counting.

  • Plot the percentage of specific binding against the log concentration of the competitor to determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand).

• Data Analysis: The Ki (inhibition constant) can be calculated from the IC50 value using the Cheng-Prusoff equation.

Androgen-Dependent Transcriptional Activation Assay

This assay measures the ability of a compound to induce or inhibit the transcriptional activity of the AR.

• Cell Line: Typically a mammalian cell line (e.g., HEK293, PC3) transiently or stably transfected with an AR expression vector and a reporter gene construct. The reporter construct contains a promoter with androgen response elements (AREs) driving the expression of a reporter gene (e.g., luciferase, chloramphenicol (B1208) acetyltransferase).

• Procedure:

  • Culture the transfected cells in a steroid-free medium.

  • Treat the cells with a known androgen (e.g., DHT) in the presence or absence of various concentrations of p,p'-DDE.

  • After an incubation period, lyse the cells and measure the activity of the reporter gene product (e.g., luminescence for luciferase).

  • A decrease in reporter gene activity in the presence of p,p'-DDE indicates antagonistic activity.

• Controls: Include a vehicle control (no androgen), a positive control (androgen only), and a known AR antagonist (e.g., hydroxyflutamide).

H295R Steroidogenesis Assay

The H295R human adrenocortical carcinoma cell line is a widely used in vitro model to assess the effects of chemicals on steroid hormone production as these cells express most of the key enzymes required for steroidogenesis.

• Cell Line: NCI-H295R.

• Procedure:

  • Culture H295R cells in a multi-well plate.

  • Expose the cells to various concentrations of p,p'-DDE for a defined period (e.g., 48 hours).

  • Collect the cell culture medium.

  • Quantify the levels of steroid hormones (e.g., testosterone, estradiol, progesterone) in the medium using techniques like ELISA or LC-MS/MS.

  • Assess cell viability to rule out cytotoxicity as a cause for altered hormone production.

• Endpoints: Changes in the production of key steroid hormones compared to vehicle-treated control cells.

Visualizations

Signaling Pathways

Caption: p,p'-DDE as a competitive antagonist of the androgen receptor signaling pathway.

Caption: p,p'-DDE's disruptive effects on the steroidogenesis pathway.

Experimental Workflows

Caption: Workflow for an androgen receptor competitive binding assay.

Conclusion

The primary endocrine-disrupting mechanism of p,p'-DDE is its potent antagonism of the androgen receptor, leading to the inhibition of androgen-dependent gene transcription. While it exhibits weaker interactions with estrogen and progesterone receptors, its ability to modulate steroidogenic enzymes, particularly aromatase, represents another significant pathway of endocrine disruption. The data and methodologies presented in this guide provide a foundational understanding for researchers and professionals working to assess the risks associated with p,p'-DDE exposure and to develop strategies to mitigate its effects. Further research is warranted to fully elucidate the complex and often context-dependent nature of its interactions with the endocrine system.

References

• 1. Interactive effects of p,p'-dichlorodiphenyldichloroethylene and methoxychlor on hormone synthesis in largemouth bass ovarian cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Persistent DDT metabolite p,p'-DDE is a potent androgen receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DDT - Wikipedia [en.wikipedia.org]
• 5. o,p'-DDT and its metabolites inhibit progesterone-dependent responses in yeast and human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. DDE-induced changes in aromatase activity in endometrial stromal cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Low-dose environmental endocrine disruptors, increase aromatase activity, estradiol biosynthesis and cell proliferation in human breast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Relative binding affinity of novel steroids to androgen receptors in hamster prostate - PubMed [pubmed.ncbi.nlm.nih.gov]

p,p'-DDE as an Androgen Receptor Antagonist: A Technical Guide

Introduction

p,p'-Dichlorodiphenyldichloroethylene (p,p'-DDE) is the primary and most persistent metabolite of the organochlorine insecticide dichlorodiphenyltrichloroethane (DDT).[1][2] Due to its widespread historical use and environmental persistence, p,p'-DDE is a ubiquitous environmental contaminant found in soil, water, and the tissues of wildlife and humans.[3][4] While initially recognized for the estrogenic effects of its parent compound, research has revealed that p,p'-DDE possesses potent antiandrogenic properties.[4][5] This technical guide provides an in-depth overview of p,p'-DDE's function as an androgen receptor (AR) antagonist, detailing its mechanism of action, summarizing key quantitative data, and outlining relevant experimental protocols for researchers and drug development professionals.

Mechanism of Action

The antiandrogenic activity of p,p'-DDE is primarily attributed to its direct interaction with the androgen receptor (AR), a ligand-activated transcription factor crucial for male sexual development and reproductive function.[5][6] p,p'-DDE acts as a competitive antagonist, inhibiting the binding of endogenous androgens, such as dihydrotestosterone (B1667394) (DHT), to the AR.[3][7] This inhibition prevents the conformational changes in the AR necessary for its dissociation from heat shock proteins, dimerization, and translocation to the nucleus.[8] Consequently, the AR is unable to bind to androgen response elements (AREs) on target genes, leading to a suppression of androgen-dependent gene transcription.[5][9] Some evidence also suggests that p,p'-DDE may bind to an allosteric site on the AR, inducing structural changes that disrupt the binding of androgens to the ligand-binding domain.[10]

Caption: Androgen receptor signaling and p,p'-DDE antagonism.

Quantitative Data Summary

The following tables summarize the quantitative data regarding the antiandrogenic activity of p,p'-DDE from various in vitro and in vivo studies.

Table 1: In Vitro Androgen Receptor Binding and Activity

Parameter	Value	Species/Cell Line	Comments	Reference(s)
Ki	3.5 µM	Not Specified	Competitive binding affinity for the androgen receptor.	[1]
IC50	5 µM	Not Specified	Concentration causing 50% inhibition of androgen binding.	[1]
Transcriptional Inhibition	0.2 µM	Not Specified	Concentration that effectively inhibits androgen-induced transcriptional activity.	[1]

Table 2: In Vivo Effects of p,p'-DDE Exposure in Male Rats

Dose	Duration	Age at Exposure	Observed Effects	Reference(s)
100 mg/kg/day	Gestational Days 14-18	Fetal	Reduced anogenital distance at birth; retention of thoracic nipples.	[1][11]
100 mg/kg/day	25-57 days old	Weanling	Delayed onset of puberty.	[1]
200 mg/kg/day	4 days	120 days old	Significant reduction in the weights of seminal vesicles and prostate.	[1]

Table 3: In Vivo Effects of p,p'-DDE Exposure in Male Japanese Medaka (Oryzias latipes)

Concentration	Duration	Age at Exposure	Observed Effects	Reference(s)
1, 5, 20, 100 µg/L	2 months	20-day post hatch (Juvenile)	Increased hepatosomatic index (HSI), decreased gonadosomatic index (GSI). Intersex observed at 100 µg/L.	[12]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Competitive Androgen Receptor Binding Assay

This assay quantifies the ability of a test compound, such as p,p'-DDE, to compete with a radiolabeled androgen for binding to the AR.

Materials:

• Recombinant androgen receptor protein (ligand-binding domain).

• Radiolabeled androgen (e.g., [³H]-dihydrotestosterone).

• Test compound (p,p'-DDE).

• Assay buffer (e.g., TEGD buffer: 10 mM Tris-HCl, 1.5 mM EDTA, 10% glycerol, 1 mM DTT).

• Scintillation vials and scintillation fluid.

• Filter apparatus and glass fiber filters.

Procedure:

• Preparation of Reagents: Prepare serial dilutions of the test compound (p,p'-DDE) and a constant, saturating concentration of the radiolabeled androgen in the assay buffer.

• Incubation: In microcentrifuge tubes, combine the recombinant AR protein, the radiolabeled androgen, and either the test compound or vehicle control.

• Binding: Incubate the mixture at 4°C for a sufficient period (e.g., 18-24 hours) to reach binding equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the incubation mixture through glass fiber filters using a vacuum manifold. The AR protein and any bound radioligand will be retained on the filter.

• Washing: Wash the filters with ice-cold assay buffer to remove any unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of specific binding of the radiolabeled androgen at each concentration of the test compound. Plot the data to determine the IC50 value, which is the concentration of p,p'-DDE that inhibits 50% of the specific binding of the radiolabeled androgen.

Caption: Workflow for a competitive AR binding assay.

Androgen Receptor Reporter Gene Assay

This cell-based assay measures the ability of a compound to inhibit the transcriptional activity of the AR.

Materials:

• A suitable mammalian cell line (e.g., HepG2, CHO, PC-3).[8][13]

• An AR expression vector (if the cell line does not endogenously express AR).

• A reporter plasmid containing an androgen response element (ARE) linked to a reporter gene (e.g., luciferase).

• A control plasmid with a constitutively expressed reporter (e.g., Renilla luciferase) for normalization.

• Cell culture medium and reagents.

• Transfection reagent.

• Androgen agonist (e.g., DHT).

• Test compound (p,p'-DDE).

• Lysis buffer and luciferase assay substrate.

• Luminometer.

Procedure:

• Cell Seeding: Plate cells in a multi-well plate at an appropriate density and allow them to attach overnight.

• Transfection: Co-transfect the cells with the AR expression vector (if needed), the ARE-reporter plasmid, and the normalization plasmid using a suitable transfection reagent.

• Incubation: Allow the cells to express the plasmids for 24-48 hours.

• Compound Treatment: Treat the cells with a constant concentration of an AR agonist (e.g., DHT) in the presence of serial dilutions of p,p'-DDE or a vehicle control.

• Incubation: Incubate the treated cells for another 24 hours.

• Cell Lysis: Wash the cells with phosphate-buffered saline (PBS) and then lyse them using a passive lysis buffer.

• Luciferase Assay: Measure the activity of both the primary (e.g., firefly) and normalization (e.g., Renilla) luciferases in the cell lysates using a luminometer.

• Data Analysis: Normalize the primary reporter gene activity to the activity of the control reporter. Plot the normalized activity against the concentration of p,p'-DDE to determine its antagonistic effect and calculate the IC50 value.

Caption: Workflow for an AR reporter gene assay.

p,p'-DDE is a potent androgen receptor antagonist that competitively inhibits the binding of endogenous androgens, leading to the suppression of androgen-dependent gene transcription.[1][5] This antiandrogenic activity has been demonstrated in both in vitro and in vivo studies, with documented effects on the development and function of the male reproductive system.[1][12] The experimental protocols detailed in this guide provide robust methods for characterizing the antiandrogenic potential of p,p'-DDE and other environmental chemicals. A thorough understanding of the mechanisms by which p,p'-DDE disrupts androgen signaling is critical for assessing its risk to human and wildlife health and for the development of strategies to mitigate its impact.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. DDT - Wikipedia [en.wikipedia.org]
• 3. Disruption of Androgen Receptor Signaling in Males by Environmental Chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Persistent DDT metabolite p,p'-DDE is a potent androgen receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Disruption of androgen receptor signaling in males by environmental chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Background Information for p,p’-DDE - Interaction Profile for: Persistent Chemicals Found in Fish (Chlorinated Dibenzo-p-Dioxins, Hexachlorobenzene, p,p’-DDE, Methylmercury, and Polychlorinated Biphenyls) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. In Vitro Reporter Assays for Screening of Chemicals That Disrupt Androgen Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. SAT-718 Inhibition of Androgen Receptor Activity by DDE Is Affected by Mutations in the BF3 Site - PMC [pmc.ncbi.nlm.nih.gov]
• 11. AOP key event relationship report: Linking androgen receptor antagonism with nipple retention - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effects of p,p'-DDE exposure on gonadal development and gene expression in Japanese medaka (Oryzias latipes) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Inhibition of androgen receptor-dependent transcriptional activity by DDT isomers and methoxychlor in HepG2 human hepatoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

The Estrogenic Impetus of p,p'-DDE: A Technical Guide to its Effects on Wildlife

For Researchers, Scientists, and Drug Development Professionals

Abstract

The persistent organochlorine pesticide metabolite, p,p'-dichlorodiphenyldichloroethylene (p,p'-DDE), is a ubiquitous environmental contaminant with well-documented endocrine-disrupting properties in wildlife. This technical guide provides an in-depth analysis of the estrogenic effects of p,p'-DDE exposure, with a focus on reptilian, avian, and piscine species. It summarizes key quantitative data, details experimental methodologies for seminal studies, and illustrates the underlying molecular pathways and experimental workflows. This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals in drug development investigating the ecological and toxicological impacts of endocrine-disrupting compounds.

Introduction

Since the widespread use of dichlorodiphenyltrichloroethane (DDT) in the mid-20th century, its primary and highly stable metabolite, p,p'-DDE, has become a persistent fixture in global ecosystems.[1] Accumulating in the fatty tissues of organisms, p,p'-DDE biomagnifies through the food web, leading to significant concentrations in apex predators.[2] While initially recognized for its role in the eggshell thinning of avian species, subsequent research has unveiled a more complex toxicological profile, including potent endocrine-disrupting activities.[1][3] Notably, p,p'-DDE can exert estrogenic effects, contributing to a range of reproductive and developmental abnormalities in wildlife.[4][5] This guide synthesizes the current scientific understanding of these estrogenic effects, providing a technical overview for the scientific community.

Molecular Mechanism of Estrogenic Action

The estrogenic activity of p,p'-DDE is primarily mediated through its interaction with the estrogen receptor (ER). Although considered a weak estrogen compared to estradiol (B170435), its persistence and bioaccumulation can lead to significant biological effects.[6] The prevailing mechanism involves p,p'-DDE binding to the ligand-binding domain of the ER, initiating a cascade of molecular events that mimic the action of endogenous estrogens.

dot

Caption: p,p'-DDE Estrogenic Signaling Pathway.

Quantitative Data on Estrogenic Effects

The following tables summarize quantitative data from key studies on the estrogenic effects of p,p'-DDE exposure in various wildlife species.

Table 1: Effects of p,p'-DDE on Alligator Reproduction

Species	Endpoint	p,p'-DDE Concentration	Observed Effect	Reference
Alligator mississippiensis	Sex Determination	100 ppb (in ovo)	Female-biased sex ratio at intermediate incubation temperatures	[7]
Alligator mississippiensis	Plasma Hormones (Juvenile Males)	Environmentally exposed (Lake Apopka)	Significantly reduced plasma testosterone (B1683101) levels	[8]
Alligator mississippiensis	Phallus Size (Juvenile Males)	Environmentally exposed (Lake Apopka)	Significantly reduced phallus size compared to control populations	[5]
Alligator mississippiensis	Ovarian Morphology (Females)	Environmentally exposed (Lake Apopka)	Abnormal ovarian morphologies	[9]
Alligator mississippiensis	Egg Viability	462 ppb (in egg yolks)	Associated with increased embryonic mortality	[10]

Table 2: Effects of p,p'-DDE on Avian Reproduction

Species	Endpoint	p,p'-DDE Concentration/Dose	Observed Effect	Reference
American Kestrel (Falco sparverius)	Eggshell Thinning	3 ppm (dietary)	14% decrease in eggshell thickness	[11]
Various raptorial and fish-eating birds	Eggshell Thinning	Correlated with residues in eggs	Significant eggshell thinning leading to reproductive failure	[1]
Duck	Eggshell Gland Function	Dietary exposure	Reduced prostaglandin (B15479496) synthetase activity and calcium uptake	[12]
Japanese Quail (Coturnix japonica)	Eggshell Thickness	30 µg/g (injected into yolk)	Increased eggshell mass and thickness	[13]

Table 3: Effects of p,p'-DDE on Fish

Species	Endpoint	p,p'-DDE Concentration	Exposure Duration	Observed Effect	Reference
Tilapia (Oreochromis mossambicus)	Vitellogenin (Vg) Gene Expression	100 µg/g (single injection)	Increased expression of VgA and VgB	[14]
Zebrafish (Danio rerio)	Vitellogenin (VTG) Production	0.2 and 2.0 µg/L	14 days	Increased VTG production in whole-body homogenate	[15]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of p,p'-DDE's estrogenic effects.

Estrogen Receptor Competitive Binding Assay

This assay determines the ability of a test chemical to compete with a radiolabeled estrogen for binding to the estrogen receptor.

dot

Caption: Estrogen Receptor Competitive Binding Assay Workflow.

Protocol:

• Preparation of Rat Uterine Cytosol: Uteri are collected from ovariectomized rats. The tissue is homogenized in a buffer and centrifuged to obtain the cytosolic fraction containing the estrogen receptors.[16]

• Incubation: A constant concentration of radiolabeled estradiol (e.g., [³H]17β-estradiol) is incubated with the uterine cytosol in the presence of varying concentrations of p,p'-DDE.[17]

• Separation of Bound and Free Ligand: The mixture is treated to separate the ER-bound radiolabeled estradiol from the unbound fraction. This is often achieved using hydroxylapatite or dextran-coated charcoal.

• Quantification: The amount of radioactivity in the bound fraction is measured using a liquid scintillation counter.

• Data Analysis: A competition curve is generated by plotting the percentage of bound radiolabeled estradiol against the concentration of p,p'-DDE. The IC50 value (the concentration of p,p'-DDE that inhibits 50% of the specific binding of the radiolabeled estradiol) is determined.[16]

Vitellogenin (VTG) Enzyme-Linked Immunosorbent Assay (ELISA)

This assay quantifies the amount of vitellogenin, a female-specific egg yolk precursor protein, in the plasma or whole-body homogenates of male or juvenile fish, which is a biomarker for estrogenic exposure.

Protocol:

• Sample Collection: Blood plasma or whole-body homogenates are collected from fish exposed to p,p'-DDE and control groups.[18]

• Coating: Microtiter plates are coated with a capture antibody specific to vitellogenin.

• Incubation with Sample: The collected samples are added to the wells, and any vitellogenin present binds to the capture antibody.

• Incubation with Detection Antibody: A second antibody, also specific to vitellogenin and conjugated to an enzyme (e.g., horseradish peroxidase), is added. This antibody binds to a different epitope on the vitellogenin molecule.[19]

• Substrate Addition: A substrate for the enzyme is added, which results in a color change.

• Measurement and Quantification: The intensity of the color is measured using a spectrophotometer, and the concentration of vitellogenin in the samples is determined by comparison to a standard curve.[18][19]

Avian Eggshell Thickness Measurement

This procedure is used to quantify the degree of eggshell thinning, a classic biomarker of p,p'-DDE exposure in birds.

Protocol:

• Egg Collection and Preparation: Eggs are collected from the nests of birds from exposed and control populations. The contents are removed, and the shells are washed and allowed to dry.[20]

• Measurement Points: Eggshell thickness is measured at multiple points around the equator of the egg to ensure a representative average.[21]

• Measurement Instrument: A micrometer or a Hall effect thickness gauge is used to measure the thickness of the eggshell fragments.[20][22]

• Data Analysis: The average eggshell thickness for each egg and for each group (exposed vs. control) is calculated and statistically compared. The Ratcliffe Index, which compares the weight of the eggshell to its surface area, can also be used.[11]

Discussion

The evidence presented in this guide unequivocally demonstrates the estrogenic potential of p,p'-DDE in a variety of wildlife species. The molecular mechanism, involving the binding and activation of the estrogen receptor, leads to a suite of adverse reproductive and developmental outcomes. In alligators, exposure is linked to altered sex determination, hormonal imbalances, and morphological abnormalities of the reproductive tract.[7][8][9] Avian species exhibit the well-documented phenomenon of eggshell thinning, which has had devastating impacts on populations of predatory birds.[1] In fish, the induction of vitellogenin in males and juveniles serves as a sensitive biomarker of estrogenic exposure.[14][15]

It is important to note that p,p'-DDE also exhibits antiandrogenic activity, which can contribute to the observed reproductive effects, particularly in males.[4] The interplay between the estrogenic and antiandrogenic actions of p,p'-DDE can result in a complex and species-specific toxicological profile.

Conclusion

p,p'-DDE remains a significant environmental threat to wildlife due to its persistence, bioaccumulation, and potent endocrine-disrupting properties. Its ability to act as an estrogen mimic can lead to severe reproductive and developmental impairments across a range of species. The quantitative data and experimental protocols detailed in this guide provide a critical foundation for ongoing research into the ecological impacts of p,p'-DDE and other endocrine-disrupting chemicals. A thorough understanding of these effects is essential for developing effective conservation strategies and for informing public health policies aimed at mitigating the risks posed by these pervasive environmental contaminants. Professionals in drug development can also leverage this information to better understand the potential for estrogenic side effects of novel compounds.

References

• 1. DDE thins eggshells of captive American kestrels [pubs.usgs.gov]
• 2. researchgate.net [researchgate.net]
• 3. DDT - Wikipedia [en.wikipedia.org]
• 4. Effects on Reproduction and Development - Hormonally Active Agents in the Environment - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Endocrine disrupting chemicals and reproductive disorders in women, men, and animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 7. Developmental alterations as a result of in ovo exposure to the pesticide metabolite p,p'-DDE in Alligator mississippiensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. maryvillecollege.edu [maryvillecollege.edu]
• 9. academic.oup.com [academic.oup.com]
• 10. Organochlorine Pesticides in Alligator Egg Yolks and their Association with Fertility of Alligator Populations on Florida Lakes. - UNIVERSITY OF FLORIDA [portal.nifa.usda.gov]
• 11. researchgate.net [researchgate.net]
• 12. DDE-induced eggshell thinning in birds: effects of p,p'-DDE on the calcium and prostaglandin metabolism of the eggshell gland - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Effects of o,p'-DDE, heptachlor, and 17beta-estradiol on vitellogenin gene expression and the growth hormone/insulin-like growth factor-I axis in the tilapia, Oreochromis mossambicus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 17. epa.gov [epa.gov]
• 18. Development of quantitative vitellogenin-ELISAs for fish test species used in endocrine disruptor screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Avian eggshell thickness in relation to egg morphometrics, embryonic development, and mercury contamination - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Research Spotlight: Precise Eggshell Thickness Measurements To Inform Bird Ecology And Mercury Monitoring | U.S. Geological Survey [usgs.gov]
• 22. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

The Molecular Toxicology of p,p'-DDE and its Isomers: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichlorodiphenyldichloroethylene (DDE) is a persistent metabolite of the organochlorine insecticide dichlorodiphenyltrichloroethane (DDT). Due to the widespread historical use of DDT, DDE and its isomers are ubiquitous environmental contaminants.[1] These lipophilic compounds bioaccumulate in fatty tissues and biomagnify through the food chain, posing a significant toxicological threat to wildlife and humans.[2] The most prevalent and toxicologically significant isomer is p,p'-DDE, followed by the o,p'-DDE isomer.[2][3] This guide provides a comprehensive overview of the molecular toxicology of p,p'-DDE and its isomers, with a focus on their mechanisms of action, relevant signaling pathways, quantitative toxicological data, and key experimental methodologies.

Core Toxicological Mechanisms

The molecular toxicity of p,p'-DDE and its isomers is multifaceted, primarily revolving around endocrine disruption, neurotoxicity, and reproductive toxicity.

Endocrine Disruption

Anti-androgenic Effects of p,p'-DDE: The most well-characterized mechanism of p,p'-DDE toxicity is its action as a potent androgen receptor (AR) antagonist.[4][5][6][7] It competitively inhibits the binding of androgens to the AR, which in turn blocks the transcription of androgen-dependent genes.[5] This disruption of androgen signaling can lead to abnormalities in the development and function of the male reproductive system.[4][6]

Estrogenic Effects of o,p'-Isomers: In contrast to p,p'-DDE, the o,p'-isomers of DDE and its parent compound DDT exhibit estrogenic activity.[3] o,p'-DDE can bind to the estrogen receptor (ER) and act as an agonist, mimicking the effects of endogenous estrogens.[3][8] This can lead to disruptions in female reproductive health.

Neurotoxicity

p,p'-DDE and its parent compound DDT exert neurotoxic effects primarily by interfering with ion channel function in neuronal membranes. DDT has been shown to affect sodium ion channels and potassium ion gates, leading to repetitive firing of neurons at sufficient doses.[3] More recent research indicates that p,p'-DDE can induce apoptosis in neuronal cells, with evidence suggesting the involvement of the TNFα signaling pathway.[9]

Reproductive and Developmental Toxicity

The endocrine-disrupting properties of DDE isomers directly contribute to their reproductive and developmental toxicity. In males, the anti-androgenic effects of p,p'-DDE can lead to delayed puberty and reduced weights of androgen-dependent tissues.[4] In birds, p,p'-DDE is famously known for causing eggshell thinning, which has led to population declines in several avian species.[1][2] The proposed mechanism for this is the inhibition of calcium ATPase in the eggshell gland, which impairs the transport of calcium carbonate necessary for proper shell formation.[2]

Quantitative Toxicological Data

The following tables summarize key quantitative data on the toxicology of p,p'-DDE and its isomers.

Table 1: Receptor Binding Affinity

Compound	Receptor	Species	Value Type	Value	Reference(s)
p,p'-DDE	Androgen Receptor	Rat	Ki	3.5 µM	[4][6]
p,p'-DDE	Androgen Receptor	Rat	IC50	5 µM	[4][6]
o,p'-DDE	Estrogen Receptor	Rainbow Trout	IC50	3.2 µM	[10][11]

Table 2: Acute Toxicity (LD50)

Compound	Species	Route	LD50 (mg/kg)	Reference(s)
p,p'-DDE	Rat (male)	Oral	880	[12]
p,p'-DDE	Rat (female)	Oral	1240	[12]
o,p'-DDE	Mouse	Oral	810 - 880	[12]
p,p'-DDE	Rat	Oral	79.6	[1]

Signaling Pathways

The interaction of DDE isomers with nuclear receptors triggers downstream signaling cascades that alter gene expression and cellular function.

Androgen Receptor Signaling Pathway Disruption by p,p'-DDE

p,p'-DDE acts as a competitive antagonist to the androgen receptor. This prevents the binding of endogenous androgens like testosterone (B1683101) and dihydrotestosterone (B1667394) (DHT), thereby inhibiting the subsequent translocation of the receptor to the nucleus and the transcription of androgen-responsive genes.

p,p'-DDE antagonism of the androgen receptor signaling pathway.

Estrogenic Signaling Pathway Activation by o,p'-DDE

o,p'-DDE can mimic the action of estradiol (B170435) by binding to the estrogen receptor, leading to its dimerization, nuclear translocation, and the activation of estrogen-responsive genes.

References

• 1. Dichlorodiphenyldichloroethylene - Wikipedia [en.wikipedia.org]
• 2. DDT - Wikipedia [en.wikipedia.org]
• 3. Background Information for p,p’-DDE - Interaction Profile for: Persistent Chemicals Found in Fish (Chlorinated Dibenzo-p-Dioxins, Hexachlorobenzene, p,p’-DDE, Methylmercury, and Polychlorinated Biphenyls) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Persistent DDT metabolite p,p'-DDE is a potent androgen receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. Agrochemicals with Estrogenic Endocrine Disrupting Properties: Lessons Learned? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. p,p'-DDE induces apoptosis through the modulation of tumor necrosis factor α in PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. caymanchem.com [caymanchem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. HEALTH EFFECTS - Toxicological Profile for DDT, DDE, and DDD - NCBI Bookshelf [ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Genotoxicity of p,p'-DDE Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

The persistent organochlorine pesticide dichlorodiphenyltrichloroethane (DDT) and its primary, highly stable metabolite, 1,1-dichloro-2,2-bis(p-chlorophenyl)ethylene (p,p'-DDE), are ubiquitous environmental contaminants.[1][2][3] Due to their lipophilic nature, p,p'-DDE and other DDT metabolites bioaccumulate in adipose tissue, leading to long-term exposure in both human and wildlife populations.[1][2] While the endocrine-disrupting properties of p,p'-DDE are well-documented, its genotoxic potential—the capacity to damage the genetic material of cells—is a subject of ongoing investigation and concern. This technical guide provides a comprehensive overview of the genotoxicity of p,p'-DDE and its major metabolites, focusing on quantitative data from key assays, detailed experimental protocols, and the molecular pathways implicated in their genotoxic effects.

The primary metabolites of p,p'-DDT include p,p'-DDE and p,p'-DDD (1,1-dichloro-2,2-bis(p-chlorophenyl)ethane).[1][2][4] Further metabolism can lead to the formation of methylsulfonyl metabolites, such as 3-MeSO2-DDE.[5] This guide will delve into the genotoxic profiles of these key metabolites.

Data Presentation: Quantitative Genotoxicity Studies

The genotoxicity of p,p'-DDE and its metabolites has been evaluated in various in vitro and in vivo systems. The following tables summarize the quantitative findings from key studies employing the micronucleus test and the single-cell gel electrophoresis (comet) assay.

Table 1: Micronucleus Assay Data for p,p'-DDE and Metabolites

The micronucleus assay is a widely used method for assessing chromosomal damage. It detects micronuclei, which are small nuclei that form from chromosome fragments or whole chromosomes that are not incorporated into the main nucleus during cell division. An increase in the frequency of micronucleated cells is an indicator of clastogenic (chromosome breaking) and/or aneugenic (chromosome lagging) events.

Compound	Test System	Concentration	Exposure Time	Result	Reference
p,p'-DDE	Human Lymphocytes	80 µM	72 hours	Significant increase in the frequency of micronucleated cells	[6][7][8]
p,p'-DDE	Zebra Mussel (Dreissena polymorpha)	0.1, 2, 10 µg/L	168 hours	Dose-dependent increase in micronucleus frequency; p,p'-DDE showed the highest irreversible DNA damage compared to p,p'-DDT and p,p'-DDD	[9][10]
p,p'-DDD	Zebra Mussel (Dreissena polymorpha)	0.1, 2, 10 µg/L	168 hours	Confirmed genotoxic potential with an increase in micronucleus frequency	[9][10]

Table 2: Comet Assay (Single-Cell Gel Electrophoresis) Data for p,p'-DDE and Metabolites

The comet assay is a sensitive technique for detecting DNA strand breaks in individual cells. Under an electric field, fragmented DNA migrates away from the nucleus, forming a "comet tail." The intensity and length of the tail are proportional to the extent of DNA damage.

Compound	Test System	Concentration	Exposure Time	Result	Reference
p,p'-DDE	Zebra Mussel (Dreissena polymorpha)	0.1, 2, 10 µg/L	168 hours	Significant, dose-dependent increase in DNA damage. The final DNA damage was almost double that of p,p'-DDT and p,p'-DDD.	[9][10]
p,p'-DDD	Zebra Mussel (Dreissena polymorpha)	0.1, 2, 10 µg/L	168 hours	Significant, dose-dependent increase in DNA damage.	[9][10]
p,p'-DDD	Peripheral Blood Cells	3.9 µg/mL	1-24 hours	Time-dependent increase in DNA damage.	[11]

Note: While some studies have investigated the association between environmental exposure to p,p'-DDE and DNA damage in human sperm using the neutral comet assay, they did not find a statistically significant correlation.[12][13]

Other Genotoxicity Assays

• Ames Test (Bacterial Reverse Mutation Assay): The Ames test is widely used to assess the mutagenic potential of chemical compounds.[14][15] Reports suggest that DDT and its metabolites are generally not considered to be directly genotoxic or mutagenic in bacterial systems.[1]

• Chromosomal Aberration Test: This assay evaluates the ability of a substance to induce structural changes in chromosomes.[16][17] Some studies have suggested a link between p,p'-DDE exposure and an increased rate of sex-chromosome disomy in human sperm.[18]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for the in vitro micronucleus and comet assays, based on the cited literature.

In Vitro Micronucleus Assay Protocol (Adapted for Human Lymphocytes)

• Cell Culture:

  • Human peripheral blood lymphocytes are cultured in RPMI-1640 medium supplemented with 10-15% fetal calf serum, phytohemagglutinin (to stimulate cell division), and antibiotics.[8]

  • Cultures are incubated at 37°C in a humidified atmosphere with 5% CO2.[8]

• Test Compound Exposure:

  • p,p'-DDE is dissolved in a suitable solvent (e.g., DMSO) and added to the cell cultures at various concentrations (e.g., 10-80 µM).[6][7][8]

  • Control cultures receive the solvent alone.

  • The cells are exposed for a period of 72 hours.[8]

• Cytokinesis Block:

  • Cytochalasin B (e.g., 6 µg/mL) is added to the cultures approximately 44 hours into the incubation period to block cytokinesis, resulting in binucleated cells.[8]

• Harvesting and Slide Preparation:

  • At the end of the incubation period, cells are harvested by centrifugation.

  • The cells are treated with a hypotonic solution (e.g., 0.075 M KCl) to swell the cytoplasm.[8]

  • Cells are then fixed using a methanol:acetic acid solution.

  • The fixed cells are dropped onto clean microscope slides and air-dried.

• Staining and Scoring:

  • Slides are stained with a DNA-specific stain (e.g., Giemsa).

  • Micronuclei are scored in at least 1000 binucleated cells per treatment group under a light microscope.

  • The frequency of micronucleated cells is calculated.

Alkaline Comet Assay Protocol

• Cell Preparation and Treatment:

  • A single-cell suspension is prepared from the test system (e.g., Zebra mussel hemocytes, human lymphocytes).

  • Cells are exposed to the test compound (p,p'-DDE or its metabolites) at various concentrations and for specific durations.

• Slide Preparation:

  • Microscope slides are pre-coated with a layer of normal melting point agarose (B213101).

  • A mixture of the cell suspension and low melting point agarose is layered on top of the pre-coated slide and covered with a coverslip.

  • The agarose is allowed to solidify on ice.

• Cell Lysis:

  • The slides are immersed in a cold, freshly prepared lysis solution (containing high salt and detergents) to remove cell membranes and cytoplasm, leaving behind the DNA-containing nucleoids.

• Alkaline Unwinding and Electrophoresis:

  • The slides are placed in an electrophoresis tank filled with a high pH alkaline buffer (pH > 13) to unwind the DNA.

  • Electrophoresis is carried out at a low voltage, allowing the negatively charged DNA fragments to migrate towards the anode.

• Neutralization and Staining:

  • After electrophoresis, the slides are neutralized with a Tris buffer.

  • The DNA is stained with a fluorescent dye (e.g., SYBR Green, propidium (B1200493) iodide).

• Visualization and Analysis:

  • The slides are examined using a fluorescence microscope.

  • Image analysis software is used to quantify the extent of DNA damage by measuring parameters such as tail length, percentage of DNA in the tail, and tail moment.

Mandatory Visualizations

Experimental Workflow for In Vitro Genotoxicity Testing

The following diagram illustrates a generalized workflow for assessing the genotoxicity of p,p'-DDE metabolites using the micronucleus and comet assays.

A generalized workflow for in vitro genotoxicity assessment of p,p'-DDE metabolites.

Signaling Pathways Implicated in p,p'-DDE-Induced Cellular Effects

While the precise mechanisms of p,p'-DDE-induced genotoxicity are still being fully elucidated, several signaling pathways have been implicated in its cellular effects, which may contribute to DNA damage.

1. Oxidative Stress-Mediated DNA Damage

p,p'-DDE has been shown to induce the production of reactive oxygen species (ROS), leading to oxidative stress.[19] ROS can directly damage DNA by causing single- and double-strand breaks and forming oxidized bases, such as 8-hydroxyguanine.

Proposed pathway of p,p'-DDE-induced genotoxicity via oxidative stress.

2. TNFα-Mediated Apoptosis Pathway

Studies have shown that p,p'-DDE can induce apoptosis (programmed cell death) in various cell types, including PC12 cells.[20][21] This process is mediated, at least in part, by the upregulation of Tumor Necrosis Factor-alpha (TNFα), which can trigger a caspase cascade leading to apoptosis. While apoptosis is a cell death mechanism, the signaling events and cellular stress associated with it can be linked to DNA damage.

p,p'-DDE-induced apoptosis pathway mediated by TNFα.

3. PKCα-p38-C/EBPβ Signaling Pathway

In human promyelocytic HL-60 cells, p,p'-DDE has been found to activate a signaling cascade involving Protein Kinase C alpha (PKCα), p38 mitogen-activated protein kinase (p38 MAPK), and CCAAT/enhancer-binding protein beta (C/EBPβ).[22] This pathway is associated with cell differentiation, but chronic activation of stress-related kinases like p38 MAPK can be linked to cellular damage and genomic instability.[23][24][25][26]

PKCα-p38-C/EBPβ signaling pathway activated by p,p'-DDE.

Conclusion

The available evidence indicates that p,p'-DDE and its metabolite p,p'-DDD possess genotoxic potential, as demonstrated by their ability to induce micronuclei formation and DNA strand breaks in various cell systems.[6][7][8][9][10][11] The genotoxicity of p,p'-DDE appears to be more pronounced than that of its parent compound, DDT, and its fellow metabolite, p,p'-DDD.[9][10] While these metabolites are generally not mutagenic in bacterial assays, they can cause chromosomal damage in eukaryotic cells.

The mechanisms underlying the genotoxicity of p,p'-DDE metabolites are likely multifactorial, with oxidative stress playing a significant role. The activation of signaling pathways such as the TNFα and PKCα-p38-C/EBPβ cascades may also contribute to cellular stress and genomic instability. Further research is warranted to fully elucidate the genotoxic mechanisms of these persistent environmental contaminants and to assess the genotoxic potential of other metabolites, such as the methylsulfonyl derivatives. This in-depth understanding is crucial for accurate risk assessment and for the development of strategies to mitigate the potential health impacts of these legacy pollutants.

References

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• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. Adrenocorticolysis Induced by 3-MeSO2-DDE : Mechanisms of Action, Kinetics and Species Differences [diva-portal.org]
• 6. Genotoxicity of the organochlorine pesticides 1,1-dichloro-2,2- bis(p-chlorophenyl)ethylene (DDE) and hexachlorobenzene (HCB) in cultured human lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. portalrecerca.uab.cat [portalrecerca.uab.cat]
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• 9. Genotoxic effects of p,p'-DDT (1,1,1-trichloro-2,2-bis-(chlorophenyl)ethane) and its metabolites in Zebra mussel (D. polymorpha) by SCGE assay and micronucleus test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Lack of an association between environmental exposure to polychlorinated biphenyls and p,p'-DDE and DNA damage in human sperm measured using the neutral comet assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 15. bulldog-bio.com [bulldog-bio.com]
• 16. Evaluation of genotoxicity of SUNACTIVE Zn-P240 in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 17. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
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• 20. p,p'-DDE induces apoptosis through the modulation of tumor necrosis factor α in PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. DOT Language | Graphviz [graphviz.org]
• 22. hhpprtv.ornl.gov [hhpprtv.ornl.gov]
• 23. p38 Mitogen-Activated Protein Kinase Promotes Cell Survival in Response to DNA Damage but Is Not Required for the G2 DNA Damage Checkpoint in Human Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 24. p38 MAPK inhibits nonsense-mediated RNA decay in response to persistent DNA damage in noncycling cells - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Photochemical Decomposition of p,p'-DDE in the Environment

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-dichloro-2,2-bis(p-chlorophenyl)ethylene (p,p'-DDE) is a persistent and ubiquitous environmental contaminant and a primary metabolite of the insecticide DDT. Due to its lipophilic nature, p,p'-DDE bioaccumulates in fatty tissues and biomagnifies through the food chain, posing significant risks to wildlife and human health. Understanding the environmental fate of p,p'-DDE is crucial for assessing its long-term impact and developing effective remediation strategies. One of the key transformation processes governing the fate of p,p'-DDE in the environment is photochemical decomposition, driven by the absorption of solar radiation. This technical guide provides a comprehensive overview of the photochemical decomposition of p,p'-DDE, focusing on its kinetics, mechanisms, and the experimental protocols used in its study.

Photochemical Decomposition Kinetics

The photochemical decomposition of p,p'-DDE in the environment is a relatively rapid process, particularly in aqueous systems exposed to sunlight. The kinetics of this degradation are often quantified by the reaction quantum yield (Φ) and the photolysis half-life (t½).

Quantitative Data Summary

The following table summarizes key quantitative data related to the photochemical decomposition of p,p'-DDE in water.

Parameter	Value	Conditions	Reference
Quantum Yield (Φ)	0.012	In water, 313 nm irradiation	Zepp et al., 1977
Sunlight Photolysis Half-life (t½)	~1 day	Near-surface water, summer, 40°N latitude	Zepp et al., 1977[1]
Sunlight Photolysis Half-life (t½)	~6 days	Near-surface water, winter, 40°N latitude	ATSDR, 2002

Photochemical Decomposition Pathways

The primary photochemical reaction of p,p'-DDE upon exposure to sunlight is an unusual photoisomerization. This initial transformation is followed by slower secondary reactions, including photocyclization, leading to the formation of various photoproducts.

Primary Photoreaction: Photoisomerization

Upon absorbing ultraviolet radiation from sunlight, p,p'-DDE undergoes an intramolecular rearrangement. This process involves the exchange of a vinyl chlorine atom with an ortho hydrogen atom on one of the phenyl rings. This results in the formation of 1,1-dichloro-2-(p-chlorophenyl)-2-(o-chlorophenyl)ethylene.[1]

Caption: Primary photoisomerization pathway of p,p'-DDE.

Secondary Photoreactions

The photoisomers of p,p'-DDE are themselves photochemically active, though they react at a much slower rate than the parent compound.[1] These isomers can undergo photocyclization to form more complex and persistent products, such as chlorinated dibenzofulvenes and dichlorofluorenone.[1] Other identified photoproducts include corresponding benzophenones and 1,1-diaryl-2-chloroethylenes.[1]

Caption: Overview of p,p'-DDE photochemical decomposition pathways.

Experimental Protocols

The study of p,p'-DDE photochemical decomposition involves a combination of controlled irradiation experiments and sophisticated analytical techniques.

Determination of Photolysis Quantum Yield

The quantum yield (Φ) is a measure of the efficiency of a photochemical reaction. Its determination is crucial for predicting the environmental persistence of a chemical.

Experimental Workflow:

Caption: Workflow for determining the quantum yield of p,p'-DDE.

Methodology Details:

• Solution Preparation: A solution of p,p'-DDE is prepared in purified water, often with a small amount of a co-solvent like acetonitrile (B52724) to enhance solubility. The concentration is kept low to ensure complete dissolution and to mimic environmental concentrations.

• Irradiation: The solution is placed in a temperature-controlled quartz cell and irradiated with a light source that provides monochromatic radiation at a wavelength absorbed by p,p'-DDE (e.g., 313 nm from a mercury arc lamp).

• Actinometry: The intensity of the light source is measured using a chemical actinometer, a compound with a known quantum yield that undergoes a measurable chemical change upon irradiation.

• Concentration Monitoring: Aliquots of the p,p'-DDE solution are withdrawn at various time intervals during irradiation. The concentration of p,p'-DDE is determined using a sensitive analytical technique such as gas chromatography with an electron capture detector (GC-ECD).

• Data Analysis: The rate of disappearance of p,p'-DDE is calculated from the concentration-time data. The quantum yield is then calculated using the reaction rate, the light intensity, and the molar absorptivity of p,p'-DDE at the irradiation wavelength.

Identification of Photodegradation Products

Identifying the products of photochemical decomposition is essential for understanding the complete environmental fate of p,p'-DDE.

Methodology Details:

• Irradiation of Concentrated Solutions: To generate sufficient quantities of photoproducts for identification, more concentrated solutions of p,p'-DDE in organic solvents (e.g., hexane (B92381) or methanol) are irradiated with a broad-spectrum light source simulating sunlight (e.g., a xenon lamp).

• Extraction and Concentration: After irradiation, the solvent is evaporated, and the residue containing the mixture of parent compound and photoproducts is redissolved in a small volume of a suitable solvent.

• Chromatographic Separation: The components of the mixture are separated using techniques like thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Spectroscopic Identification: The separated photoproducts are identified using a combination of spectroscopic methods:

  • Gas Chromatography-Mass Spectrometry (GC-MS): Provides information on the molecular weight and fragmentation pattern of each compound, aiding in structural elucidation.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the chemical structure and connectivity of atoms.

  • Infrared (IR) Spectroscopy: Helps to identify functional groups present in the molecules.

Conclusion

The photochemical decomposition of p,p'-DDE is a significant environmental transformation pathway, leading to its relatively short half-life in sunlit surface waters. The primary reaction is a unique photoisomerization, followed by slower secondary reactions that produce a variety of more complex and potentially persistent photoproducts. Understanding the kinetics and mechanisms of these reactions, as detailed in this guide, is fundamental for environmental risk assessment and the development of strategies to mitigate the impact of this legacy contaminant. The experimental protocols outlined provide a framework for further research into the environmental fate of p,p'-DDE and other persistent organic pollutants.

References

• 1. researchgate.net [researchgate.net]

Bioaccumulation and Biomagnification of p,p'-DDE in Aquatic Food Chains: A Technical Guide

Introduction

p,p'-Dichlorodiphenyldichloroethylene (p,p'-DDE) is the primary and most stable metabolite of the organochlorine pesticide p,p'-dichlorodiphenyltrichloroethane (DDT).[1][2] Due to its high lipophilicity and resistance to environmental degradation, p,p'-DDE is a persistent organic pollutant (POP) that poses a significant threat to aquatic ecosystems.[3][4] Its tendency to bioaccumulate in individual organisms and biomagnify through successive trophic levels leads to elevated concentrations in higher-level predators, including fish, marine mammals, and birds, potentially causing a range of adverse health effects.[1][5][6] This technical guide provides an in-depth overview of the bioaccumulation and biomagnification of p,p'-DDE in aquatic food chains, intended for researchers, scientists, and drug development professionals.

Data Presentation: p,p'-DDE Concentrations in Aquatic Environments

The following tables summarize quantitative data on p,p'-DDE concentrations reported in various components of aquatic ecosystems. These values highlight the widespread distribution and tendency for biomagnification of this contaminant.

Table 1: p,p'-DDE Concentrations in Water and Sediment

Location	Matrix	Concentration	Reference
Lake Maggiore, Italy	Water (Epilimnion)	0.16 ng/L	[7]
Various US Streams	Water	Up to 0.062 µg/L	[8]
Various US Rivers	Bed Sediment	Method detection limit: 1 µg/kg dry weight	[8]
Southern California Bight	Marine Sediment	4,055 to 6,993 µg·kg-1 (associated with reduced abundance of crustaceans, echinoderms, amphipods, polychaetes, sponges, and brittle stars)	[9]
Southern California Bight	Marine Sediment	56 µg·kg-1 (associated with higher abundance of the same organisms)	[9]
Tampa Bay, Florida	Marine Sediment	17.4 µg·kg-1 (associated with reduced sea urchin fertilization)	[9]
Tampa Bay, Florida	Marine Sediment	0.75 µg·kg-1 (associated with a higher fertilization rate)	[9]

Table 2: p,p'-DDE Concentrations in Aquatic Biota

Organism	Trophic Level	Tissue	Location	Concentration (wet weight unless specified)	Reference
Landlocked Shad (Alosa fallax)	Planktivore	Lipids	Lake Maggiore, Italy	1.69 ± 0.71 mg/kg	[7]
Whitefish (Coregonus spp.)	Planktivore/Benthivore	Lipids	Lake Maggiore, Italy	1.06 ± 0.41 mg/kg	[7]
Piscivorous Fish (e.g., S. njassae)	Piscivore	Not specified	Lake Malawi, East Africa	Highest concentrations among fish	[6]
Algae-eating Fish (e.g., L. fuelleborni)	Herbivore	Not specified	Lake Malawi, East Africa	Lowest concentrations among fish	[6]
Plankton-eating fish (P. gonionotus)	Planktivore	Not specified	Rangsit Agricultural Area, Thailand	Biomagnification Factor (BMF): 1.1	[10]
Plankton-eating fish (P. siamensis)	Planktivore	Not specified	Rangsit Agricultural Area, Thailand	BMF: 6.5	[10]
Plankton-eating fish (T. trichopterus)	Planktivore	Not specified	Rangsit Agricultural Area, Thailand	BMF: 3.5	[10]
Plankton-eating fish (T. microlepis)	Planktivore	Not specified	Rangsit Agricultural Area, Thailand	BMF: 6.5	[10]
Predatory Fish (C. striatus eating P. fasciatus)	Piscivore	Not specified	Rangsit Agricultural Area, Thailand	BMF: 4.0	[10]
Predatory Fish (P. fasciatus eating P. gonionotus)	Piscivore	Not specified	Rangsit Agricultural Area, Thailand	BMF: 3.5	[10]
Predatory Fish (C. striatus eating P. gonionotus)	Piscivore	Not specified	Rangsit Agricultural Area, Thailand	BMF: 13.9	[10]
Various Freshwater Fish	Various	Not specified	US	Method detection limit in tissue: 5 µg/kg	[8]

Experimental Protocols

The analysis of p,p'-DDE in environmental and biological samples typically involves several key steps, from sample collection to instrumental analysis. The following is a generalized protocol based on methodologies cited in the literature.[7][11]

1. Sample Collection and Preparation:

• Water: Collected in amber glass bottles to prevent photodegradation. May be filtered to separate dissolved and particulate fractions.

• Sediment: Collected using grab samplers or corers. Stored frozen until analysis.

• Biota: Organisms are collected, and tissues of interest (e.g., muscle, liver, adipose) are dissected. Samples are typically homogenized and stored frozen.

2. Extraction:

• Solid Samples (Sediment, Tissue): Soxhlet extraction or accelerated solvent extraction (ASE) with a nonpolar solvent or a mixture of polar and nonpolar solvents (e.g., hexane/acetone, dichloromethane (B109758)/hexane). A surrogate standard is often added before extraction to monitor efficiency.

• Liquid Samples (Water): Liquid-liquid extraction (LLE) with a nonpolar solvent (e.g., dichloromethane or hexane) or solid-phase extraction (SPE) using a C18 or similar cartridge.

3. Clean-up:

• The crude extract is purified to remove interfering compounds, such as lipids, which can interfere with chromatographic analysis.

• Lipid Removal: Gel permeation chromatography (GPC) or treatment with concentrated sulfuric acid.

• Fractionation: The extract may be passed through a column containing adsorbents like silica (B1680970) gel or Florisil to separate p,p'-DDE from other co-extracted compounds.

4. Instrumental Analysis:

• Gas Chromatography (GC): The purified extract is injected into a gas chromatograph for separation.

• Detection:

  • Electron Capture Detector (ECD): Highly sensitive to halogenated compounds like p,p'-DDE.

  • Mass Spectrometry (MS) or Tandem Mass Spectrometry (MS/MS): Provides definitive identification and quantification based on the mass-to-charge ratio of the compound and its fragments. This is the preferred method for confirmation.[11]

5. Quantification:

• Quantification is typically performed using an external standard calibration curve. An internal standard is often added to the final extract before injection to correct for variations in instrument response.

Visualization of Key Processes and Pathways

The following diagrams, generated using the DOT language, illustrate the core concepts of p,p'-DDE bioaccumulation and biomagnification, the analytical workflow, and a key signaling pathway affected by this contaminant.

Caption: Trophic transfer of p,p'-DDE in an aquatic food web.

Caption: Generalized workflow for p,p'-DDE analysis.

Caption: Anti-androgenic action of p,p'-DDE.

Core Concepts of Bioaccumulation and Biomagnification

Bioaccumulation refers to the net uptake of a chemical by an organism from all exposure routes, including water, food, and sediment. For p,p'-DDE, its high lipophilicity (fat-loving nature) means it readily partitions from water into the fatty tissues of aquatic organisms.[1] The rate of accumulation depends on factors such as the organism's metabolic rate, lipid content, and the concentration of p,p'-DDE in the environment.[5]

Biomagnification is the process whereby the concentration of a contaminant increases in organisms at successively higher trophic levels in a food web.[1] This occurs because p,p'-DDE is not easily metabolized or excreted, leading to its retention in tissues.[1] When a predator consumes prey containing p,p'-DDE, the contaminant is transferred and accumulates in the predator's fatty tissues. As energy is lost at each trophic transfer, the concentration of the persistent p,p'-DDE becomes magnified in organisms at the top of the food chain.[1][3]

Endocrine-Disrupting Effects of p,p'-DDE

p,p'-DDE is a known endocrine-disrupting chemical (EDC).[1] One of its primary mechanisms of toxicity is its action as an androgen receptor (AR) antagonist .[7] Androgens, such as testosterone, are crucial for the development and maintenance of male reproductive tissues and secondary sexual characteristics. They exert their effects by binding to the AR, which then translocates to the nucleus and activates the transcription of target genes.

p,p'-DDE can competitively bind to the AR, preventing the binding of natural androgens like testosterone.[7] This inhibition of androgen binding blocks the normal signaling cascade, leading to a disruption of androgen-dependent processes.[7] In wildlife, exposure to p,p'-DDE has been linked to reproductive abnormalities in males, such as testicular dysgenesis, reduced sperm counts, and feminization.[3] In birds, p,p'-DDE is famously associated with eggshell thinning, which is thought to be caused by the inhibition of calcium ATPase in the shell gland, a process that may also be linked to endocrine disruption.[6]

Conclusion

The persistent and lipophilic nature of p,p'-DDE facilitates its bioaccumulation in aquatic organisms and subsequent biomagnification through the food web, leading to high concentrations in top predators. The quantitative data clearly demonstrate this trend across various aquatic ecosystems. The primary toxicological concern associated with p,p'-DDE is its endocrine-disrupting activity as an androgen receptor antagonist, which can have significant adverse effects on the reproductive health of wildlife. A thorough understanding of the fate, transport, and toxicological mechanisms of p,p'-DDE is essential for assessing its ecological risks and informing environmental management and remediation strategies. The standardized analytical protocols outlined in this guide are crucial for the accurate monitoring of this pervasive environmental contaminant.

References

• 1. Mechanisms of p,p'-DDE-induced apoptosis in human peripheral blood mononuclear cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 4. Dichlorodiphenyldichloroethylene - Wikipedia [en.wikipedia.org]
• 5. Endocrine Disruptors Acting on Estrogen and Androgen Pathways Cause Reproductive Disorders through Multiple Mechanisms: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DDT - Wikipedia [en.wikipedia.org]
• 7. Persistent DDT metabolite p,p'-DDE is a potent androgen receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. P,P'-dde | C14H8Cl4 | CID 3035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. caymanchem.com [caymanchem.com]
• 10. m.youtube.com [m.youtube.com]
• 11. researchgate.net [researchgate.net]

The Enduring Legacy: A Technical Guide to the Persistence of p,p'-DDE in Soil and Sediment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichlorodiphenyldichloroethylene (p,p'-DDE), the primary and most stable metabolite of the insecticide dichlorodiphenyltrichloroethane (DDT), remains a significant environmental contaminant decades after the widespread restriction of its parent compound. Its remarkable persistence in soil and sediment, coupled with its potential for bioaccumulation and adverse health effects, necessitates a thorough understanding of its environmental fate. This technical guide provides a comprehensive overview of the factors governing p,p'-DDE persistence, its degradation pathways, and the analytical methodologies employed for its detection and quantification.

Data Presentation: Persistence of p,p'-DDE

The persistence of p,p'-DDE in the environment is typically quantified by its half-life (t½), which can vary dramatically based on environmental conditions. The following tables summarize the reported half-life of p,p'-DDE in soil and sediment under various conditions.

Table 1: Half-life of p,p'-DDE in Soil

Soil Type/Condition	Half-life (t½)	Region/Study Type	Reference
Temperate Soils	837 to 6,087 days	Temperate Regions	[1][2]
Tropical Soils	151 to 271 days	Tropical Regions (13 countries)	[1][2][3]
Acidic Soil (pH 4.5)	>672 days	Tropical Region (one country)	[1][2][3]
General Soil	~5.7 years	Not Specified	[4]
Repeated DDT Application	>20 years (concentration may remain unchanged)	Not Specified	[4]
Canadian Soils	>7000 days (for p,p'-DDT)	Canada	[5]

Table 2: Half-life of p,p'-DDE in Other Environmental Compartments

Environment	Half-life (t½)	Conditions	Reference
Aquatic Environment	Slower than DDT	General	[2]
Water (Direct Photolysis)	~1 day (Summer), ~6 days (Winter)	Exposed to sunlight	[3]
Atmosphere (Vapor Phase)	17 hours to 2 days	Reaction with hydroxyl radicals	[3]

Factors Influencing p,p'-DDE Persistence

The persistence of p,p'-DDE is not intrinsic but is governed by a complex interplay of physical, chemical, and biological factors within the soil and sediment matrix.

dot

References

• 1. epa.gov [epa.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. epa.gov [epa.gov]
• 4. DDE remediation and degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Environmental Odyssey of p,p'-DDE: A Technical Guide to its Fate and Transport

An in-depth examination of the environmental persistence, partitioning, and transformation of p,p'-Dichlorodiphenyldichloroethylene (p,p'-DDE), a primary and highly stable metabolite of the insecticide DDT. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of its behavior in various environmental compartments, supported by quantitative data, detailed experimental protocols, and visual representations of key processes.

p,p'-Dichlorodiphenyldichloroethylene (p,p'-DDE) is the primary and most persistent metabolite of the organochlorine insecticide dichlorodiphenyltrichloroethane (DDT).[1][2] Despite the widespread ban on DDT usage in many countries for decades, the recalcitrant nature of p,p'-DDE ensures its continued presence and circulation within global ecosystems.[1][3] Understanding its environmental fate and transport is crucial for assessing its long-term ecological impact and for developing effective remediation strategies. This technical guide synthesizes key data and methodologies related to the environmental behavior of p,p'-DDE.

Physicochemical Properties and Partitioning Behavior

The environmental distribution of p,p'-DDE is largely governed by its distinct physicochemical properties, particularly its low aqueous solubility and high lipophilicity. These characteristics are quantified by key parameters summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₄H₈Cl₄	[4]
Molecular Weight	318.0 g/mol	[5]
Melting Point	88-90 °C	[6]
Water Solubility	0.12 mg/L	[7]
Vapor Pressure	1.3 x 10⁻⁵ mmHg at 30 °C	[6]
Henry's Law Constant	4.16 x 10⁻⁵ atm-m³/mol	[8]
Log Octanol-Water Partition Coefficient (Log Kₒw)	6.02	[9]
Organic Carbon-Water (B12546825) Partition Coefficient (Kₒc)	26,300 - 75,860 L/kg	[8]

The high Log Kₒw value indicates a strong tendency for p,p'-DDE to partition from water into fatty tissues of organisms, leading to significant bioaccumulation and biomagnification in food chains.[7][10] Similarly, the high Kₒc values signify its strong adsorption to organic matter in soil and sediment, which limits its mobility in these compartments.[7][8]

Environmental Fate and Transport

The journey of p,p'-DDE through the environment is a complex interplay of partitioning, transport, and degradation processes.

In Soil and Sediment

Once in the soil, p,p'-DDE is highly persistent and exhibits limited mobility due to its strong binding to soil particles.[1] Volatilization from moist soil surfaces can be an important fate process, although this is often attenuated by its strong adsorption to soil organic matter.[1] The half-life of p,p'-DDE in soil can be extensive, with one study reporting a range of 151 to 271 days in various countries, and over 672 days in extremely acidic soil.[11] Another source suggests a half-life of approximately 5.7 years, which can extend to over 20 years with repeated DDT application.[3]

In Water

In aquatic environments, p,p'-DDE is practically insoluble in water.[1] Its transport in water is primarily associated with suspended particulate matter.[11] While in the water column, it can undergo photodegradation, with a reported half-life of about 1 day in summer and 6 days in winter due to direct photolysis.[11] However, its hydrophobic nature leads to rapid partitioning into sediment and biota, where it can persist for long periods.[11]

In the Atmosphere

Atmospheric transport plays a significant role in the global distribution of p,p'-DDE. It can exist in the atmosphere in both the vapor phase and adsorbed to particulate matter.[1] In the vapor phase, it can react with photochemically-produced hydroxyl radicals, with an estimated half-life of 17 hours to 2 days.[11] When attached to particles, it is more persistent and can be transported over long distances before being removed from the atmosphere through wet and dry deposition.[1][11]

Degradation Pathways

The degradation of p,p'-DDE is a slow process, occurring under both aerobic and anaerobic conditions.

Aerobic Degradation

Under aerobic (oxygen-present) conditions, the biodegradation of p,p'-DDE is limited.[3] DDT is known to biodegrade to DDE in aerobic environments.[11] While some microorganisms, such as the white rot fungus Phanerochaete chrysosporium, have shown the ability to mineralize DDE in laboratory settings, complete degradation in the environment is rare.[1][7] Several aerobic degradation pathways have been proposed, but none have been fully verified.[3]

Anaerobic Degradation

Anaerobic (oxygen-absent) conditions, typically found in flooded soils and sediments, can facilitate the reductive dechlorination of p,p'-DDE.[3] A key degradation product under these conditions is 1-chloro-2,2-bis(p-chlorophenyl)ethylene (DDMU).[12][13] The transformation rates under anaerobic conditions have been observed to be in the order of DDT > DDD > DDE.[12]

Simplified degradation pathways of p,p'-DDT and p,p'-DDE.

Bioaccumulation and Biomagnification

Due to its high lipophilicity and resistance to metabolic degradation, p,p'-DDE readily bioaccumulates in the fatty tissues of organisms.[10] This leads to biomagnification, where its concentration increases at successively higher trophic levels in the food chain.[7] For instance, elevated concentrations of p,p'-DDE have been found in avian food chains in fruit orchard agroecosystems, accumulating from soil to invertebrates and then to birds.[14] This biomagnification can lead to adverse health effects in wildlife, such as eggshell thinning in birds.[10]

Biomagnification of p,p'-DDE in a terrestrial food chain.

Experimental Protocols

Determination of Octanol-Water Partition Coefficient (Kₒw)

The octanol-water partition coefficient is a critical parameter for predicting the environmental fate of a chemical. A common method for its determination is Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

Protocol Outline:

• System Preparation: An HPLC system equipped with a C18 column and a UV detector is used. The mobile phase typically consists of a methanol-water mixture.[15]

• Standard Selection: A series of reference compounds with known Log Kₒw values are selected. These standards should have a structural similarity to the analyte (p,p'-DDE).[15]

• Chromatographic Analysis: The retention times (tᵣ) of the reference compounds and p,p'-DDE are measured under isocratic elution conditions.

• Calculation of Capacity Factor (k'): The capacity factor for each compound is calculated using the formula: k' = (tᵣ - t₀) / t₀, where t₀ is the column dead time.

• Extrapolation to 100% Water (kₒw): The logarithm of the capacity factor (log k') is plotted against the volume fraction of the organic modifier in the mobile phase. The y-intercept of this plot gives the logarithm of the capacity factor extrapolated to 100% aqueous mobile phase (log kₒw).

• Correlation and Kₒw Determination: A linear regression is established between the known Log Kₒw values of the reference compounds and their corresponding log kₒw values. This correlation is then used to determine the Log Kₒw of p,p'-DDE from its measured log kₒw.[15]

Soil Sorption and Desorption Studies (Batch Equilibrium Method)

This method is used to determine the soil organic carbon-water partitioning coefficient (Kₒc).

Protocol Outline:

• Soil Characterization: The soil is characterized for properties such as organic carbon content, pH, and particle size distribution.

• Spiking: A known mass of soil is placed in a series of vials. A solution of p,p'-DDE in a suitable solvent (e.g., methanol) is added, and the solvent is allowed to evaporate.

• Equilibration: An aqueous solution (often containing a background electrolyte like CaCl₂) is added to each vial. The vials are then agitated on a shaker for a predetermined period (e.g., 24-48 hours) to reach equilibrium.

• Phase Separation: The vials are centrifuged to separate the soil from the aqueous phase.

• Analysis: The concentration of p,p'-DDE in the aqueous phase is measured using an appropriate analytical technique, such as gas chromatography with an electron capture detector (GC-ECD).

• Calculation of Sorption Coefficient (Kₐ): The amount of p,p'-DDE sorbed to the soil is calculated by subtracting the amount in the aqueous phase from the initial amount added. The soil-water distribution coefficient (Kₐ) is then calculated as the ratio of the concentration of p,p'-DDE in the soil to its concentration in the water at equilibrium.

• Calculation of Kₒc: The Kₒc is calculated by normalizing the Kₐ value to the organic carbon content of the soil: Kₒc = (Kₐ / %OC) * 100.

References

• 1. epa.gov [epa.gov]
• 2. Background Information for p,p’-DDE - Interaction Profile for: Persistent Chemicals Found in Fish (Chlorinated Dibenzo-p-Dioxins, Hexachlorobenzene, p,p’-DDE, Methylmercury, and Polychlorinated Biphenyls) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. DDE remediation and degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. P,P'-dde | C14H8Cl4 | CID 3035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chembk.com [chembk.com]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. P,P'-dde | C14H8Cl4 | CID 3035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]
• 10. DDT - Wikipedia [en.wikipedia.org]
• 11. epa.gov [epa.gov]
• 12. Anaerobic biodegradation of DDT residues (DDT, DDD, and DDE) in estuarine sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Continuing Persistence and Biomagnification of DDT and Metabolites in Northern Temperate Fruit Orchard Avian Food Chains - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Determination of n-octanol/water partition coefficient for DDT-related compounds by RP-HPLC with a novel dual-point retention time correction - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of p,p'-DDE in Human Serum using GC-MS/MS

Introduction

p,p'-Dichlorodiphenyldichloroethylene (p,p'-DDE) is the primary metabolite of the persistent organochlorine pesticide p,p'-dichlorodiphenyltrichloroethane (DDT). Due to its long half-life and lipophilic nature, p,p'-DDE bioaccumulates in fatty tissues, leading to long-term human exposure.[1] Monitoring p,p'-DDE levels in human serum is crucial for assessing body burden and understanding its potential health effects, which include endocrine disruption and neurotoxicity.[1] This application note provides a detailed protocol for the sensitive and selective quantification of p,p'-DDE in human serum using gas chromatography-tandem mass spectrometry (GC-MS/MS).

Principle

This method involves the extraction of p,p'-DDE from human serum using a combination of liquid-liquid extraction (LLE) and solid-phase extraction (SPE) for sample clean-up.[1] The concentrated extract is then analyzed by a gas chromatograph coupled with a triple quadrupole mass spectrometer (GC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode. This technique ensures high selectivity and sensitivity for the quantification of p,p'-DDE in a complex biological matrix like serum.

Quantitative Data Summary

The following table summarizes typical validation parameters for the quantification of p,p'-DDE in human serum by GC-MS/MS, compiled from various studies.

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.05 - 0.6 µg/L	[2][3]
Limit of Quantification (LOQ)	0.5 - 2.0 µg/L	[1][2]
Linearity (R²)	> 0.99	[4]
Recovery	73 - 112%	[2]
Precision (RSD)	< 15%	[1]

Experimental Protocols

Reagents and Materials

• Solvents: Hexane, Diethyl ether, Petroleum ether, Methanol, Acetone, Toluene, Ethyl acetate (B1210297) (all pesticide residue grade or equivalent).

• Standards: Certified reference standards of p,p'-DDE and an appropriate internal standard (e.g., ¹³C₁₂-PCB congeners, DDT-d₈).

• Reagents: Anhydrous sodium sulfate (B86663), Sulfuric acid.

• SPE Cartridges: Bond Elut LRC-Certify (130mg) or equivalent.[1]

• Glassware: Borosilicate glass test tubes, pipettes, vials with PTFE-lined caps.

• Equipment: Centrifuge, Nitrogen evaporator, Vortex mixer, GC-MS/MS system.

Standard Preparation

• Stock Solution (100 µg/L): Prepare by dissolving the certified p,p'-DDE standard in a suitable solvent like hexane.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution to create a calibration curve (e.g., 0.5, 1, 2, 5, and 10 µg/L).[1]

• Internal Standard (IS) Spiking Solution: Prepare a solution of the internal standard at a concentration appropriate for spiking into samples, calibrators, and quality controls.

Sample Preparation (LLE followed by SPE)

• Serum Spiking: To 1 mL of human serum in a glass test tube, add the internal standard solution. For calibration standards and quality controls, add the corresponding p,p'-DDE working standard solution.

• Liquid-Liquid Extraction (LLE):

  • Add 3 mL of a petroleum ether and diethyl ether mixture (1:1, v/v) to the serum sample.[1]

  • Vortex for 2 minutes.

  • Centrifuge at 3000 rpm for 10 minutes.

  • Carefully transfer the upper organic layer to a clean tube.

  • Repeat the extraction step with another 3 mL of the ether mixture.

  • Combine the organic extracts.

• Solid-Phase Extraction (SPE) Clean-up:

  • Conditioning: Condition a Bond Elut LRC-Certify SPE cartridge with 3 mL of methanol, followed by 3 mL of the petroleum ether/diethyl ether mixture.[1]

  • Loading: Load the combined organic extract onto the conditioned SPE cartridge.

  • Elution: Elute the analytes with an appropriate solvent.

  • Drying: Pass the eluate through a small column containing anhydrous sodium sulfate to remove any residual water.

• Concentration: Evaporate the purified extract to dryness under a gentle stream of nitrogen at 40°C.[1]

• Reconstitution: Reconstitute the residue in 50 µL of hexane.[1]

GC-MS/MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: HP-5MS (30m x 0.25mm, 0.25µm film thickness) or equivalent.[1]

  • Injector: Pulsed splitless mode at 250°C.[1]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.[1]

  • Oven Temperature Program:

    • Initial temperature 55°C, hold for 1.5 min.

    • Ramp to 150°C at 60°C/min.

    • Ramp to 200°C at 6°C/min.

    • Ramp to 280°C at a rate of 280°C/min, and hold for 1.5 min.[1]

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Impact (EI) at 70eV.[1]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions for p,p'-DDE:

    • Quantifier: 246.1 -> 176.2[5]

    • Qualifier: 318.0 -> 248.0[6]

  • Dwell Time: Set to ensure an adequate number of data points across each chromatographic peak.

Data Analysis and Quality Control

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio of p,p'-DDE to the internal standard against the concentration of the calibration standards. A weighted linear regression (1/x) is often used.[1]

• Quantification: Determine the concentration of p,p'-DDE in the serum samples by interpolating their peak area ratios from the calibration curve.

• Quality Control: Analyze blank samples and quality control samples at low, medium, and high concentrations with each batch of samples to ensure the accuracy and precision of the results. The results of the QC samples should fall within pre-defined acceptance criteria (e.g., ±15% of the nominal value).

Visualizations

Caption: Experimental workflow for p,p'-DDE quantification.

Caption: Logical relationship of p,p'-DDE in the body and its analysis.

References

• 1. orbi.uliege.be [orbi.uliege.be]
• 2. Validation of an Analytical Method for Simultaneous Determination of 18 Persistent Organic Pollutants in Trout Using LLE Extraction and GC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. Development and validation of an analysis method for pesticide residues by gas chromatography–tandem mass spectrometry in Daikenchuto - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Analysis of p,p'-DDE in Adipose Tissue by Gas Chromatography

Abstract

This application note details a robust and sensitive method for the quantitative analysis of p,p'-dichlorodiphenyldichloroethylene (p,p'-DDE), a persistent metabolite of the insecticide p,p'-dichlorodiphenyltrichloroethane (DDT), in adipose tissue. Due to its lipophilic nature, p,p'-DDE bioaccumulates in fatty tissues, making adipose tissue a critical matrix for assessing long-term exposure.[1][2] The described protocol employs a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) based extraction followed by gas chromatography coupled with either an electron capture detector (GC-ECD) or tandem mass spectrometry (GC-MS/MS) for detection and quantification. This method is intended for researchers, scientists, and drug development professionals investigating the impact of persistent organic pollutants on metabolic and endocrine functions.

Introduction

p,p'-DDE is an organochlorine pesticide metabolite that is widespread in the environment and accumulates in the fat of humans and wildlife.[2] Exposure to p,p'-DDE has been associated with various adverse health effects, including endocrine disruption and metabolic disorders.[2][3] Accurate and precise measurement of p,p'-DDE in adipose tissue is crucial for toxicological studies and human health risk assessment. Gas chromatography is a well-established technique for the analysis of such compounds.[4][5] This application note provides a comprehensive protocol for the extraction, cleanup, and GC analysis of p,p'-DDE in adipose tissue, along with method validation guidelines.

Experimental Workflow

A graphical representation of the experimental workflow is provided below.

Caption: Experimental workflow for p,p'-DDE analysis in adipose tissue.

Materials and Reagents

• p,p'-DDE analytical standard

• ¹³C₁₂-p,p'-DDE (internal standard)

• Hexane (B92381) (pesticide residue grade)

• Acetone (pesticide residue grade)

• Dichloromethane (pesticide residue grade)

• Acetonitrile (pesticide residue grade)

• Ethyl acetate (B1210297) (pesticide residue grade)

• Sodium sulfate (B86663) (anhydrous)

• Florisil SPE cartridges

• Adipose tissue samples

Detailed Protocols

Protocol 1: Sample Preparation and Extraction

• Sample Homogenization: Weigh approximately 30 mg of frozen adipose tissue into a 7-dram amber vial.[4]

• Internal Standard Spiking: Spike the sample with 10 µL of a solution containing ¹³C₁₂-labeled p,p'-DDE as an internal standard to assess recovery.[4]

• Extraction: Add 5 mL of a 1:1:1 hexane:acetone:dichloromethane solvent mixture to the vial.[4]

• Vortexing: Vortex the vial vigorously for 5 minutes.

• Centrifugation: Centrifuge the sample at 3,000 rpm for 5 minutes.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube.

• Drying: Pass the supernatant through a column containing anhydrous sodium sulfate to remove any residual water.

Protocol 2: Sample Cleanup using Solid-Phase Extraction (SPE)

• SPE Cartridge Conditioning: Condition a Florisil SPE cartridge by passing 5 mL of hexane through it. Do not allow the cartridge to go dry.

• Sample Loading: Load the dried extract from Protocol 1 onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of hexane to remove interfering lipids.

• Elution: Elute the p,p'-DDE from the cartridge with 10 mL of a hexane:diethyl ether (9:1 v/v) mixture.

• Evaporation: Evaporate the eluate to near dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in 1 mL of hexane for GC analysis.

Protocol 3: Gas Chromatography (GC) Analysis

GC-ECD Conditions:

Parameter	Value
GC System	Agilent 8890 GC or equivalent
Injector	Split/Splitless
Injection Volume	1 µL
Inlet Temperature	250°C
Carrier Gas	Helium at 1.0 mL/min
Oven Program	Start at 70°C (hold 2 min), ramp at 25°C/min to 150°C, then at 5°C/min to 270°C (hold 2 min)[6]
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent[6]
Detector	Electron Capture Detector (ECD)
Detector Temperature	300°C

GC-MS/MS Conditions:

Parameter	Value
GC System	Agilent 8890 GC with 7010D MS or equivalent[7]
Ionization Mode	Electron Impact (EI)
MS/MS Transitions	p,p'-DDE: 318.0 → 248.0, 246.0 → 176.0[8]
¹³C₁₂-p,p'-DDE	Monitor appropriate mass transitions

Data Presentation

Table 1: Method Validation Parameters

Parameter	Result
Linearity (R²)	> 0.99[5]
Limit of Detection (LOD)	0.6 - 8.3 µg/kg[9]
Limit of Quantification (LOQ)	2 - 25 µg/kg[9]
Recovery	73 - 112%[9]
Precision (RSD)	< 20%[6]

Table 2: p,p'-DDE Concentrations in Adipose Tissue (Literature Values)

Study	Matrix	Concentration Range (ng/g or µg/g)
EURAMIC study[1]	Subcutaneous fat	0.99–3.13 μg/g
La Merrill et al. (2021)[4]	Brown Adipose Tissue (mice)	0.570 ng/g
Lim et al. (2010)[2]	Human Adipose Tissue	Associated with metabolic syndrome
Teen-LABS cohort[10]	Visceral Adipose Tissue	Low: < 14 ng/g, Moderate: 14–21 ng/g, High: > 21 ng/g

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical flow of the method validation process.

References

• 1. Determination of p,p′‐DDE and PCBs in adipose tissues using high‐performance liquid chromatography coupled on‐line to capillary GC – the EURAMIC study | Publicación [silice.csic.es]
• 2. Exposure to p,p′-DDE Alters Macrophage Reactivity and Increases Macrophage Numbers in Adipose Stromal Vascular Fraction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Developmental exposure to DDT or DDE alters sympathetic innervation of brown adipose in adult female mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ijer.ut.ac.ir [ijer.ut.ac.ir]
• 7. gcms.cz [gcms.cz]
• 8. Development and validation of an analysis method for pesticide residues by gas chromatography–tandem mass spectrometry in Daikenchuto - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Validation of an Analytical Method for Simultaneous Determination of 18 Persistent Organic Pollutants in Trout Using LLE Extraction and GC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. eprints.soton.ac.uk [eprints.soton.ac.uk]

Application Notes and Protocols for the Extraction of p,p'-DDE from Soil and Sediment Samples

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and comparative data for the extraction of p,p'-dichlorodiphenyldichloroethylene (p,p'-DDE), a persistent metabolite of the insecticide DDT, from soil and sediment matrices. The selection of an appropriate extraction method is critical for accurate quantification and subsequent toxicological or environmental impact assessment. This document outlines four commonly employed extraction techniques: Soxhlet Extraction, Pressurized Liquid Extraction (PLE), Microwave-Assisted Extraction (MAE), and a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.

Comparative Analysis of Extraction Methods

The choice of extraction method can significantly impact recovery rates, solvent consumption, and sample throughput. The following table summarizes key quantitative parameters for the discussed techniques to facilitate method selection based on laboratory needs and analytical goals.

Parameter	Soxhlet Extraction	Pressurized Liquid Extraction (PLE)	Microwave-Assisted Extraction (MAE)	QuEChERS
Principle	Continuous solid-liquid extraction with a refluxing solvent.	Extraction with solvents at elevated temperatures and pressures.	Use of microwave energy to heat the solvent and sample, accelerating extraction.	A multi-step method involving solvent extraction, partitioning with salts, and dispersive solid-phase extraction (dSPE) cleanup.
Average Recovery of p,p'-DDE	85-110%	>80%[1]	90-120%[2]	70-120%
Extraction Time	16-24 hours[3]	15-30 minutes	10-35 minutes[4][5]	< 1 hour
Solvent Consumption per Sample	200-500 mL	15-40 mL	25-50 mL[6]	10-20 mL
Throughput	Low	High (with automated systems)	High (with multi-vessel systems)	Very High
Relative Cost	Low (equipment), High (solvent & time)	High (equipment)	Moderate (equipment)	Low

Experimental Protocols

The following sections provide detailed, step-by-step protocols for each extraction method. It is recommended to use a certified reference material (CRM) of soil or sediment with a known concentration of p,p'-DDE to validate the chosen method in your laboratory.

Soxhlet Extraction Protocol

This classical technique, though time-consuming, is often considered a benchmark for extraction efficiency.

Materials:

• Soxhlet extraction apparatus (extractor, condenser, round-bottom flask)

• Heating mantle

• Cellulose (B213188) extraction thimbles

• Anhydrous sodium sulfate (B86663)

• Extraction solvent (e.g., n-hexane, acetone/hexane mixture 1:1 v/v)

• Rotary evaporator

• Gas Chromatography (GC) system with an Electron Capture Detector (ECD) or Mass Spectrometry (MS) for analysis.

Procedure:

• Sample Preparation:

  • Air-dry the soil or sediment sample and sieve it to remove large debris.

  • Homogenize the sample thoroughly.

  • Weigh approximately 10-20 g of the homogenized sample and mix it with an equal amount of anhydrous sodium sulfate to remove residual moisture.

• Extraction:

  • Place the sample-sodium sulfate mixture into a cellulose extraction thimble.

  • Place the thimble inside the Soxhlet extractor.

  • Add 250-300 mL of the extraction solvent to the round-bottom flask.

  • Assemble the Soxhlet apparatus and begin heating the solvent.

  • Allow the extraction to proceed for 16-24 hours, with a solvent cycling rate of 4-6 cycles per hour.[3]

• Concentration and Cleanup:

  • After extraction, allow the apparatus to cool.

  • Remove the round-bottom flask and concentrate the extract to approximately 5-10 mL using a rotary evaporator.

  • The extract can be further cleaned up using techniques like solid-phase extraction (SPE) with Florisil or silica (B1680970) gel if matrix interferences are significant.

• Analysis:

  • Bring the final extract to a known volume (e.g., 1-5 mL) with a suitable solvent for GC analysis.

  • Analyze the extract for p,p'-DDE using GC-ECD or GC-MS.

Pressurized Liquid Extraction (PLE) Protocol

PLE, also known as Accelerated Solvent Extraction (ASE®), offers a significant reduction in extraction time and solvent consumption compared to Soxhlet.

Materials:

• Pressurized Liquid Extraction system

• Extraction cells (stainless steel)

• Cellulose or glass fiber filters

• Diatomaceous earth or sand (as a dispersant)

• Extraction solvent (e.g., acetone/n-heptane 1:1 v/v)[1]

• Collection vials

• Gas Chromatography (GC) system with an Electron Capture Detector (ECD) or Mass Spectrometry (MS) for analysis.

Procedure:

• Sample Preparation:

  • Air-dry and homogenize the soil or sediment sample.

  • Mix approximately 5-10 g of the sample with a dispersing agent like diatomaceous earth.

• Extraction Cell Loading:

  • Place a filter at the bottom of the extraction cell.

  • Load the sample mixture into the cell.

  • Place a second filter on top of the sample.

• PLE System Operation:

  • Place the loaded cell into the PLE system.

  • Set the extraction parameters. Typical conditions for p,p'-DDE are:

    • Solvent: Acetone/n-heptane (1:1, v/v)[1]

    • Temperature: 100°C[1]

    • Pressure: 1500-2000 psi

    • Static Time: 5-10 minutes per cycle[1]

    • Number of Cycles: 2-3[1]

  • Start the extraction sequence. The extract will be collected in a vial.

• Concentration and Analysis:

  • The collected extract may be concentrated if necessary.

  • Bring the extract to a known volume and analyze by GC-ECD or GC-MS.

Microwave-Assisted Extraction (MAE) Protocol

MAE utilizes microwave energy for rapid heating of the solvent and sample, leading to faster extraction times.

Materials:

• Microwave extraction system with temperature and pressure control

• Extraction vessels (Teflon® or similar)

• Extraction solvent (e.g., acetone/hexane 1:1 v/v)

• Filtering apparatus

• Rotary evaporator

• Gas Chromatography (GC) system with an Electron Capture Detector (ECD) or Mass Spectrometry (MS) for analysis.

Procedure:

• Sample Preparation:

  • Air-dry and homogenize the soil or sediment sample.

  • Weigh approximately 2-5 g of the sample directly into the microwave extraction vessel.

• Extraction:

  • Add 25-30 mL of the extraction solvent to the vessel.[6]

  • Seal the vessel and place it in the microwave system.

  • Set the extraction program. Typical conditions for p,p'-DDE are:

    • Solvent: Acetone/hexane (1:1, v/v)[6]

    • Temperature: 80-130°C[4][5]

    • Ramp to Temperature: 5-10 minutes

    • Hold Time at Temperature: 10-20 minutes[4]

  • Start the microwave program.

• Extract Processing:

  • After the program is complete and the vessel has cooled, filter the extract to remove solid particles.

  • Rinse the vessel with a small amount of fresh solvent and pass it through the filter.

  • Concentrate the filtered extract to a desired volume using a rotary evaporator.

• Analysis:

  • Adjust the final volume and analyze the extract by GC-ECD or GC-MS.

QuEChERS Protocol for Soil and Sediment

The QuEChERS method is known for its speed and high throughput, making it suitable for screening large numbers of samples. This is a modified protocol for the more complex soil and sediment matrices.

Materials:

• 50 mL centrifuge tubes with screw caps

• High-speed centrifuge

• Vortex mixer

• Acetonitrile (B52724) (ACN)

• Magnesium sulfate (anhydrous)

• Sodium chloride (NaCl)

• Dispersive SPE (dSPE) tubes containing primary secondary amine (PSA) and C18 sorbents.

• Gas Chromatography (GC) system with an Electron Capture Detector (ECD) or Mass Spectrometry (MS) for analysis.

Procedure:

• Sample Extraction:

  • Weigh 10-15 g of the homogenized soil or sediment sample into a 50 mL centrifuge tube.

  • Add 10 mL of water and vortex for 30 seconds to hydrate (B1144303) the sample.

  • Add 10 mL of acetonitrile.

  • Add the extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

  • Immediately cap the tube and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.[7]

• Dispersive SPE Cleanup:

  • Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a dSPE tube containing PSA, C18, and magnesium sulfate.

  • Vortex the dSPE tube for 30 seconds.

  • Centrifuge at high speed (e.g., ≥5000 rcf) for 2 minutes.[7]

• Analysis:

  • Take the supernatant and transfer it to an autosampler vial for analysis by GC-ECD or GC-MS.

Visualizations

Experimental Workflow for p,p'-DDE Extraction from Soil/Sediment

Caption: General workflow for the extraction and analysis of p,p'-DDE.

Logical Relationship of Extraction Method Parameters

Caption: Key parameters influencing the choice of an extraction method.

Signaling Pathway: p,p'-DDE as an Androgen Receptor Antagonist

References

• 1. researchgate.net [researchgate.net]
• 2. rjptonline.org [rjptonline.org]
• 3. epa.gov [epa.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. gcms.cz [gcms.cz]
• 7. weber.hu [weber.hu]

Application Note: Solid-Phase Extraction of p,p'-DDE from Water Samples

Abstract

This application note provides a detailed protocol for the extraction and concentration of p,p'-dichlorodiphenyldichloroethylene (p,p'-DDE), a persistent organochlorine pesticide, from water samples using solid-phase extraction (SPE). The described method utilizes C18 cartridges for the efficient isolation of p,p'-DDE, followed by elution and analysis. This procedure is intended for researchers, scientists, and professionals in drug development and environmental monitoring who require a reliable and reproducible method for quantifying p,p'-DDE in aqueous matrices.

Introduction

p,p'-DDE is a major metabolite of the insecticide DDT and is a widespread environmental contaminant. Due to its persistence and potential for bioaccumulation, monitoring its levels in water sources is crucial for assessing environmental quality and potential human exposure. Solid-phase extraction has become a preferred method over traditional liquid-liquid extraction for its reduced solvent consumption, higher sample throughput, and potential for automation.[1] This note details a robust SPE protocol using C18 sorbent, a non-polar stationary phase that effectively retains non-polar to weakly polar analytes like p,p'-DDE.[2]

Experimental Protocol

This protocol is a synthesized methodology based on established procedures for organochlorine pesticide analysis in water.[1][3][4]

Materials and Reagents:

• Solid-Phase Extraction (SPE) Manifold

• C18 SPE Cartridges (e.g., 1 g, 6 mL)[1]

• Methanol (B129727) (HPLC grade)

• Deionized Water (HPLC grade)

• Methylene (B1212753) Chloride (CH₂Cl₂) or Acetone (B3395972)/n-Hexane mixture (HPLC grade)[1][3]

• Nitrogen gas for drying

• Glass vials for sample collection

• Concentrator/Evaporator (e.g., TurboVap or similar)

• Analytical Instrument (e.g., Gas Chromatograph with Electron Capture Detector (GC-ECD) or Mass Spectrometry (GC-MS))

Sample Preparation:

• Collect 1 L water samples in clean glass bottles.

• If required by the analytical method, adjust the sample pH to < 2 using 6 N HCl or H₂SO₄.[3][4]

• Spike samples with surrogate standards as needed to monitor method performance.[1]

Solid-Phase Extraction Procedure:

• Cartridge Conditioning:

  • Place the C18 SPE cartridge on the manifold.

  • Condition the cartridge by passing 10 mL of methanol through it.[1] Do not allow the cartridge to go dry.

  • Equilibrate the cartridge by passing 10 mL of deionized water through it, leaving a thin layer of water above the sorbent bed.[1]

• Sample Loading:

  • Load the 1 L water sample onto the conditioned cartridge.

  • Maintain a consistent flow rate, typically around 10-15 mL/min. A vacuum manifold can be used to control the flow.

• Cartridge Washing/Drying:

  • After the entire sample has passed through, wash the cartridge with a small volume of deionized water to remove any remaining interfering substances.

  • Dry the cartridge thoroughly by drawing air or nitrogen through it for 10-20 minutes.[1][3][4] This step is critical for ensuring efficient elution.

• Elution:

  • Place a collection vial inside the manifold.

  • Elute the retained p,p'-DDE from the cartridge using an appropriate solvent. Two common elution schemes are:

    • Option A: Elute with two aliquots of 5 mL of methylene chloride.[1]

    • Option B: Elute with a mixture of acetone and n-hexane (e.g., 10 mL of 1:1 acetone:n-hexane followed by 10 mL of 1:9 acetone:n-hexane).[3]

• Eluate Concentration and Reconstitution:

  • Concentrate the eluate to approximately 1 mL using a gentle stream of nitrogen in a concentrator system.[1]

  • If methylene chloride was used for elution, a solvent exchange to n-hexane may be necessary prior to GC analysis.[3]

  • Adjust the final volume to 1 mL with the appropriate solvent for analysis.

Analytical Determination:

The extracted and concentrated samples are then analyzed by GC-ECD or GC-MS for the quantification of p,p'-DDE.

Data Presentation

The following table summarizes typical performance data for the SPE of organochlorine pesticides, including compounds structurally similar to p,p'-DDE, from water samples using C18 cartridges.

Analyte	Spiked Concentration	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Detection (LOD)	Reference
p,p'-DDE	1.0 µg/L	>80%	<15%	0.5 ng/L	[5][6]
Endrin	1.0 µg/L	95.8%	2.5%	Not Specified	[1]
Dieldrin	1.0 µg/L	96.5%	2.3%	Not Specified	[1]
Heptachlor	1.0 µg/L	93.1%	3.1%	Not Specified	[1]

Note: The data presented is a compilation from various studies on organochlorine pesticides and serves as a general indicator of expected performance. Actual results may vary depending on the specific experimental conditions.

Visualizations

Workflow for Solid-Phase Extraction of p,p'-DDE

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. weber.hu [weber.hu]
• 4. unitedchem.com [unitedchem.com]
• 5. Comparison of solvent extraction and solid-phase extraction for the determination of organochlorine pesticide residues in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analysis of p,p'-DDE by Gas Chromatography-Electron Capture Detection (GC-ECD)

Introduction

p,p'-Dichlorodiphenyldichloroethylene (p,p'-DDE) is a persistent metabolite of the insecticide p,p'-dichlorodiphenyltrichloroethane (DDT). Due to its long-term persistence in the environment and potential adverse health effects, including acting as an endocrine disruptor, sensitive and selective analytical methods are required for its monitoring in various matrices such as environmental samples (water, soil, sediment) and biological tissues.[1][2][3] Gas chromatography coupled with an electron capture detector (GC-ECD) is a highly suitable technique for the analysis of p,p'-DDE. The ECD is extremely sensitive to halogenated compounds, making it ideal for detecting chlorinated pesticides like p,p'-DDE at trace levels.[4][5][6]

This document provides detailed application notes and protocols for the determination of p,p'-DDE using GC-ECD, intended for researchers, scientists, and professionals in drug development and environmental monitoring.

Principle of GC-ECD for p,p'-DDE Analysis

Gas chromatography separates volatile and semi-volatile compounds based on their differential partitioning between a stationary phase (in the GC column) and a mobile phase (an inert carrier gas). Following separation, the electron capture detector selectively detects compounds with high electron affinity, such as those containing halogens. The detector contains a radioactive source (typically Nickel-63) that emits beta particles, creating a steady stream of electrons.[6] When an electronegative analyte like p,p'-DDE passes through the detector, it captures some of these electrons, causing a decrease in the standing current which is measured as a positive signal.

Experimental Protocols

The analysis of p,p'-DDE by GC-ECD involves several key steps, from sample collection and preparation to instrumental analysis and data interpretation. The following protocols are generalized from established methods such as U.S. EPA Method 8081 and can be adapted based on the specific matrix and laboratory instrumentation.[1]

Sample Preparation

The goal of sample preparation is to extract p,p'-DDE from the sample matrix and remove interfering substances that could affect the GC-ECD analysis.

1.1. Extraction

The choice of extraction method depends on the sample matrix.

• Water Samples (Liquid-Liquid Extraction - LLE): Based on U.S. EPA Method 3510C.[2]

  • To a 1-liter separatory funnel, add 1 liter of the water sample.

  • Spike the sample with a surrogate standard to monitor extraction efficiency.

  • Add 60 mL of a suitable organic solvent (e.g., dichloromethane (B109758) or a mixture of hexane (B92381) and diethyl ether).

  • Shake the funnel vigorously for 1-2 minutes, periodically venting to release pressure.

  • Allow the layers to separate and drain the organic layer into a collection flask.

  • Repeat the extraction two more times with fresh portions of the solvent.

  • Combine the organic extracts.

• Solid and Semi-Solid Samples (e.g., Soil, Sediment, Tissue) (Ultrasonic or Soxhlet Extraction): Based on U.S. EPA Methods 3550 and 3540.[7]

  • Homogenize the sample. For solid samples, mix with anhydrous sodium sulfate (B86663) to remove water.

  • Weigh out a representative portion of the sample (e.g., 10-30 g).

  • Spike with a surrogate standard.

  • Ultrasonic Extraction: Mix the sample with an appropriate solvent (e.g., acetone/hexane mixture) and sonicate for a specified period.

  • Soxhlet Extraction: Place the sample in a thimble and extract with a suitable solvent (e.g., hexane/acetone) for several hours.

  • After extraction, concentrate the extract using a Kuderna-Danish (K-D) evaporator or a rotary evaporator.

1.2. Clean-up

Clean-up is crucial to remove co-extracted matrix components that can interfere with the detection of p,p'-DDE.

• Adsorption Chromatography (e.g., Florisil or Silica (B1680970) Gel): Based on U.S. EPA Method 3620.[7]

  • Prepare a chromatography column packed with activated Florisil or silica gel.

  • Pre-elute the column with the chosen solvent.

  • Load the concentrated extract onto the column.

  • Elute the column with solvents of increasing polarity to separate interferences from the target analytes. p,p'-DDE is typically eluted in a non-polar fraction.[8]

  • Collect the fraction containing p,p'-DDE.

  • Concentrate the cleaned extract to a final volume (e.g., 1 mL) under a gentle stream of nitrogen.

  • Add an internal standard just before analysis for accurate quantification.

GC-ECD Instrumental Analysis

The following are typical instrumental parameters for the analysis of p,p'-DDE. These may need to be optimized for specific instruments and columns.

Parameter	Typical Value
Gas Chromatograph	Agilent 8890B GC or equivalent[9]
Injector	Split/Splitless
Injection Mode	Splitless
Injection Volume	1 µL[1]
Injector Temperature	250 °C
Carrier Gas	Helium or Nitrogen, constant flow[1]
Flow Rate	1.0 - 2.0 mL/min
GC Column
Primary Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., TG-5MS, DB-5)[1]
Confirmatory Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-1701)[10]
Oven Temperature Program
Initial Temperature	100 °C, hold for 1.0 min[1]
Ramp 1	20 °C/min to 180 °C[1]
Ramp 2	5 °C/min to 270 °C[1]
Ramp 3	20 °C/min to 320 °C, hold for 2.0 min[1]
Detector	Electron Capture Detector (ECD)
Detector Temperature	300 - 330 °C
Makeup Gas	Nitrogen or Argon/Methane
Makeup Gas Flow	25 - 60 mL/min

Calibration and Quantification

• Calibration: An external standard calibration is typically used.[1] Prepare a series of calibration standards of p,p'-DDE in a suitable solvent (e.g., hexane or iso-octane) at different concentrations. The concentration range should bracket the expected sample concentrations. A typical calibration curve might range from 0.1 to 100 µg/L.[1]

• Quantification: Inject the prepared sample extract into the GC-ECD system. Identify the p,p'-DDE peak based on its retention time compared to the calibration standards. The concentration of p,p'-DDE in the sample is determined by comparing the peak area or height to the calibration curve. The final concentration in the original sample is calculated by accounting for the initial sample amount and any dilution or concentration steps.

Data Presentation

The following tables summarize typical quantitative data for the analysis of p,p'-DDE by GC-ECD.

Table 1: Chromatographic and Detection Parameters for p,p'-DDE

Parameter	Value	Reference
Retention Time	Varies with column and conditions	[1]
Limit of Detection (LOD)	0.6 - 8.3 µg/kg (in fish matrix by GC-MS/MS)	[11]
Limit of Quantification (LOQ)	2 - 25 µg/kg (in fish matrix by GC-MS/MS); 2 - 3.2 µg/L (in wastewater)	[9][11]
Linearity (Correlation Coefficient, r²)	> 0.99	[11]

Table 2: Method Performance Data for p,p'-DDE Analysis

Parameter	Matrix	Value	Reference
Recovery	Trout	73 - 112%	[11]
Water	88 - 106%	[12]
Soil	91 - 110%	[9]
Relative Standard Deviation (RSD)	Trout	1.4 - 17.9%	[11]
Wastewater	9.19 - 12.03%	[9]
Soil	9.12 - 11.96%	[9]

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the analysis of p,p'-DDE using GC-ECD.

Caption: Experimental workflow for p,p'-DDE analysis by GC-ECD.

Conclusion

The GC-ECD method provides a robust, sensitive, and reliable approach for the quantification of p,p'-DDE in a variety of matrices. Proper sample preparation, including efficient extraction and thorough clean-up, is critical for achieving accurate and precise results. The protocols and data presented here serve as a comprehensive guide for laboratories involved in the monitoring of this persistent organic pollutant. Method validation should always be performed in the specific laboratory and for the matrix of interest to ensure data quality.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. newtowncreek.info [newtowncreek.info]
• 3. researchgate.net [researchgate.net]
• 4. measurlabs.com [measurlabs.com]
• 5. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 6. Electron Capture Detector | GC-ECD [scioninstruments.com]
• 7. gcms.cz [gcms.cz]
• 8. ccbasilea-crestocolmo.org.uy [ccbasilea-crestocolmo.org.uy]
• 9. cms.gnest.org [cms.gnest.org]
• 10. nemi.gov [nemi.gov]
• 11. Validation of an Analytical Method for Simultaneous Determination of 18 Persistent Organic Pollutants in Trout Using LLE Extraction and GC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijer.ut.ac.ir [ijer.ut.ac.ir]

Application Note: High-Resolution Mass Spectrometry for the Isomer-Specific Analysis of p,p'-DDE

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichlorodiphenyldichloroethylene (DDE) is a persistent organic pollutant and a major metabolite of the insecticide dichlorodiphenyltrichloroethane (DDT). The p,p'-DDE isomer is the most prevalent and toxicologically significant form. However, the presence of other isomers, such as o,p'-DDE, can interfere with accurate quantification and risk assessment. High-resolution mass spectrometry (HRMS) coupled with gas chromatography (GC) offers a powerful analytical solution for the precise and sensitive separation and quantification of p,p'-DDE and its isomers in complex matrices. This application note provides a detailed protocol for the isomer-specific analysis of p,p'-DDE using GC-HRMS.

Experimental Workflow

The overall experimental workflow for the analysis of p,p'-DDE isomers is depicted below. It involves sample preparation using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, followed by instrumental analysis using GC-HRMS.

Figure 1: Experimental workflow for p,p'-DDE isomer analysis.

Experimental Protocols

Sample Preparation: QuEChERS Method

The QuEChERS method is a widely adopted sample preparation technique for the analysis of pesticide residues in various matrices.[1][2][3]

Materials:

• Homogenized sample (e.g., soil, food, biological tissue)

• Acetonitrile (ACN), analytical grade

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Dispersive SPE (d-SPE) tubes containing primary secondary amine (PSA) and MgSO₄

• Centrifuge tubes (50 mL)

• Centrifuge

Protocol:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add the salting-out mixture (e.g., 4 g MgSO₄ and 1 g NaCl).

• Cap the tube and shake vigorously for 1 minute.

• Centrifuge at ≥3000 x g for 5 minutes.

• Transfer the upper acetonitrile layer to a d-SPE tube containing 150 mg PSA and 900 mg MgSO₄.

• Shake for 30 seconds.

• Centrifuge at ≥3000 x g for 5 minutes.

• The supernatant is ready for GC-HRMS analysis.

Instrumental Analysis: GC-HRMS

This protocol is adapted from established GC-MS/MS methods for organochlorine pesticide analysis.[4][5]

Instrumentation:

• Gas chromatograph coupled to a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF).

GC Conditions:

Parameter	Value
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250 °C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.2 mL/min (constant flow)

| Oven Program | Initial: 100 °C (hold 1 min), Ramp: 15 °C/min to 200 °C, then 5 °C/min to 300 °C (hold 5 min) |

HRMS Conditions (Illustrative for Orbitrap):

Parameter	Value
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temp.	230 °C
Transfer Line Temp.	280 °C
Resolution	60,000 FWHM (at m/z 200)
Scan Mode	Full Scan
Scan Range	m/z 50-500

| Data Acquisition | Profile Mode |

Quantitative Data

The following tables summarize typical quantitative data for the analysis of p,p'-DDE and its isomers. Data is synthesized from various sources employing mass spectrometry for pesticide analysis.[4][5]

Table 1: Chromatographic and Mass Spectrometric Data

Analyte	Retention Time (min)	Precursor Ion (m/z)	High-Resolution Accurate Mass (m/z)
o,p'-DDE	~14.89	318.9350	317.9350
p,p'-DDE	~15.51	318.9350	317.9350

Table 2: Method Performance Data

Parameter	p,p'-DDE
Linearity (r²)	>0.99
Limit of Detection (LOD)	0.1 - 1 µg/kg
Limit of Quantification (LOQ)	0.5 - 5 µg/kg
Recovery (%)	85 - 110%
Precision (RSD%)	< 15%

Data Presentation and Analysis

High-resolution mass spectrometry provides highly selective and sensitive detection, enabling the accurate identification and quantification of p,p'-DDE isomers. The high mass accuracy of HRMS allows for the determination of the elemental composition of ions, providing a high degree of confidence in compound identification. The full scan data acquisition allows for retrospective analysis of samples for other compounds of interest without the need for re-injection.

Logical Relationships in Data Analysis

The process of identifying and quantifying p,p'-DDE isomers from the acquired data follows a logical sequence.

References

• 1. researchgate.net [researchgate.net]
• 2. iris.unito.it [iris.unito.it]
• 3. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 4. caslab.com [caslab.com]
• 5. agilent.com [agilent.com]

Application Notes and Protocols for the Analysis of P,P'-DDE

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of analytical methodologies for the quantitative determination of p,p'-dichlorodiphenyldichloroethylene (P,P'-DDE), a major and persistent metabolite of the pesticide DDT.[1] The following sections detail the use of analytical standards, internal standards, and validated protocols for accurate and reliable analysis in various matrices.

Introduction to P,P'-DDE Analysis

P,P'-DDE is a significant environmental contaminant and a potential endocrine disruptor.[1] Accurate quantification of P,P'-DDE in biological and environmental samples is crucial for assessing exposure and understanding its potential health effects. Gas chromatography-mass spectrometry (GC-MS) is a widely used and robust technique for the analysis of P,P'-DDE and other organochlorine pesticides.[2][3][4][5] The use of an appropriate internal standard is critical for achieving high accuracy and precision by correcting for variations in sample preparation and instrument response.

Analytical Standards and Internal Standards

P,P'-DDE Analytical Standard

A certified reference material (CRM) of P,P'-DDE should be used for the preparation of calibration standards. Information on a commercially available P,P'-DDE standard is provided in Table 1.

Table 1: P,P'-DDE Analytical Standard

Parameter	Value
Chemical Name	1-chloro-4-[2,2-dichloro-1-(4-chlorophenyl)ethenyl]benzene[6]
Synonyms	4,4'-DDE; p,p'-Dichlorodiphenyldichloroethylene[1]
CAS Number	72-55-9[7]
Molecular Formula	C₁₄H₈Cl₄[7]
Molecular Weight	318.03 g/mol [1]

Recommended Internal Standard: P,P'-DDE-¹³C₁₂

For accurate quantification, an isotopically labeled internal standard is highly recommended. P,P'-DDE-¹³C₁₂ is an ideal internal standard as it has the same physicochemical properties as the native analyte but a different mass, allowing for clear differentiation by mass spectrometry.[8]

Table 2: P,P'-DDE-¹³C₁₂ Internal Standard

Parameter	Value
Chemical Name	p,p'-Dichlorodiphenyldichloroethylene-¹³C₁₂[8]
Synonyms	4,4'-DDE-¹³C₁₂[8]
Molecular Formula	¹³C₁₂H₈Cl₄
Primary Use	Internal standard for quantitative analysis by GC-MS or LC-MS[8]

Experimental Protocols

Two common and validated methods for the analysis of P,P'-DDE are presented: a Gas Chromatography-Mass Spectrometry (GC-MS) method for serum analysis and a Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method for food matrices.

Protocol 1: GC-MS Analysis of P,P'-DDE in Human Serum

This protocol is adapted from established methods for the determination of organochlorine pesticides in human serum.[2][4][5]

3.1.1. Materials and Reagents

• P,P'-DDE analytical standard

• P,P'-DDE-¹³C₁₂ internal standard

• Hexane (B92381) (pesticide residue grade)

• Dichloromethane (pesticide residue grade)

• Acetone (pesticide residue grade)

• Anhydrous sodium sulfate (B86663)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)[5]

3.1.2. Sample Preparation

• Fortification: Spike serum samples (e.g., 1 mL) with a known amount of P,P'-DDE-¹³C₁₂ internal standard solution.

• Extraction: Perform a liquid-liquid extraction with a mixture of hexane and dichloromethane.

• Clean-up: Pass the organic extract through an SPE cartridge to remove interfering matrix components.[5]

• Concentration: Evaporate the cleaned extract to a final volume of 1 mL under a gentle stream of nitrogen.

3.1.3. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890A GC or equivalent

• Mass Spectrometer: Agilent 7000 Series Triple Quadrupole GC/MS or equivalent[4]

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent[4]

• Injector: Splitless mode

• Oven Temperature Program: Initial temperature of 55°C, hold for 1.5 min, ramp to 150°C at 60°C/min, then to 200°C at 6°C/min, and finally to 280°C at 20°C/min, hold for 1.5 min.[4]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.[4]

• Ionization Mode: Electron Ionization (EI)

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

Table 3: MRM Transitions for P,P'-DDE and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
P,P'-DDE	318.0	246.0	22
318.0	248.0	22
P,P'-DDE-¹³C₁₂	330.0	258.0	22

Note: Collision energies should be optimized for the specific instrument used.

Protocol 2: QuEChERS Method for P,P'-DDE in Food Samples

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined approach for the extraction of pesticide residues from food matrices.[9][10][11]

3.2.1. Materials and Reagents

• P,P'-DDE analytical standard

• P,P'-DDE-¹³C₁₂ internal standard

• Acetonitrile (B52724) (pesticide residue grade)

• Magnesium sulfate (anhydrous)

• Sodium chloride

• Dispersive SPE (d-SPE) sorbents (e.g., PSA, C18)

3.2.2. Sample Preparation

• Homogenization: Homogenize the food sample (e.g., 10 g of fruit or vegetable).

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile and the internal standard.

  • Shake vigorously for 1 minute.

  • Add magnesium sulfate and sodium chloride, shake for 1 minute, and centrifuge.

• Clean-up (d-SPE):

  • Transfer an aliquot of the supernatant to a d-SPE tube containing PSA and C18 sorbents.

  • Shake for 30 seconds and centrifuge.

• Final Extract: The resulting supernatant is ready for GC-MS analysis.

Data Presentation and Performance Characteristics

The following tables summarize typical quantitative data for P,P'-DDE analysis using GC-MS.

Table 4: Calibration Curve Data for P,P'-DDE

Matrix	Calibration Range (ng/mL)	Correlation Coefficient (r²)	Reference
Plum	10 - 500	0.999	[3]
Environmental Water	0.01 - 0.15 µg/L	>0.99	[12]

Table 5: Method Performance Data for P,P'-DDE

Matrix	Recovery (%)	Relative Standard Deviation (RSD, %)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Human Serum	90-110	<15	0.1 ng/mL	0.3 ng/mL	[2]
Honey	64.7 - 129.3	<20	Not Reported	Not Reported	[10]
Fruits & Vegetables	70-120	<15	Not Reported	Not Reported	[3]

Experimental Workflow and Signaling Pathway Diagrams

As P,P'-DDE is an environmental contaminant, a diagram of the analytical workflow is more pertinent than a biological signaling pathway for this application note.

Caption: General analytical workflow for the determination of P,P'-DDE.

Caption: Detailed workflow for the QuEChERS sample preparation method.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. hpst.cz [hpst.cz]
• 4. orbi.uliege.be [orbi.uliege.be]
• 5. researchgate.net [researchgate.net]
• 6. P,P'-dde | C14H8Cl4 | CID 3035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. p,p'-DDE [webbook.nist.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Determination of Pesticide Residues in Food Premises Using QuECHERS Method in Bench-Sheko Zone, Southwest Ethiopia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. QuEChERS sample preparation approach for mass spectrometric analysis of pesticide residues in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. sfera.unife.it [sfera.unife.it]

In Vitro Assays for Assessing p,p'-DDE Endocrine Activity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

p,p'-Dichlorodiphenyldichloroethylene (p,p'-DDE) is the primary and most persistent metabolite of the organochlorine insecticide dichlorodiphenyltrichloroethane (DDT). Due to its lipophilic nature and resistance to degradation, p,p'-DDE bioaccumulates in the food chain, leading to widespread and persistent exposure in both wildlife and humans.[1] There is significant scientific concern regarding the endocrine-disrupting properties of p,p'-DDE, which can interfere with normal hormone signaling pathways, potentially leading to adverse health effects.[1] This document provides detailed application notes and protocols for a suite of in vitro assays designed to assess the endocrine activity of p,p'-DDE, focusing on its interactions with androgen, estrogen, and thyroid hormone systems.

Data Presentation: Quantitative Assessment of p,p'-DDE Endocrine Activity

The following table summarizes quantitative data from various in vitro studies on the endocrine-disrupting effects of p,p'-DDE.

Assay Type	Target	Species/Cell Line	Endpoint	p,p'-DDE Value	Reference Compound (Value)	Reference
Androgen Receptor (AR) Binding	Androgen Receptor	Rat Prostate Cytosol	IC50	~3 µM	Dihydrotestosterone (B1667394) (DHT) (IC50 ~1 nM)	[2]
AR Transactivation (Antagonist)	Androgen Receptor	CV-1 cells co-transfected with human AR and MMTV-luciferase reporter	IC50	~1 µM	Hydroxyflutamide (IC50 ~0.1 µM)	[2]
Estrogen Receptor (ER) Binding	Estrogen Receptor α	Human recombinant ERα	IC50	>10 µM	17β-Estradiol (E2) (IC50 ~2 nM)	[3]
ER Transactivation (Agonist)	Estrogen Receptor α	MCF-7 cells	EC50	Weak agonist activity observed at concentrations >1 µM, but a clear EC50 is not well-established.	17β-Estradiol (E2) (EC50 ~10 pM)	[4][5]
Steroidogenesis	Steroidogenic Enzymes	Human Adrenocortical Carcinoma (H295R)	Effect on Hormone Production	Data not consistently reported in the provided search results.	Forskolin (inducer), Prochloraz (inhibitor)	[6][7]
Thyroid Peroxidase (TPO) Inhibition	Thyroid Peroxidase	Not specifically tested with p,p'-DDE in the provided search results.	IC50	Data not available.	Propylthiouracil (PTU)	[8][9]
Transthyretin (TTR) Binding	Transthyretin	Not specifically tested with p,p'-DDE in the provided search results.	IC50	Data not available.	T4 (Thyroxine)	[10][11]
Sodium-Iodide Symporter (NIS) Inhibition	Sodium-Iodide Symporter	Not specifically tested with p,p'-DDE in the provided search results.	IC50	Data not available.	Perchlorate	[12][13]

Signaling Pathways and Experimental Workflows

Androgen Receptor Antagonism Signaling Pathway

p,p'-DDE acts as an antagonist to the androgen receptor (AR). In a normal physiological state, androgens like testosterone (B1683101) or dihydrotestosterone (DHT) bind to the AR in the cytoplasm, causing a conformational change, dissociation from heat shock proteins (HSPs), dimerization, and translocation to the nucleus. Inside the nucleus, the AR dimer binds to Androgen Response Elements (AREs) on the DNA, recruiting co-regulators to initiate the transcription of androgen-responsive genes. p,p'-DDE competitively inhibits the binding of androgens to the AR, thereby preventing these downstream events and blocking the expression of target genes.[2]

Caption: Androgen Receptor Antagonism by p,p'-DDE.

Estrogen Receptor Agonism Signaling Pathway

p,p'-DDE exhibits weak estrogenic activity by acting as an agonist for the estrogen receptor (ER), primarily ERα. Similar to the natural ligand 17β-estradiol (E2), p,p'-DDE can bind to the ER in the cytoplasm. This binding induces a conformational change, dissociation from HSPs, dimerization, and nuclear translocation. The p,p'-DDE-ER complex then binds to Estrogen Response Elements (EREs) in the promoter regions of target genes, leading to the transcription of estrogen-responsive genes. However, the binding affinity of p,p'-DDE for the ER is significantly lower than that of E2, resulting in a weaker estrogenic response.[3]

Caption: Estrogen Receptor Agonism by p,p'-DDE.

Experimental Protocols

Androgen Receptor (AR) Competitive Binding Assay

Objective: To determine the ability of p,p'-DDE to compete with a radiolabeled androgen for binding to the AR.

Materials:

• Rat ventral prostate cytosol (source of AR)

• [³H]-R1881 (methyltrienolone) as the radiolabeled ligand

• p,p'-DDE test substance

• Dihydrotestosterone (DHT) as a reference competitor

• Assay buffer (e.g., Tris-HCl with protease inhibitors)

• Charcoal-dextran solution

• Scintillation cocktail and counter

Protocol:

• Preparation of Prostate Cytosol: Homogenize rat ventral prostates in ice-cold assay buffer. Centrifuge the homogenate at high speed (e.g., 100,000 x g) to obtain the cytosolic fraction (supernatant). Determine the protein concentration of the cytosol.

• Competitive Binding Reaction: In microcentrifuge tubes, combine a fixed amount of prostate cytosol, a constant concentration of [³H]-R1881 (typically at its Kd), and varying concentrations of p,p'-DDE or the unlabeled competitor (DHT). Include tubes for total binding (no competitor) and non-specific binding (a high concentration of unlabeled DHT).

• Incubation: Incubate the reaction mixtures at 4°C for a sufficient time to reach equilibrium (e.g., 18-24 hours).

• Separation of Bound and Free Ligand: Add an equal volume of ice-cold charcoal-dextran solution to each tube to adsorb the unbound [³H]-R1881. Incubate for a short period (e.g., 10-15 minutes) with occasional vortexing.

• Centrifugation: Centrifuge the tubes to pellet the charcoal-dextran. The supernatant will contain the [³H]-R1881 bound to the AR.

• Quantification: Transfer the supernatant to scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding at each concentration of the competitor. Plot the percentage of specific binding against the log concentration of p,p'-DDE and determine the IC50 value (the concentration of p,p'-DDE that inhibits 50% of the specific binding of [³H]-R1881).

Caption: AR Competitive Binding Assay Workflow.

Androgen Receptor (AR) Reporter Gene Assay (Antagonist Mode)

Objective: To measure the ability of p,p'-DDE to inhibit androgen-induced transcriptional activation of a reporter gene.

Materials:

• A suitable mammalian cell line (e.g., CV-1, HeLa, or PC-3)

• Expression vector for the human AR

• Reporter plasmid containing an androgen-responsive promoter driving a reporter gene (e.g., luciferase or β-galactosidase)

• Cell culture medium and supplements

• Transfection reagent

• Dihydrotestosterone (DHT) or a synthetic androgen (e.g., R1881)

• p,p'-DDE test substance

• Lysis buffer and substrate for the reporter gene product (e.g., luciferase assay system)

• Luminometer or spectrophotometer

Protocol:

• Cell Culture and Transfection: Culture the cells in appropriate medium. Co-transfect the cells with the AR expression vector and the reporter plasmid using a suitable transfection method.

• Cell Seeding: After transfection, seed the cells into multi-well plates (e.g., 96-well plates).

• Treatment: After allowing the cells to attach, treat them with a constant concentration of an AR agonist (e.g., DHT) in the presence of increasing concentrations of p,p'-DDE. Include appropriate controls: vehicle control, agonist alone, and a known AR antagonist (e.g., hydroxyflutamide).

• Incubation: Incubate the cells for 24-48 hours to allow for gene expression.

• Cell Lysis: Lyse the cells using a suitable lysis buffer.

• Reporter Gene Assay: Measure the activity of the reporter gene product (e.g., luminescence for luciferase) in the cell lysates.

• Data Analysis: Normalize the reporter gene activity to a measure of cell viability if necessary. Plot the percentage of inhibition of agonist-induced activity against the log concentration of p,p'-DDE to determine the IC50 value.

Caption: AR Reporter Gene Assay (Antagonist) Workflow.

Estrogen Receptor (ER) Reporter Gene Assay (Agonist Mode)

Objective: To determine the ability of p,p'-DDE to activate the transcriptional activity of the ER.

Materials:

• An estrogen-responsive cell line (e.g., MCF-7, which endogenously expresses ERα)

• Reporter plasmid with an estrogen-responsive element (ERE) driving a reporter gene (e.g., luciferase)

• Cell culture medium (phenol red-free) and charcoal-stripped serum

• Transfection reagent (if not using a stable cell line)

• p,p'-DDE test substance

• 17β-Estradiol (E2) as a positive control

• Lysis buffer and reporter gene substrate

• Luminometer

Protocol:

• Cell Culture: Culture MCF-7 cells in phenol (B47542) red-free medium supplemented with charcoal-stripped serum to reduce background estrogenic activity.

• Transfection (if necessary): If using a transient transfection system, transfect the cells with the ERE-reporter plasmid.

• Cell Seeding: Seed the cells into multi-well plates.

• Treatment: Treat the cells with increasing concentrations of p,p'-DDE. Include a vehicle control and a positive control (E2).

• Incubation: Incubate the cells for 24-48 hours.

• Cell Lysis and Reporter Assay: Lyse the cells and measure the reporter gene activity as described for the AR reporter gene assay.

• Data Analysis: Plot the reporter gene activity against the log concentration of p,p'-DDE to generate a dose-response curve and determine the EC50 value (the concentration that elicits 50% of the maximal response).

H295R Steroidogenesis Assay

Objective: To assess the effect of p,p'-DDE on the production of steroid hormones, particularly testosterone and estradiol.

Materials:

• Human adrenocortical carcinoma (H295R) cell line

• Cell culture medium and supplements

• p,p'-DDE test substance

• Forskolin (a known inducer of steroidogenesis)

• Prochloraz (a known inhibitor of steroidogenesis)

• Multi-well cell culture plates (e.g., 24-well)

• ELISA kits or LC-MS/MS for hormone quantification

• Reagents for cell viability assay (e.g., MTT, MTS)

Protocol:

• Cell Seeding and Acclimation: Seed H295R cells in 24-well plates and allow them to acclimate for 24 hours.[7]

• Exposure: Replace the medium with fresh medium containing various concentrations of p,p'-DDE. Include a solvent control, a positive control for induction (forskolin), and a positive control for inhibition (prochloraz).[7]

• Incubation: Expose the cells to the test compounds for 48 hours.[7]

• Medium Collection: Collect the cell culture medium from each well for hormone analysis.

• Hormone Quantification: Measure the concentrations of testosterone and 17β-estradiol in the collected medium using validated methods such as ELISA or LC-MS/MS.[7]

• Cell Viability Assessment: Determine the viability of the cells remaining in the wells to ensure that observed effects on hormone production are not due to cytotoxicity.

• Data Analysis: Normalize the hormone concentrations to the solvent control. A statistically significant and dose-dependent change in hormone levels indicates an effect on steroidogenesis.

In Vitro Assays for Thyroid Hormone System Disruption

While specific data for p,p'-DDE is limited in the provided search results, the following are standard in vitro assays used to screen for chemicals that can disrupt the thyroid hormone system.

Objective: To determine if a test chemical inhibits the activity of TPO, a key enzyme in thyroid hormone synthesis.

Protocol Outline: A common method involves a luminol-based assay.[1][8] The activity of TPO is measured by the oxidation of luminol (B1675438) in the presence of hydrogen peroxide, which produces light. Inhibition of TPO by a test chemical results in a decrease in light emission. Human TPO can be obtained from cell lysates of a human thyroid follicular cell line like Nthy-ori 3-1.[1][8]

Objective: To assess the ability of a test chemical to compete with thyroxine (T4) for binding to its transport protein, TTR.

Protocol Outline: This is a competitive binding assay where the test chemical competes with a fluorescently labeled T4 for binding to purified TTR.[10][11] A decrease in fluorescence indicates displacement of the labeled T4 by the test chemical.

Objective: To determine if a test chemical inhibits the uptake of iodide into thyroid cells via the NIS.

Protocol Outline: This assay typically uses a rat thyroid cell line (FRTL-5) that expresses NIS.[12][13] The uptake of non-radioactive iodide is measured, often using the Sandell-Kolthoff reaction, where iodide catalyzes the reduction of cerium(IV) to cerium(III), leading to a color change that can be measured spectrophotometrically.[12][13] Inhibition of NIS results in reduced iodide uptake and a smaller color change.

Conclusion

The in vitro assays described provide a robust framework for characterizing the endocrine-disrupting potential of p,p'-DDE. The evidence strongly indicates that p,p'-DDE is a potent androgen receptor antagonist and a weak estrogen receptor agonist. Further investigation using assays such as the H295R steroidogenesis and specific thyroid hormone system assays will provide a more complete profile of its endocrine-disrupting activities. These standardized protocols are crucial for generating reliable and comparable data for risk assessment and regulatory decision-making.

References

• 1. researchgate.net [researchgate.net]
• 2. Persistent DDT metabolite p,p'-DDE is a potent androgen receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 1,1-dichloro-2,2-bis(p-chlorophenyl)ethylene (p,p'-DDE) disrupts the estrogen-androgen balance regulating the growth of hormone-dependent breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1,1-dichloro-2,2-bis(p-chlorophenyl)ethylene (p,p'-DDE) disrupts the estrogen-androgen balance regulating the growth of hormone-dependent breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Screening persistent organic pollutants for effects on testosterone and estrogen synthesis at human-relevant concentrations using H295R cells in 96-well plates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 8. research.wur.nl [research.wur.nl]
• 9. Thyroid Peroxidase Activity is Inhibited by Phenolic Compounds—Impact of Interaction [mdpi.com]
• 10. Transthyretin-Binding Activity of Complex Mixtures Representing the Composition of Thyroid-Hormone Disrupting Contaminants in House Dust and Human Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Optimized methods for measuring competitive binding of chemical substances to thyroid hormone distributor proteins transthyretin and thyroxine binding globulin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 13. A nonradioactive iodide uptake assay for sodium iodide symporter function - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Determination of p,p'-Dichlorodiphenyldichloroethylene (p,p'-DDE) in Food Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction

p,p'-Dichlorodiphenyldichloroethylene (p,p'-DDE) is a persistent metabolite of the organochlorine pesticide dichlorodiphenyltrichloroethane (DDT). Due to its lipophilic nature and resistance to degradation, p,p'-DDE bioaccumulates in the food chain, posing potential health risks to consumers. Regulatory bodies worldwide have established maximum residue limits (MRLs) for p,p'-DDE in various food commodities, necessitating sensitive and reliable analytical methods for its determination. This application note provides a detailed overview of the methodologies for the analysis of p,p'-DDE in food samples, with a focus on the widely used QuEChERS sample preparation technique followed by gas chromatography-tandem mass spectrometry (GC-MS/MS) analysis.

Experimental Protocols

The determination of p,p'-DDE in food samples involves several key steps: sample homogenization, extraction, clean-up, and instrumental analysis. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a popular choice for sample preparation due to its simplicity, speed, and broad applicability.[1][2][3]

1. Sample Preparation: QuEChERS Method

The QuEChERS method involves a two-step process: extraction with an organic solvent and salts, followed by a dispersive solid-phase extraction (d-SPE) clean-up step.[1][4] Different versions of the QuEChERS method exist, such as the original unbuffered method, the AOAC Official Method 2007.01 (using acetate (B1210297) buffering), and the European EN 15662 method (using citrate (B86180) buffering).[2] The choice of method may depend on the specific food matrix and the stability of the target analytes.

a. Extraction

• Homogenization: Weigh a representative portion of the food sample (e.g., 5-15 g) into a centrifuge tube.[4][5] For dry samples like cereals, it may be necessary to add a specific amount of water to improve extraction efficiency.[2][3]

• Solvent Addition: Add an appropriate volume of acetonitrile (B52724) to the sample.[1][5] An internal standard may also be added at this stage to improve quantitative accuracy.[3]

• Salting Out: Add a mixture of salts, typically anhydrous magnesium sulfate (B86663) (MgSO₄) and sodium chloride (NaCl) or a citrate-based buffer mixture, to induce phase separation and drive the pesticides into the acetonitrile layer.[4][5][6]

• Shaking and Centrifugation: Vigorously shake the tube for a set period (e.g., 1 minute) to ensure thorough extraction.[4][6] Subsequently, centrifuge the sample to separate the organic layer from the aqueous and solid phases.[4][6]

b. Clean-up (Dispersive Solid-Phase Extraction - d-SPE)

• Transfer: Transfer an aliquot of the acetonitrile supernatant to a separate centrifuge tube containing a d-SPE sorbent mixture.[4]

• Sorbent Selection: The choice of d-SPE sorbent depends on the food matrix. Primary secondary amine (PSA) is commonly used to remove organic acids, sugars, and some lipids.[1] For samples with high fat content, C18 sorbent may be added.[7] For pigmented samples like spinach, graphitized carbon black (GCB) is effective in removing chlorophyll (B73375) and carotenoids.[1][3]

• Shaking and Centrifugation: Shake the tube to ensure interaction between the extract and the sorbent, and then centrifuge to pellet the sorbent material.[3]

• Final Extract: The resulting supernatant is the cleaned-up extract, which can be directly analyzed or subjected to a solvent exchange if necessary.[1]

2. Instrumental Analysis: Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

GC-MS/MS is a highly selective and sensitive technique for the quantification of p,p'-DDE in complex food matrices.[8]

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar capillary column, such as a DB-5ms, is typically used for the separation of organochlorine pesticides.[9]

  • Injector: A split/splitless injector is commonly used, often in splitless mode for trace analysis.

  • Oven Temperature Program: A temperature gradient is employed to ensure good chromatographic separation of the target analytes.

  • Carrier Gas: Helium is the most commonly used carrier gas.[7]

• Mass Spectrometer (MS/MS) Conditions:

  • Ionization: Electron ionization (EI) is the standard ionization technique.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. This involves monitoring specific precursor ion to product ion transitions for p,p'-DDE. For example, transitions like m/z 246.0 → 176.0 and 318.0 → 248.0 have been reported for p,p'-DDE.[8]

Data Presentation

The performance of analytical methods for p,p'-DDE is evaluated through validation studies. Key parameters include the limit of detection (LOD), limit of quantification (LOQ), recovery, and precision (expressed as relative standard deviation, RSD).

Table 1: Method Validation Data for the Determination of p,p'-DDE in Various Food Matrices.

Food Matrix	Sample Preparation Method	Analytical Technique	LOD (ng/g)	LOQ (ng/g)	Recovery (%)	RSD (%)	Reference
Honey	Modified QuEChERS	GC-µECD	-	-	64.7 - 129.3	< 25.2	[10]
Meat	Accelerated Solvent Extraction	GC-ECD	-	-	-	-	[11]
Spinach	-	GC-MS	-	-	-	-	[9][12]
Various Foods	QuEChERS	LC-MS/MS	< 10	-	-	-	[12]
Cereals	QuEChERS	LC-MS/MS	-	10	-	-	[6]
Daikenchuto	SPE	GC-MS/MS	-	-	-	-	[8]
Lettuce	Buffered QuEChERS	GC-MS	-	-	70 - 120	< 15	[7]
Kiwano Fruit	QuEChERS	GC-ECD/MS	-	-	-	-	[5]

Note: "-" indicates that the data was not specified in the cited source.

Table 2: Concentration of p,p'-DDE Detected in Food Samples.

Food Matrix	Concentration (mg/kg)	Reference
Chicken Meat	0.003 - 0.020	[13]
Pork Meat	0.009 - 0.013	[13]
Lamb Meat	0.043 - 0.189	[13]

Mandatory Visualization

The following diagram illustrates the general workflow for the determination of p,p'-DDE in food samples.

Caption: Experimental workflow for p,p'-DDE determination.

References

• 1. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 2. QuEChERS: About the method [quechers.eu]
• 3. youtube.com [youtube.com]
• 4. lcms.cz [lcms.cz]
• 5. mdpi.com [mdpi.com]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. researchgate.net [researchgate.net]
• 8. Development and validation of an analysis method for pesticide residues by gas chromatography–tandem mass spectrometry in Daikenchuto - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Validation of a Modified QuEChERS Method for the Determination of Selected Organochlorine Compounds in Honey - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. spectroscopyonline.com [spectroscopyonline.com]
• 13. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of p,p'-DDE in Environmental and Biological Matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

p,p'-Dichlorodiphenyldichloroethylene (p,p'-DDE) is the primary metabolite of the persistent organochlorine pesticide p,p'-dichlorodiphenyltrichloroethane (DDT). Due to its lipophilic nature and resistance to degradation, p,p'-DDE bioaccumulates in the food chain, posing potential health risks to humans and wildlife. Accurate and sensitive quantification of p,p'-DDE in various matrices is crucial for monitoring environmental contamination and assessing human exposure. This application note details a robust and validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the determination of p,p'-DDE.

Principle of the Method

This method utilizes the high selectivity and sensitivity of tandem mass spectrometry (MS/MS) coupled with the separation power of liquid chromatography (LC). After extraction from the sample matrix, p,p'-DDE is separated from other components on a reversed-phase HPLC column. The analyte is then ionized, typically using atmospheric pressure photoionization (APPI) or electrospray ionization (ESI), and detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The MRM transitions from the precursor ion to specific product ions provide a high degree of specificity and allow for accurate quantification.

Quantitative Data Summary

The following table summarizes the quantitative performance data for the LC-MS/MS analysis of p,p'-DDE from various validated methods.

Parameter	Matrix	Method Highlights	Reported Values	Reference
Limit of Detection (LOD)	Fruits and Vegetables	UPLC-MS/MS	Not explicitly stated, but method suitable for residue monitoring.	[1]
Limit of Quantification (LOQ)	Milk	QuEChERS extraction, LC/MS/MS	5 ng/mL	[2]
**Linearity (R²) **	Milk	Matrix-matched calibration	>0.99	[2]
Accuracy/Recovery	Human Serum	Liquid-liquid extraction, GC-MS/MS	≤ 99%	[3]
Precision (RSD)	Human Serum	GC-MS/MS	< 2.03%	[3]

Experimental Protocols

1. Sample Preparation

Sample preparation is a critical step to remove matrix interferences and concentrate the analyte. The choice of method depends on the sample matrix.

a) QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) for Milk Samples (Adapted from[2])

• Transfer 5 mL of milk into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add the QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Vortex vigorously for 1 minute.

• Centrifuge at 5000 rpm for 5 minutes.

• Take an aliquot of the supernatant (acetonitrile layer) for cleanup.

• For cleanup, pass the extract through a dispersive solid-phase extraction (dSPE) tube containing primary secondary amine (PSA) and C18 sorbents.

• Vortex for 30 seconds and centrifuge at 5000 rpm for 5 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume of mobile phase for LC-MS/MS analysis.

b) Solid-Phase Extraction (SPE) for Water Samples (Adapted from[4])

• Condition a C18 SPE cartridge with methanol (B129727) followed by deionized water.

• Load the water sample (e.g., 100 mL) onto the cartridge.

• Wash the cartridge with water to remove polar impurities.

• Dry the cartridge thoroughly under vacuum.

• Elute p,p'-DDE with a suitable organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an ESI or APPI source.

a) Chromatographic Conditions

Parameter	Condition
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 3.5 µm)[1]
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start with 50% B, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.3 mL/min
Injection Volume	5-10 µL
Column Temperature	40 °C

b) Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Negative Ion Electrospray (ESI-) or Atmospheric Pressure Photoionization (APPI)
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon

c) MRM Transitions for p,p'-DDE

The following MRM transitions can be used for the quantification and confirmation of p,p'-DDE.[1][2][5] Collision energies should be optimized for the specific instrument being used.

Precursor Ion (m/z)	Product Ion (m/z)	Use	Collision Energy (eV)
315.8	246.0	Quantifier	18
246.1	176.2	Qualifier	21

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of p,p'-DDE.

Caption: Principle of p,p'-DDE detection by tandem mass spectrometry.

References

• 1. waters.com [waters.com]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. nrcgrapes.in [nrcgrapes.in]

Technical Notes & Optimization

Technical Support Center: Analysis of p,p'-DDE in Complex Samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with matrix effects in the analysis of p,p'-DDE.

Troubleshooting Guide

Q1: Why am I observing significant signal suppression or enhancement in my LC-MS/MS or GC-MS analysis of p,p'-DDE?

A1: Signal suppression or enhancement, collectively known as matrix effects, are common challenges when analyzing complex samples.[1][2] They occur when co-eluting compounds from the sample matrix interfere with the ionization of the target analyte, p,p'-DDE, in the mass spectrometer's source.[3][4] In gas chromatography (GC), matrix components can also accumulate in the inlet and column, leading to signal enhancement or degradation of the analyte.[5] For p,p'-DDE, a metabolite of the insecticide DDT, complex matrices like fatty foods, biological tissues (blood, liver), and environmental samples (soil, sediment) are rich in lipids, pigments, and other endogenous components that are known to cause these effects.[6][7][8]

Q2: My recovery of p,p'-DDE after sample preparation is low and inconsistent. What are the likely causes and how can I fix this?

A2: Low and inconsistent recovery is often tied to the sample preparation and cleanup steps. Several factors could be at play:

• Incomplete Extraction: The initial extraction solvent and conditions may not be efficient for releasing p,p'-DDE from the sample matrix, especially in high-lipid samples. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a popular and effective extraction approach for pesticides in a variety of matrices.[9][10][11]

• Ineffective Cleanup: If the cleanup step does not adequately remove interfering matrix components, these can be carried through to the final extract, affecting recovery and causing instrument contamination.[12] Solid-Phase Extraction (SPE) is a highly effective technique for cleaning up complex sample extracts.[13][14]

• Analyte Loss: p,p'-DDE can be lost during solvent evaporation steps if not performed carefully. Also, strong interactions with residual matrix components can prevent its complete transfer between steps.

To improve recovery, consider optimizing your sample preparation protocol. This could involve adjusting the extraction solvent, modifying the pH, or using a more robust cleanup method like SPE with sorbents tailored to your matrix (e.g., C18 for nonpolar compounds, or specific sorbents for lipid removal).[14][15]

Q3: I'm seeing peak tailing and shifting retention times for p,p'-DDE in my GC-MS analysis. What should I do?

A3: These chromatographic issues are often a direct result of matrix effects within the GC system.[16] When complex samples are injected, non-volatile matrix components can contaminate the GC inlet liner and the head of the analytical column.[5] This buildup creates active sites that can interact with analytes, leading to peak tailing, loss of response, and shifts in retention time.[5][16]

Troubleshooting Steps:

• Inlet Maintenance: Regularly inspect and replace the GC inlet liner and septum. Using a liner with glass wool can help trap non-volatile matrix components.

• Column Maintenance: Trim a small section (0.5 to 1 meter) from the front of the analytical column to remove the contaminated portion.[16]

• Use Analyte Protectants: Adding "analyte protectants" to your standards and samples can help mask active sites in the GC system, improving peak shape for sensitive compounds.[17]

• Improve Sample Cleanup: The most effective long-term solution is to enhance the sample cleanup procedure to remove more of the matrix before injection.[3][16]

Frequently Asked Questions (FAQs)

Q1: What is the most effective way to overcome matrix effects in p,p'-DDE analysis?

A1: A comprehensive strategy that combines optimized sample preparation with appropriate calibration methods is the most effective approach.[1][2]

• Sample Preparation: The goal is to remove as many interfering matrix components as possible before instrumental analysis. Techniques like Solid-Phase Extraction (SPE) and QuEChERS are highly effective.[9][14][18]

• Calibration Techniques: To compensate for any remaining matrix effects, using matrix-matched calibration or stable isotope-labeled internal standards (isotope dilution) is crucial for accurate quantification.[3][19][20]

Q2: What is a matrix-matched calibration and when should I use it?

A2: A matrix-matched calibration involves preparing your calibration standards in a blank matrix extract that is identical or very similar to the samples you are analyzing.[21][22] This approach helps to compensate for signal suppression or enhancement because the standards and the samples will experience the same matrix effects.[5][23] It is particularly useful when a stable isotope-labeled internal standard for p,p'-DDE is not available or is too costly for routine analysis.[24]

Q3: How does a stable isotope-labeled internal standard work to correct for matrix effects?

A3: A stable isotope-labeled (SIL) internal standard, such as ¹³C-p,p'-DDE or d₄-p,p'-DDE, is considered the gold standard for quantification in mass spectrometry.[3][25] Because it is chemically almost identical to the analyte (p,p'-DDE), it co-elutes and experiences the same extraction inefficiencies and ionization suppression or enhancement.[26] By adding a known amount of the SIL standard to each sample at the beginning of the workflow and measuring the ratio of the analyte's signal to the internal standard's signal, you can achieve highly accurate and precise quantification, as this ratio remains consistent even if matrix effects are present.[25][27]

Q4: Can I just dilute my sample extract to reduce matrix effects?

A4: Yes, sample dilution is a simple and effective way to reduce the concentration of interfering matrix components, thereby minimizing their impact on the ionization process.[28] However, a major drawback is that dilution also reduces the concentration of p,p'-DDE, which could compromise the sensitivity of the analysis and prevent detection at low levels.[28] This strategy is best employed when the expected concentration of p,p'-DDE is high enough to remain well above the instrument's limit of quantitation after dilution.

Q5: What are the key differences between QuEChERS and SPE for sample cleanup?

A5:

• QuEChERS: This is primarily an extraction method that involves an extraction/partitioning step with acetonitrile (B52724) and salts, followed by a cleanup step called dispersive SPE (d-SPE).[10][11][17] In d-SPE, a small amount of sorbent is added to a portion of the extract to remove interferences. It is known for being fast, simple, and using low volumes of solvent.[9]

• Solid-Phase Extraction (SPE): This is a more traditional and highly selective cleanup technique.[14] The sample extract is passed through a packed cartridge containing a sorbent. The process involves conditioning the sorbent, loading the sample, washing away interferences, and then eluting the target analyte.[12][14] SPE can provide cleaner extracts than QuEChERS but is often more time-consuming and labor-intensive.[18]

Quantitative Data Summary

The table below summarizes typical performance data for common methods used in the analysis of p,p'-DDE and related pesticides, demonstrating the effectiveness of different sample preparation techniques.

Method	Matrix	Analyte(s)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Citation
SPE Cleanup & GC-MS/MS	Sediment, Pine Needle, Scallop	PCNs & dl-PCBs	63-148%	< 26%	[13]
QuEChERS & LC-MS/MS	Grape, Tea, Rice	Various Pesticides	96-98% (of analytes within 70-120% recovery)	< 20%	[10]
QuEChERS & GC-MS/MS	Soil	Various Pesticides	65-116%	≤ 17%	[15]
Headspace SPME & GC-MS	Rat Whole Blood & Liver	p,p'-DDE	Not specified	7.0-7.9%	[29]
Isotope Dilution	Marine Sediments	p,p'-DDE & PCBs	Not specified (assesses accessible fraction)	Not specified	[25]

Experimental Protocols

Protocol 1: QuEChERS Extraction and Cleanup for Complex Samples

This protocol is a generalized version of the QuEChERS method suitable for many complex matrices.[10][11]

• Sample Homogenization: Weigh 5-10 g of the homogenized sample into a 50 mL centrifuge tube. For dry samples like soil or cereals, add a defined amount of water to rehydrate.[10][15]

• Internal Standard Spiking: Add an appropriate internal standard (e.g., ¹³C-p,p'-DDE) to the sample.

• Solvent Extraction: Add 10 mL of acetonitrile. Cap and shake vigorously for 1 minute.

• Salting Out: Add a QuEChERS salt packet (commonly containing anhydrous magnesium sulfate (B86663) (MgSO₄) and sodium chloride (NaCl) or sodium acetate).[10] Shake vigorously for 1 minute immediately after adding the salts.

• Centrifugation: Centrifuge the tube at >3000 x g for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup: Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing d-SPE sorbents. The type of sorbent depends on the matrix (e.g., MgSO₄ and PSA for general cleanup; C18 may be added for fatty matrices).

• Final Centrifugation: Vortex the d-SPE tube for 30 seconds and then centrifuge at high speed for 2-5 minutes.

• Analysis: Collect the supernatant, which is now ready for GC-MS or LC-MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) Cleanup of Sample Extracts

This protocol describes a general workflow for cleaning a sample extract obtained from a prior extraction step (e.g., LLE or QuEChERS).[14][30]

• Cartridge Selection: Choose an SPE cartridge with a sorbent appropriate for your analyte and matrix (e.g., C18, Florisil, or silica).

• Cartridge Conditioning: Condition the SPE cartridge by passing a non-polar solvent (e.g., hexane) followed by a more polar solvent (e.g., acetone (B3395972) or dichloromethane), and finally the solvent in which your sample is dissolved.[30] Do not let the sorbent go dry.

• Sample Loading: Load the sample extract onto the conditioned SPE cartridge at a slow, controlled flow rate.

• Washing: Wash the cartridge with a weak solvent (or solvent mixture) that will elute interfering compounds but retain p,p'-DDE on the sorbent.

• Analyte Elution: Elute the p,p'-DDE from the cartridge using a stronger solvent (e.g., a mixture of acetone and hexane).[30] Collect this fraction.

• Concentration: Evaporate the collected eluate to a small volume under a gentle stream of nitrogen and reconstitute in a suitable solvent for injection.

Visualizations

Caption: General workflow for p,p'-DDE analysis in complex samples.

Caption: Decision tree for mitigating matrix effects in p,p'-DDE analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Matrix effects demystified: Strategies for resolving challenges in analytical separations of complex samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. smithers.com [smithers.com]
• 10. lcms.cz [lcms.cz]
• 11. Multi-residue analysis method based on QuEChERS followed by ultra-high performance liquid chromatography coupled with diode-array detector for pesticides in human serum and breast milk - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 13. High performance solid-phase extraction cleanup method coupled with gas chromatography-triple quadrupole mass spectrometry for analysis of polychlorinated naphthalenes and dioxin-like polychlorinated biphenyls in complex samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Solid Phase Extraction Guide | Thermo Fisher Scientific - TW [thermofisher.com]
• 15. Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD [agris.fao.org]
• 16. agilent.com [agilent.com]
• 17. eurl-pesticides.eu [eurl-pesticides.eu]
• 18. researchgate.net [researchgate.net]
• 19. longdom.org [longdom.org]
• 20. youtube.com [youtube.com]
• 21. Matrix-matched Calibration - Bayerisches Zentrum für Biomolekulare Massenspektrometrie (BayBioMS) [tcf.tum.de]
• 22. info.asistandards.com [info.asistandards.com]
• 23. mdpi.com [mdpi.com]
• 24. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]
• 25. Use of Isotope Dilution Method To Predict Bioavailability of Organic Pollutants in Historically Contaminated Sediments - PMC [pmc.ncbi.nlm.nih.gov]
• 26. benchchem.com [benchchem.com]
• 27. epa.gov [epa.gov]
• 28. drawellanalytical.com [drawellanalytical.com]
• 29. Solid-phase microextraction and gas chromatography-mass spectrometry analysis of p,p' -DDE in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. unitedchem.com [unitedchem.com]

Troubleshooting poor recovery of P,P'-dde during sample extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with the extraction of p,p'-Dichlorodiphenyldichloroethylene (p,p'-DDE).

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of p,p'-DDE that influence its extraction?

A1: p,p'-DDE is a persistent, nonpolar, and lipophilic (fat-soluble) organochlorine compound.[1][2][3] Its high log P value (6.51) indicates a strong preference for nonpolar organic solvents over aqueous phases.[4] It is practically insoluble in water but soluble in most organic solvents.[1] This hydrophobicity is the primary reason it bioaccumulates in fatty tissues.[2] Understanding these properties is crucial for selecting appropriate extraction solvents and techniques.

Q2: Which are the most common methods for extracting p,p'-DDE?

A2: The most prevalent methods for p,p'-DDE extraction include:

• Liquid-Liquid Extraction (LLE): A classic technique involving partitioning p,p'-DDE between an aqueous sample and an immiscible organic solvent.[5]

• Solid-Phase Extraction (SPE): This method uses a solid sorbent to retain p,p'-DDE from a liquid sample, which is then eluted with a suitable solvent.[6]

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): A streamlined approach that combines extraction with acetonitrile (B52724) and a salting-out step, followed by dispersive SPE (dSPE) for cleanup.[7][8]

Q3: What are common matrices from which p,p'-DDE is extracted?

A3: p,p'-DDE is frequently extracted from a variety of environmental and biological matrices, including:

• Biological Samples: Serum, plasma, blood, adipose tissue (blubber), and milk.[9][10]

• Environmental Samples: Soil, sediment, and water.[11][12]

Q4: How stable is p,p'-DDE during sample processing and storage?

A4: p,p'-DDE is a very stable and persistent molecule, which is why it is a long-term environmental contaminant.[1] However, like any analyte, prolonged exposure to harsh conditions (e.g., extreme pH, high temperatures) or certain reactive agents during sample preparation could potentially lead to degradation, although this is less of a concern for p,p'-DDE compared to more labile compounds.[13] Proper storage of samples, typically at low temperatures (-20°C or below), is recommended to maintain sample integrity.[14]

Troubleshooting Poor p,p'-DDE Recovery

Poor recovery of p,p'-DDE can arise from issues at various stages of the extraction process. The following guides address common problems and provide potential solutions for different extraction techniques.

General Troubleshooting Workflow

This workflow provides a logical sequence for diagnosing the cause of poor p,p'-DDE recovery.

Caption: A general workflow for troubleshooting poor p,p'-DDE recovery.

Liquid-Liquid Extraction (LLE) Troubleshooting

Problem: Low p,p'-DDE recovery after performing LLE.

Potential Cause	Recommended Solution
Inappropriate Solvent Choice	p,p'-DDE is highly nonpolar. Ensure you are using a nonpolar organic solvent such as n-hexane, dichloromethane, or a mixture thereof. For more polar analytes, a more polar extraction solvent would be chosen.[5]
Insufficient Phase Separation/Emulsion Formation	Emulsions are common with complex matrices like serum. To break emulsions, you can add salt (e.g., NaCl) to increase the ionic strength of the aqueous phase, centrifuge the sample, or gently swirl instead of vigorous shaking.[5]
Incorrect pH of Aqueous Phase	While p,p'-DDE is not ionizable, the pH of the sample can affect the solubility of matrix components. For acidic analytes, the pH should be adjusted to two units below the pKa, and for basic analytes, two units above.[5]
Insufficient Mixing or Extraction Time	Ensure adequate mixing of the two phases to allow for efficient partitioning of p,p'-DDE into the organic solvent. Multiple extractions with fresh solvent are more effective than a single extraction with a large volume.
Analyte Loss During Solvent Evaporation	If the extraction solvent is evaporated to concentrate the sample, ensure the temperature is not excessively high, which could lead to loss of the semi-volatile p,p'-DDE. Use a gentle stream of nitrogen for evaporation.

Solid-Phase Extraction (SPE) Troubleshooting

Problem: Low p,p'-DDE recovery after performing SPE.

Potential Cause	Recommended Solution
Incorrect Sorbent Choice	For a nonpolar analyte like p,p'-DDE, a reversed-phase sorbent (e.g., C18) is appropriate. Using a polar sorbent will result in poor retention.[6][15]
Improper Cartridge Conditioning	The sorbent bed must be properly wetted (conditioned) before loading the sample to ensure proper interaction with the analyte.[15] Follow the manufacturer's protocol for conditioning, which typically involves washing with a strong organic solvent followed by an equilibration step with a solvent similar to the sample matrix.
Sample Loading Issues	If the sample is loaded too quickly, the analyte may not have sufficient time to interact with the sorbent and will be lost in the flow-through.[16] Overloading the cartridge with too much sample or matrix components can also lead to poor recovery.[15]
Inappropriate Wash Solvent	The wash solvent should be strong enough to remove interferences but weak enough to not elute the p,p'-DDE. If the wash solvent is too strong (too nonpolar in reversed-phase), the analyte will be prematurely eluted.[17]
Incomplete Elution	The elution solvent must be strong enough to overcome the interactions between p,p'-DDE and the sorbent. If recovery is low, consider using a stronger (more nonpolar) elution solvent or increasing the elution volume.[6][16]
Analyte Adsorption to Sample Container	Highly lipophilic compounds like p,p'-DDE can adsorb to plastic containers. Rinsing the sample container with the extraction solvent can help recover any adsorbed analyte.[16]

QuEChERS Troubleshooting

Problem: Low p,p'-DDE recovery using the QuEChERS method.

Potential Cause	Recommended Solution
Inefficient Initial Extraction	Ensure vigorous shaking after adding acetonitrile and the salting-out mixture to facilitate the partitioning of p,p'-DDE into the organic phase. For dry samples like soil, pre-wetting with water is crucial for effective extraction.[2][18]
Matrix Effects	Complex matrices can cause signal suppression or enhancement during analysis. The dSPE cleanup step is critical. For fatty matrices, a sorbent like C18 should be included in the dSPE mixture to remove lipids.[11][19] For pigmented samples, graphitized carbon black (GCB) can be used, but be aware that it can also retain planar analytes like p,p'-DDE.[19]
Incorrect dSPE Sorbent or Amount	The choice and amount of dSPE sorbent need to be optimized for the specific matrix. Too much sorbent can lead to the loss of the analyte, while too little will result in a dirty extract.[19]
pH-dependent Degradation (less common for p,p'-DDE)	The QuEChERS method often involves buffering to protect pH-labile pesticides. While p,p'-DDE is stable, ensuring the correct pH can improve the overall robustness of the method for multi-residue analysis.[20]

Quantitative Data on p,p'-DDE Recovery

The following table summarizes reported recovery rates of p,p'-DDE from various studies, highlighting the performance of different extraction methods across different matrices.

Extraction Method	Matrix	Solvent(s)	Cleanup	Recovery (%)	Reference
Liquid-Liquid Extraction (LLE)	Human Serum	n-hexane/diethyl ether	Sulfuric acid treatment	84	[9]
QuEChERS	Soil	Acetonitrile	dSPE (PSA, C18)	71-120	[11]
QuEChERS	Soil	Acetonitrile/water	Diatomaceous earth	95.3-103.2	[8]
Pressurized Liquid Extraction (PLE)	Soil	n-heptane/acetone	Not specified	>90
Matrix Solid Phase Dispersion (MSPD)	Human Placenta	Not specified	Multi-layer silica (B1680970) gel	Comparable to Soxhlet

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of p,p'-DDE from Human Serum

This protocol is adapted from a method for the analysis of persistent organic pollutants in human serum.[9][10]

Materials:

• Human serum sample

• Internal standard solution (e.g., isotopically labeled p,p'-DDE)

• Formic acid

• n-hexane

• Diethyl ether

• Concentrated sulfuric acid

• Glass centrifuge tubes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Pipette 0.2 mL of serum into a glass centrifuge tube.

• Add the internal standard solution.

• Add 0.5 mL of formic acid to denature proteins and vortex for 30 seconds.

• Add 2 mL of a 1:1 (v/v) mixture of n-hexane and diethyl ether.

• Vortex vigorously for 2 minutes.

• Centrifuge at 3000 rpm for 5 minutes to separate the phases.

• Transfer the upper organic layer to a clean glass tube.

• Repeat the extraction (steps 4-7) with another 2 mL of the solvent mixture and combine the organic extracts.

• For cleanup, add 0.5 mL of concentrated sulfuric acid to the combined organic extract, vortex for 1 minute, and centrifuge.

• Transfer the cleaned-up organic layer to a new tube.

• Evaporate the solvent to near dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent (e.g., isooctane) for GC-MS analysis.

Protocol 2: QuEChERS Extraction of p,p'-DDE from Soil

This protocol is a general procedure based on the QuEChERS methodology for soil samples.[8][18]

Materials:

• Soil sample

• Internal standard solution

• Acetonitrile

• QuEChERS extraction salts (e.g., magnesium sulfate (B86663), sodium chloride)

• Dispersive SPE (dSPE) cleanup tubes containing magnesium sulfate and a sorbent (e.g., PSA, C18)

• 50 mL centrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube. If the soil is dry, add a specific amount of water and allow it to hydrate.[18]

• Add the internal standard solution.

• Add 10 mL of acetonitrile to the tube.

• Shake vigorously for 1 minute.

• Add the QuEChERS extraction salts.

• Immediately shake vigorously for another minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a dSPE cleanup tube.

• Vortex the dSPE tube for 30 seconds.

• Centrifuge at high speed (e.g., 10,000 rpm) for 2 minutes.

• The resulting supernatant is ready for analysis by GC-MS or LC-MS.

Logical Relationships in SPE Troubleshooting

The following diagram illustrates the decision-making process when troubleshooting low recovery in Solid-Phase Extraction.

Caption: A decision tree for troubleshooting low SPE recovery.

References

• 1. epa.gov [epa.gov]
• 2. gcms.cz [gcms.cz]
• 3. DDE (Ref: HSDB 1625) [sitem.herts.ac.uk]
• 4. P,P'-dde | C14H8Cl4 | CID 3035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Improve your Liquid-Liquid Extraction (LLE) Processes [scioninstruments.com]
• 6. hawach.com [hawach.com]
• 7. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 8. mdpi.com [mdpi.com]
• 9. A simple and fast liquid-liquid extraction method for the determination of 2,2',4,4',5,5'-hexachlorobiphenyl (CB-153) and 1,1-dichloro-2,2-bis(p-chlorophenyl)-ethylene (p,p'-DDE) from human serum for epidemiological studies on type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD - PMC [pmc.ncbi.nlm.nih.gov]
• 12. weber.hu [weber.hu]
• 13. Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. specartridge.com [specartridge.com]
• 16. promochrom.com [promochrom.com]
• 17. youtube.com [youtube.com]
• 18. weber.hu [weber.hu]
• 19. lcms.cz [lcms.cz]
• 20. eurl-pesticides.eu [eurl-pesticides.eu]

Technical Support Center: Minimizing p,p'-DDE Degradation During Analytical Procedures

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the degradation of p,p'-Dichlorodiphenyldichloroethylene (p,p'-DDE) during analytical experiments. Accurate quantification of p,p'-DDE is critical, and its stability throughout the analytical process is paramount.

Frequently Asked Questions (FAQs)

Q1: What is p,p'-DDE and why is its degradation a concern in analytical procedures?

A1: p,p'-DDE is a primary and highly persistent metabolite of the insecticide p,p'-DDT.[1][2] While p,p'-DDE itself is known for its environmental persistence, it can be susceptible to degradation under certain analytical conditions, particularly during gas chromatography (GC) analysis.[1][3] This degradation can lead to inaccurate quantification, compromising the integrity of research and monitoring studies. The primary concern is often the degradation of the parent compound, p,p'-DDT, into p,p'-DDE and p,p'-DDD during analysis, which can artificially inflate the measured concentration of p,p'-DDE.

Q2: What are the main causes of p,p'-DDE degradation during analysis?

A2: The primary causes of p,p'-DDE degradation during analytical procedures include:

• Thermal Stress: High temperatures in the gas chromatograph (GC) inlet can cause thermal degradation of p,p'-DDE and its parent compound, p,p'-DDT.

• Active Sites: The presence of active sites in the GC system, such as in the injection port liner, septum, or on metal surfaces, can catalyze the degradation of p,p'-DDE.

• Matrix Effects: Complex sample matrices can contain components that enhance the degradation of p,p'-DDE during analysis, a phenomenon known as matrix-enhanced degradation.

• Photodegradation: Exposure to UV and visible light can cause the photodegradation of p,p'-DDE, particularly in solution.[1]

• Solvent and pH Effects: The choice of solvent and the pH of the extraction solution can influence the stability of p,p'-DDE.

Q3: How can I prevent p,p'-DDE degradation during sample preparation?

A3: To minimize p,p'-DDE degradation during sample preparation:

• Use appropriate extraction techniques: Methods like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) are designed to be efficient and minimize analyte degradation.[3][4][5]

• Optimize solvent selection: Use high-purity solvents and consider the stability of p,p'-DDE in the chosen solvent. For example, hexane:ethanol (2:1) has been shown to be an effective extraction solvent for DDT and related compounds from plant material.[6]

• Control pH: For liquid-liquid extractions, the pH of the aqueous phase can influence the stability and partitioning of the analyte.[7][8][9][10][11]

• Minimize exposure to light: Protect samples and extracts from direct sunlight and UV radiation to prevent photodegradation.

• Work at reduced temperatures: Where possible, perform extraction and cleanup steps at lower temperatures to reduce the risk of thermal degradation.

Q4: What are the best practices for minimizing p,p'-DDE degradation during GC analysis?

A4: To prevent degradation during GC analysis:

• Use an inert flow path: Employ deactivated liners, septa, and columns to minimize active sites.

• Optimize inlet temperature: Use the lowest possible inlet temperature that allows for efficient volatilization of p,p'-DDE without causing thermal breakdown.

• Regularly maintain the GC system: This includes cleaning the inlet, replacing the liner and septum, and trimming the column.

• Use a confirmation column: Analysis on a second column with a different stationary phase can help to confirm the identity of p,p'-DDE and distinguish it from degradation products.

Q5: Are there specific EPA methods that address the issue of p,p'-DDE degradation?

A5: Yes, several EPA methods for the analysis of organochlorine pesticides, such as EPA Method 8081B and EPA Method 608.3, include quality control measures to monitor and limit the degradation of p,p'-DDT to p,p'-DDE and p,p'-DDD. These methods typically specify an acceptable percentage of breakdown (e.g., less than 15% or 20%) for quality control standards.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low recovery of p,p'-DDE	Degradation during sample extraction or cleanup.	- Use a validated extraction method like QuEChERS. - Optimize solvent and pH. - Protect samples from light. - Work at lower temperatures.
Degradation in the GC inlet.	- Lower the inlet temperature. - Use an inert liner and septum. - Perform regular inlet maintenance.
Presence of unexpected peaks in the chromatogram	p,p'-DDE degradation products.	- Confirm the identity of peaks using a mass spectrometer. - Troubleshoot the GC system for active sites or excessive temperature.
Co-eluting matrix components.	- Improve the sample cleanup procedure. - Use a different GC column with a different selectivity.
Poor reproducibility of p,p'-DDE results	Inconsistent degradation across samples.	- Ensure consistent sample handling and preparation procedures. - Check for matrix effects by analyzing matrix-matched standards. - Regularly check the performance of the GC system with a degradation check standard.
High p,p'-DDT breakdown in quality control samples	Active sites in the GC inlet.	- Replace the liner, septum, and gold seal. - Trim the analytical column. - Use a more inert liner.
Contaminated GC system.	- Clean the injection port. - Bake out the column.
High inlet temperature.	- Reduce the inlet temperature in increments and re-evaluate breakdown.

Quantitative Data on Analyte Degradation

While specific quantitative data on the degradation of p,p'-DDE itself is limited in the literature, extensive data exists for the degradation of its parent compound, p,p'-DDT, into p,p'-DDE and p,p'-DDD, which is a primary concern during GC analysis. The following table summarizes acceptable breakdown limits for p,p'-DDT as specified in EPA methods.

Method	Analyte	Maximum Acceptable Degradation (%)	Notes
EPA Method 8081B	p,p'-DDT	< 15%	Degradation is the combined percentage of p,p'-DDE and p,p'-DDD formed.
EPA Method 608.3	p,p'-DDT	< 20%	Degradation is the combined percentage of p,p'-DDE and p,p'-DDD formed.

Experimental Protocols

Protocol 1: QuEChERS Extraction for p,p'-DDE in Fatty Matrices

This protocol is a general guideline for the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method, which can be adapted for the analysis of p,p'-DDE in fatty matrices.

1. Sample Preparation: a. Homogenize 10-15 g of the sample. b. Weigh 2 g of the homogenized sample into a 50 mL centrifuge tube.

2. Extraction: a. Add 10 mL of acetonitrile (B52724) to the centrifuge tube. b. Add internal standards. c. Add a QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate). d. Shake vigorously for 1 minute. e. Centrifuge at ≥3000 rcf for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup: a. Transfer the acetonitrile supernatant to a d-SPE tube containing a cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA), and 50 mg C18). b. Shake for 30 seconds. c. Centrifuge at ≥3000 rcf for 5 minutes.

4. Analysis: a. Take an aliquot of the cleaned extract for GC-MS or LC-MS analysis.

Protocol 2: GC-MS Analysis with Minimized Degradation

This protocol outlines the key steps for analyzing p,p'-DDE using GC-MS while minimizing on-instrument degradation.

1. GC System Preparation: a. Install a new, deactivated injection port liner (e.g., a single-taper liner with glass wool). b. Install a new, high-quality septum designed for low bleed and inertness. c. Condition the GC column according to the manufacturer's instructions.

2. Instrument Method Parameters: a. Inlet Temperature: Start with a lower temperature (e.g., 220 °C) and evaluate the peak shape and response of p,p'-DDE. If necessary, increase the temperature in small increments (e.g., 10 °C) to optimize transfer without inducing significant degradation. b. Oven Program: Use a temperature program that provides good separation of p,p'-DDE from other analytes and potential degradation products. c. Carrier Gas: Use high-purity helium at a constant flow rate.

3. Quality Control: a. Before analyzing samples, inject a p,p'-DDT degradation check standard containing p,p'-DDT and endrin. b. Calculate the percent degradation of p,p'-DDT to p,p'-DDE and p,p'-DDD. The degradation should be below the limit specified in the relevant analytical method (e.g., <15%). c. If degradation is above the limit, perform maintenance on the GC inlet system before proceeding with sample analysis.

Visualizations

References

• 1. DDE remediation and degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Optimization of QuEChERS method for determination of 315 pesticides residues: prelude to risk assessment using LC-ESI-MS/MS [journals.ekb.eg]
• 6. Evaluation of extraction and cleanup methods for analysis of DDT and DDE in green alfalfa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Impact of Pressurized Liquid Extraction and pH on Protein Yield, Changes in Molecular Size Distribution and Antioxidant Compounds Recovery from Spirulina [mdpi.com]
• 8. Influence of Temperature, Solvent and pH on the Selective Extraction of Phenolic Compounds from Tiger Nuts by-Products: Triple-TOF-LC-MS-MS Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. m.youtube.com [m.youtube.com]

Addressing co-elution and interference in P,P'-dde chromatography

Welcome to the technical support center for P,P'-DDE analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common challenges encountered during the chromatography of P,P'-dichlorodiphenyldichloroethylene (P,P'-DDE).

I. Co-elution and Peak Resolution Issues

This section addresses common problems related to the co-elution of P,P'-DDE with other compounds, which can compromise quantification and identification.

Q1: My P,P'-DDE peak is not fully resolved. What are the likely co-eluting compounds?

A1: Co-elution with P,P'-DDE is a frequent issue, particularly in complex environmental or biological samples. Common co-eluents include:

• PCB Congeners: Certain polychlorinated biphenyls (PCBs) have similar retention times to P,P'-DDE on commonly used non-polar capillary columns (e.g., DB-5ms). High concentrations of PCBs can significantly interfere with P,P'-DDE determination.[1]

• Other Organochlorine Pesticides (OCPs): Isomers of DDT (o,p'-DDT) and its other metabolites like p,p'-DDD can elute closely to p,p'-DDE.[2]

• Structural Isomers: Isomers of DDE itself, such as o,p'-DDE, may not be fully separated depending on the chromatographic conditions.

Q2: How can I confirm if a peak shoulder or distortion is due to co-elution?

A2: If you suspect co-elution, several techniques can help confirm it:

• Mass Spectrometry (MS): If using a mass spectrometer, examine the mass spectra across the peak. A change in the ion ratios or the appearance of unique ions for another compound across the peak profile is a strong indicator of co-elution.[3]

• Diode Array Detection (DAD): For HPLC, a diode array detector can assess peak purity by comparing UV-Vis spectra across the peak. If the spectra are not identical, co-elution is likely.[3]

• Run Individual Standards: If you have a suspect co-eluent, inject a standard of that compound alone to determine its retention time under your current method.

Q3: What are the primary strategies to resolve co-eluting peaks?

A3: Resolving co-eluting peaks can be approached in several ways:

• Method Optimization: Adjusting chromatographic parameters is often the first step. This can include modifying the temperature ramp rate, changing the carrier gas flow rate, or adding an isothermal hold at a temperature just below the elution temperature of the pair.[4]

• Column Selection: Switching to a column with a different stationary phase can alter selectivity and improve separation. For OCPs, columns with different polarities (e.g., a 5% phenyl-methylpolysiloxane vs. a 50% phenyl-methylpolysiloxane phase) can provide different elution orders.

• Use of GCxGC: Comprehensive two-dimensional gas chromatography (GCxGC) provides significantly higher resolving power for complex samples.

• Mass Spectrometric Resolution: With GC-MS/MS, even if peaks are chromatographically co-eluting, they can often be resolved spectrometrically. By selecting unique precursor and product ion transitions for each compound in Multiple Reaction Monitoring (MRM) mode, you can quantify each analyte independently.[5]

Below is a troubleshooting decision tree for addressing co-elution:

Troubleshooting workflow for co-elution issues.

II. Matrix Interference and Sample Preparation

Matrix effects, caused by co-extracted compounds from the sample matrix, can lead to ion suppression or enhancement in the MS source, affecting accuracy and precision.

Q4: What is a matrix effect and how can I determine if it's affecting my P,P'-DDE analysis?

A4: A matrix effect is the alteration of analyte response due to the presence of other components in the sample matrix.[6] This can lead to either an underestimation (ion suppression) or overestimation (ion enhancement) of the true analyte concentration.

To quantify the matrix effect, you can compare the peak area of an analyte in a standard solution prepared in a pure solvent to the peak area of the same concentration of analyte spiked into a blank sample extract (that has gone through the entire sample preparation procedure). The formula is:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100

A value below 100% indicates ion suppression, while a value above 100% indicates ion enhancement.

Q5: What are some effective sample preparation techniques to minimize matrix effects for P,P'-DDE?

A5: Effective sample cleanup is crucial for minimizing matrix effects. Common techniques include:

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This is a widely used method for pesticide analysis in food and environmental matrices. It involves an extraction with acetonitrile (B52724) followed by a dispersive solid-phase extraction (d-SPE) cleanup step.[7]

• Solid-Phase Extraction (SPE): SPE cartridges with various sorbents (e.g., C18, Florisil, silica) can be used to effectively remove interfering compounds from the sample extract.

• Gel Permeation Chromatography (GPC): GPC is effective at removing large molecules like lipids from extracts, which is particularly useful for fatty tissues.[1]

Q6: Can you provide a sample preparation workflow for P,P'-DDE in a complex matrix like soil?

A6: The following diagram illustrates a typical QuEChERS workflow for the extraction and cleanup of P,P'-DDE from a soil sample.

QuEChERS sample preparation workflow for soil.

III. Troubleshooting Peak Shape Problems

Poor peak shape, such as tailing or broadening, can negatively impact resolution and integration, leading to inaccurate results.

Q7: My P,P'-DDE peak is tailing. What are the common causes?

A7: Peak tailing for a relatively non-polar compound like P,P'-DDE can be caused by several factors:

• Active Sites: Exposed silanol (B1196071) groups in the injector liner, on the column inlet, or on packing material can interact with the analyte, causing tailing.[8]

• Column Contamination: Accumulation of non-volatile residues from the sample matrix at the head of the column can lead to poor peak shape.

• Improper Column Installation: Incorrect column insertion depth into the injector or detector can create dead volume, leading to peak distortion.

• System Leaks: Leaks in the carrier gas line can introduce oxygen and moisture, which can degrade the column's stationary phase and create active sites.[8]

Q8: How can I systematically troubleshoot peak tailing?

A8: A systematic approach is recommended:

• Check for Leaks: Use an electronic leak detector to check all fittings and connections from the gas source to the detector.

• Inspect Consumables: Examine the injector septum for coring or wear and replace if necessary. Inspect the injector liner for contamination and replace it with a fresh, deactivated liner.[8]

• Column Maintenance: Trim the first few centimeters from the column inlet to remove any accumulated non-volatile residue. If tailing persists, consider conditioning the column at a high temperature (within its specified limits).

• Isolate the Problem: To determine if the issue is with the column or the GC system, you can swap the analytical column with a new, known-good column. If the peak shape improves, the original column was the problem. If tailing continues, the issue is likely within the GC system (injector or detector).[8]

Q9: What causes peak broadening and how can I address it?

A9: Peak broadening is often a sign of a loss in chromatographic efficiency. Common causes include:

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to broad, often fronting, peaks.[7] Try diluting the sample.

• Excessive Dead Volume: Extra volume in the flow path outside of the column, such as from improper column installation or poorly made connections, can cause significant peak broadening.[8]

• Column Degradation: Over time, the stationary phase of the column can degrade ("column bleed"), especially at high temperatures, which reduces its efficiency and leads to broader peaks.[8]

IV. Experimental Protocols and Data

This section provides detailed experimental parameters and quantitative data to aid in method development and validation.

Q10: Can you provide a standard GC-MS/MS method for P,P'-DDE analysis?

A10: The following table outlines typical GC-MS/MS parameters for the analysis of P,P'-DDE and related compounds.

Parameter	Setting
GC System	Agilent 8890 GC (or equivalent)
MS System	Agilent 7000D Triple Quadrupole MS (or equivalent)
Injection Mode	1 µL Splitless
Inlet Temperature	280°C
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium, 1.0 mL/min constant flow
Oven Program	60°C (1 min hold), ramp 40°C/min to 170°C, ramp 10°C/min to 310°C (3 min hold)
Transfer Line Temp	280°C
Ion Source Temp	230°C
Quadrupole Temp	150°C
Ionization Mode	Electron Ionization (EI)

Source: Adapted from Agilent application notes.[4]

Q11: What are the recommended MRM transitions for P,P'-DDE and its common co-eluents?

A11: The following table provides a list of Multiple Reaction Monitoring (MRM) transitions for P,P'-DDE and other relevant organochlorine pesticides. The quantifier ion is the most abundant product ion and is used for quantification, while the qualifier ion is a secondary product ion used for confirmation.

Compound	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Collision Energy (eV)
p,p'-DDE	318.0	246.0	176.0	22
o,p'-DDE	318.0	246.0	176.0	22
p,p'-DDD	235.0	165.0	199.0	14
o,p'-DDD	235.0	165.0	199.0	14
p,p'-DDT	235.0	165.0	199.0	20
Dieldrin	262.7	193.1	191.1	40

Source: Compiled from various analytical methods.[9][10]

Q12: Can you provide a detailed protocol for the QuEChERS extraction of P,P'-DDE from soil?

A12: The following is a step-by-step protocol for the QuEChERS method adapted for soil samples.

Materials:

• 50 mL polypropylene (B1209903) centrifuge tubes

• Acetonitrile (ACN), pesticide residue grade

• QuEChERS extraction salts (e.g., 4g MgSO₄, 1g NaCl, 1g Na₃Citrate dihydrate, 0.5g Na₂Citrate sesquihydrate)

• 15 mL d-SPE tubes containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18

• Mechanical shaker or vortex mixer

• Centrifuge

Procedure:

• Sample Weighing: Weigh 10g of a hydrated soil sample (or 3g of dry soil rehydrated with 7 mL of water) into a 50 mL centrifuge tube.[11]

• Solvent Addition: Add 10 mL of acetonitrile to the tube.[11]

• Initial Extraction: Shake the tube vigorously for 5 minutes to extract the pesticides from the soil matrix.[11]

• Salt Addition: Add the contents of the QuEChERS extraction salt packet to the tube.[11]

• Partitioning: Immediately shake the tube for at least 2 minutes to induce phase separation.[11]

• Centrifugation: Centrifuge the tube for 5 minutes at a minimum of 3000 rcf.[11]

• Supernatant Transfer: Carefully transfer 1 mL of the upper acetonitrile layer (the supernatant) into a 15 mL d-SPE cleanup tube.[11]

• Cleanup: Vortex the d-SPE tube for 30 seconds to allow the sorbents to interact with the extract and remove interfering matrix components.[11]

• Final Centrifugation: Centrifuge the d-SPE tube for 2 minutes at a minimum of 5000 rcf.[11]

• Final Extract: The resulting supernatant is the cleaned extract. Transfer it to an autosampler vial for GC-MS/MS analysis.

V. Biological Context and Signaling Pathways

Understanding the biological context of P,P'-DDE can be important for professionals in drug development and toxicology.

Q13: What is the primary mechanism of action for P,P'-DDE's biological effects?

A13: P,P'-DDE is known as an endocrine disruptor. Its primary mechanism of action is as an androgen receptor (AR) antagonist .[12][13] It competitively inhibits the binding of androgens, such as testosterone (B1683101) and dihydrotestosterone (B1667394) (DHT), to the AR. This prevents the receptor from activating the transcription of androgen-responsive genes, which can disrupt male reproductive development and function.[12][13][14]

Q14: Can you provide a diagram of the androgen receptor signaling pathway and where P,P'-DDE interferes?

A14: The following diagram illustrates the androgen receptor signaling pathway and the point of inhibition by P,P'-DDE.

Androgen receptor signaling and P,P'-DDE interference.

References

• 1. nemi.gov [nemi.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 4. agilent.com [agilent.com]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. QuEChERS Method Simplified: Key Steps and Applications | Separation Science [sepscience.com]
• 8. nrcgrapes.in [nrcgrapes.in]
• 9. agilent.com [agilent.com]
• 10. shimadzu.com [shimadzu.com]
• 11. unitedchem.com [unitedchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. commerce.bio-rad.com [commerce.bio-rad.com]

Technical Support Center: Analysis of p,p'-Dichlorodiphenyldichloroethylene (p,p'-DDE)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals working on the analysis of p,p'-DDE. Our goal is to help you improve the sensitivity and limits of detection in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for p,p'-DDE analysis?

A1: The most prevalent methods for the determination of p,p'-DDE are gas chromatography (GC) and liquid chromatography (LC), often coupled with mass spectrometry (MS).[1][2] Gas chromatography-mass spectrometry (GC-MS) and tandem mass spectrometry (GC-MS/MS) are frequently used due to their high sensitivity and selectivity for organochlorine pesticides like p,p'-DDE.[1] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is also a powerful technique, particularly for complex matrices where it can offer reduced sample preparation time and high throughput.[3]

Q2: What are the key challenges in achieving low detection limits for p,p'-DDE?

A2: The primary challenges include:

• Matrix Effects: Complex sample matrices (e.g., soil, blood, food) can interfere with the ionization of p,p'-DDE, leading to signal suppression or enhancement and affecting the accuracy and sensitivity of the analysis.[4]

• Sample Preparation: Inefficient extraction and cleanup can result in low recovery of p,p'-DDE and the presence of interfering compounds.[5]

• Analyte Degradation: p,p'-DDT can degrade to p,p'-DDE in the hot GC inlet, leading to artificially high measurements of p,p'-DDE.[3]

• Ionization Efficiency: p,p'-DDE, being a nonpolar compound, can have low ionization efficiency in electrospray ionization (ESI), which is commonly used in LC-MS.[6]

Q3: How can I minimize matrix effects in my p,p'-DDE analysis?

A3: To mitigate matrix effects, consider the following strategies:

• Effective Sample Cleanup: Employ robust sample preparation techniques like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) or solid-phase extraction (SPE) to remove interfering matrix components.[7]

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is similar to your samples to compensate for any signal suppression or enhancement.

• Isotope Dilution: Use a stable isotope-labeled internal standard for p,p'-DDE. This is a highly effective way to correct for matrix effects and variations in instrument response.

• Chromatographic Separation: Optimize your chromatographic method to separate p,p'-DDE from co-eluting matrix components.

Q4: Should I use positive or negative ionization mode for LC-MS/MS analysis of p,p'-DDE?

A4: For organochlorine pesticides like p,p'-DDE, negative ion mode is often preferred in LC-MS/MS, particularly with techniques like electron capture negative ionization (ECNI).[6] This is because the chlorine atoms in the p,p'-DDE molecule can readily capture electrons to form negative ions. However, the optimal ionization mode can be compound and instrument-dependent, so it is advisable to test both positive and negative modes during method development. Some studies have also explored atmospheric pressure photoionization (APPI) as a complementary technique for nonpolar compounds.[8]

Troubleshooting Guides

GC-MS Troubleshooting

Issue	Possible Causes	Suggested Solutions
Low Recovery of p,p'-DDE	Incomplete extraction from the sample matrix.	Optimize the extraction solvent and technique. For soil, ensure the sample is well-homogenized and consider techniques like pressurized liquid extraction (PLE) or microwave-assisted extraction (MAE). For aqueous samples, ensure proper pH adjustment before liquid-liquid or solid-phase extraction.
Loss of analyte during sample cleanup.	Evaluate the sorbent and elution solvents used in solid-phase extraction (SPE). Ensure the elution solvent is strong enough to desorb p,p'-DDE completely from the SPE cartridge.
Analyte degradation during solvent evaporation.	Use a gentle stream of nitrogen for solvent evaporation and avoid excessive heat.
Peak Tailing for p,p'-DDE	Active sites in the GC inlet or column.	Deactivate the inlet liner with a silylating agent. Use an inert liner. Trim the first few centimeters of the analytical column.
Poor column installation.	Ensure the column is cut squarely and installed at the correct depth in the inlet and detector.
Contamination in the inlet or column.	Clean or replace the inlet liner and septum. Bake out the column at a high temperature (within its limits).
High p,p'-DDE background	Contaminated syringe, solvent, or glassware.	Rinse the syringe with clean solvent before injection. Use high-purity solvents and thoroughly clean all glassware.
Carryover from a previous high-concentration sample.	Inject a solvent blank after a high-concentration sample to check for carryover. If present, perform multiple solvent injections to clean the system.
In-source degradation of p,p'-DDT to p,p'-DDE	High inlet temperature.	Lower the GC inlet temperature to the lowest possible value that still allows for efficient vaporization of p,p'-DDT.
Active sites in the inlet.	Use a deactivated inlet liner and gold seal.

LC-MS/MS Troubleshooting

Issue	Possible Causes	Suggested Solutions
Low Sensitivity/Poor Ionization	Suboptimal electrospray ionization (ESI) source parameters.	Optimize the spray voltage, nebulizer gas pressure, drying gas flow rate, and temperature. These parameters can significantly impact ionization efficiency.[9][10]
Inappropriate mobile phase composition.	For negative ion mode, consider using a mobile phase with a reagent that promotes the formation of negative ions. While acidic modifiers are common for positive mode, they can suppress ionization in negative mode.[6] Experiment with different mobile phase additives.
Matrix-induced ion suppression.	Implement more rigorous sample cleanup to remove interfering co-extractants. Dilute the sample extract if the concentration of interfering components is high. Use matrix-matched standards or an isotope-labeled internal standard.
Poor Peak Shape	Inappropriate mobile phase for the analytical column.	Ensure the mobile phase is compatible with the column chemistry (e.g., reversed-phase, HILIC).
Column overload.	Reduce the injection volume or dilute the sample.
Extra-column band broadening.	Minimize the length and diameter of tubing between the injector, column, and mass spectrometer.
Inconsistent Retention Times	Fluctuations in mobile phase composition or flow rate.	Ensure the pump is delivering a stable flow rate and that the mobile phase is properly mixed and degassed.
Column temperature variations.	Use a column oven to maintain a consistent temperature.
Column degradation.	Replace the column if it has been used extensively or with harsh mobile phases.

Data Presentation

Table 1: Limits of Detection (LOD) and Quantification (LOQ) for p,p'-DDE in Various Matrices

Matrix	Analytical Method	LOD	LOQ	Reference
Water	GC-MS	~25-500 ng/L (MDL)	-	[3]
Water	LC-MS/MS	0.5 - 10.6 ng/L (MDL)	1.1 - 21.1 ng/L	[11]
Sediment	GC-MS	0.6 - 3.4 µg/kg (MDL)	-	[2]
Human Serum	GC-MS/MS	-	~0.5 µg/L	[1]
Human Serum	GC-ECD	-	0.50 µg/kg	[12]
Adipose Tissue	LC-GC-ECD	-	0.99-3.13 µg/g	[13]
Food (general)	LC-MS/MS	<0.01 mg/kg for 34% of compounds	-	[1]
Soil	GC-MS	0.02 - 1.6 µg/kg	-	[14]
Blood (wild birds)	LC-MS/MS	0.011 ng/mg	0.038 ng/mg	[15]
Blood (wild birds)	GC-MS/MS	0.028 ng/mg	0.094 ng/mg	[15]
Serum (human)	GC-MS/MS	0.015 - 0.468 ng/mL	0.045 - 1.419 ng/mL	[16]

Experimental Protocols

Protocol 1: QuEChERS Extraction for p,p'-DDE in Soil

This protocol is a general guideline based on the QuEChERS methodology and should be optimized for your specific soil type and instrumentation.

• Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm mesh to remove large debris. Homogenize the sieved soil.

• Extraction: a. Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube. b. Add 10 mL of water (if the soil is very dry) and vortex to moisten the sample. c. Add 10 mL of acetonitrile (B52724). d. Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate). e. Immediately cap the tube and shake vigorously for 1 minute. f. Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: a. Take a 6 mL aliquot of the acetonitrile supernatant and transfer it to a 15 mL d-SPE tube containing 900 mg MgSO₄ and 150 mg primary secondary amine (PSA). For soils with high organic matter, C18 or graphitized carbon black (GCB) may also be included. b. Vortex for 30 seconds. c. Centrifuge at ≥3000 rcf for 5 minutes.

• Final Extract Preparation: a. Take a 1 mL aliquot of the cleaned extract. b. Add an internal standard if not added previously. c. The extract is now ready for GC-MS or LC-MS/MS analysis. A solvent exchange to a more nonpolar solvent may be necessary for GC analysis.

Protocol 2: Solid-Phase Extraction (SPE) for p,p'-DDE in Water

This protocol is a general guideline for SPE and should be optimized based on the specific SPE cartridge and instrumentation used.

• Sample Preparation: a. Collect a 1 L water sample in a clean glass bottle. b. If residual chlorine is present, add a dechlorinating agent (e.g., sodium thiosulfate). c. Adjust the sample pH to < 2 with hydrochloric acid.

• SPE Cartridge Conditioning: a. Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5-10 mL of ethyl acetate, followed by 5-10 mL of methanol, and finally 10-20 mL of reagent water through the cartridge. Do not let the cartridge go dry after the final water rinse.

• Sample Loading: a. Load the 1 L water sample onto the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Cartridge Rinsing and Drying: a. After the entire sample has passed through, wash the cartridge with 5-10 mL of reagent water to remove any remaining salts or polar interferences. b. Dry the cartridge by pulling a vacuum or passing nitrogen through it for 10-20 minutes.

• Elution: a. Elute the p,p'-DDE from the cartridge with a suitable organic solvent. A common choice is 5-10 mL of a mixture of dichloromethane (B109758) and hexane (B92381) (e.g., 1:1 v/v).

• Concentration and Reconstitution: a. Concentrate the eluate to near dryness under a gentle stream of nitrogen. b. Reconstitute the residue in a known volume (e.g., 1 mL) of a suitable solvent (e.g., hexane for GC-MS or acetonitrile for LC-MS/MS). c. Add an internal standard. The sample is now ready for analysis.

Visualizations

Caption: Troubleshooting workflow for peak tailing in GC-MS analysis.

Caption: Troubleshooting workflow for low sensitivity in LC-MS/MS analysis.

Caption: Decision tree for troubleshooting low recovery during sample preparation.

References

• 1. orbi.uliege.be [orbi.uliege.be]
• 2. Methods of analysis-Determination of pesticides in sediment using gas chromatography/mass spectrometry [pubs.usgs.gov]
• 3. gcms.cz [gcms.cz]
• 4. Human exposure to p,p′-dichlorodiphenyldichloroethylene (p,p′-DDE) in urban and semi-rural areas in southeast Spain: A gender perspective [agris.fao.org]
• 5. gcms.cz [gcms.cz]
• 6. pubs.acs.org [pubs.acs.org]
• 7. m.youtube.com [m.youtube.com]
• 8. Efficient and Wide Chemical-Space Ionization of Organic Contaminants Using LC–MS with a Miniaturized Plasma Source Applying Different Discharge Gases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimization of electrospray interface and quadrupole ion trap mass spectrometer parameters in pesticide liquid chromatography/electrospray ionization mass spectrometry analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. elementlabsolutions.com [elementlabsolutions.com]
• 11. Methods of analysis—Determination of pesticides in filtered water and suspended sediment using liquid chromatography- and gas chromatography-tandem mass spectrometry [pubs.usgs.gov]
• 12. researchgate.net [researchgate.net]
• 13. Determination of p,p′‐DDE and PCBs in adipose tissues using high‐performance liquid chromatography coupled on‐line to capillary GC – the EURAMIC study | Publicación [silice.csic.es]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. researchgate.net [researchgate.net]
• 16. Inverse and Direct Effect of Serum DDE Exposure on the Distribution of Leukocyte Telomere Length in Brazilian Adults: The Pró-Saúde Study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of p,p'-DDE in Fatty Tissues

Welcome to the technical support center for scientists and researchers engaged in the analysis of p,p'-DDE in fatty tissues. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the sample cleanup process.

Frequently Asked Questions (FAQs)

Q1: Why is a dedicated cleanup step crucial for analyzing p,p'-DDE in fatty tissues?

A1: Fatty tissues, such as adipose tissue, have a high lipid content which poses a significant challenge for accurate p,p'-DDE analysis.[1] Lipids can co-extract with the target analytes and cause "matrix effects" in analytical instruments like gas chromatography-mass spectrometry (GC-MS).[1][2] These effects include the suppression or enhancement of the analytical signal, leading to inaccurate quantification.[1][2] Furthermore, the accumulation of lipids can contaminate and degrade expensive instrument components, such as the GC column and detector, resulting in poor performance and costly maintenance.[1] An effective cleanup procedure is essential to remove these interfering lipids, thereby ensuring reliable and accurate p,p'-DDE quantification while protecting the analytical instrumentation.[1][3]

Q2: What are the most common cleanup techniques for removing lipids from fatty tissue extracts?

A2: Several techniques are widely used to separate p,p'-DDE from lipid co-extracts. The most common methods include:

• Adsorption Chromatography: This technique uses polar sorbents like Florisil or silica (B1680970) gel to retain lipids while allowing the less polar p,p'-DDE to elute with an appropriate solvent.[4][5]

• Gel Permeation Chromatography (GPC): Also known as size-exclusion chromatography (SEC), this method separates molecules based on their size.[3][6] Large lipid molecules are excluded from the pores of the GPC column packing and elute first, while the smaller p,p'-DDE molecules are retained longer, allowing for effective separation.[3] GPC is considered a universal cleanup method effective for both polar and non-polar analytes.[3]

• Dispersive Solid-Phase Extraction (dSPE): Often used as a cleanup step in QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methods, dSPE involves mixing the sample extract with a sorbent that removes specific interferences.[7][8] Sorbents like C18, Z-Sep, or the novel Enhanced Matrix Removal-Lipid (EMR-Lipid) are used to selectively remove lipids.[7][8][9]

Q3: How do the primary cleanup techniques compare in terms of performance?

A3: The choice of cleanup technique depends on factors like sample matrix complexity, required throughput, and available instrumentation. Silica SPE is highly effective at removing non-polar matrix co-extracts, achieving up to 98% efficiency.[7] GPC offers nearly quantitative removal of lipids with minimal loss of organochlorine pesticides.[10] Newer dSPE sorbents like EMR-Lipid are also highly efficient at removing lipids while providing good analyte recoveries.[7][9] A summary of performance data from various studies is presented below.

Data Presentation: Comparison of Cleanup Techniques

Cleanup Technique	Sorbent/Column	Analyte Recovery (%)	Lipid Removal Efficiency (%)	Repeatability (RSD %)	Reference
Adsorption Chromatography	Alumina Column	98%	Not Specified	Not Specified	[11]
Adsorption Chromatography	Florisil	95.7 - 130.7%	Good	8.0 - 24.0%	[4]
GPC followed by HPLC	Not Specified	77 - 90%	High	3 - 7%	[12]
QuEChERS with dSPE	Silica SPE	Not Specified	98%	Not Specified	[7]
QuEChERS with dSPE	EMR-Lipid	71 - 97% (most OCPs)	High	3 - 14%	[7]
QuEChERS with dSPE	C18	Lower for some analytes (59-86%)	Moderate	Not Specified	[7]

Troubleshooting Guide

Q4: I am experiencing low recovery of p,p'-DDE. What are the possible causes and solutions?

A4: Low analyte recovery is a common issue that can arise from several factors during the cleanup process.

• Issue: Inappropriate Elution Solvent in Adsorption Chromatography.

  • Cause: The solvent system may be too weak to elute p,p'-DDE from the sorbent (e.g., Florisil, silica). Conversely, a solvent that is too strong might co-elute interfering lipids.

  • Solution: Optimize the solvent polarity. For Florisil, various mixtures of petroleum ether or hexane (B92381) with ethyl ether or methylene (B1212753) chloride are used.[13][14] Perform elution profile experiments with standards to determine the exact solvent volume required to recover p,p'-DDE without eluting lipids.

• Issue: Analyte Loss During Solvent Evaporation.

  • Cause: p,p'-DDE can be volatile. Aggressive evaporation steps (high temperature, high nitrogen flow) can lead to significant analyte loss.

  • Solution: Evaporate solvents using a gentle stream of nitrogen at a controlled temperature (e.g., 40°C).[4] Avoid boiling the extract to dryness; if this occurs, do not heat the dry residue for prolonged periods.[14]

• Issue: Irreversible Adsorption to Sorbent.

  • Cause: The sorbent material may be too active, leading to strong, irreversible binding of p,p'-DDE. This can be a problem with Florisil if not properly deactivated.

  • Solution: Deactivate the Florisil by adding a small, controlled amount of water (e.g., 5% by weight) and allowing it to equilibrate before use.[14] This moderates the adsorbent's activity and improves the recovery of certain pesticides.[14]

Q5: My chromatograms show significant matrix interference despite cleanup. How can I improve lipid removal?

A5: Persistent matrix effects indicate that the chosen cleanup method is not sufficiently removing interfering lipids.

• Issue: Insufficient Cleanup Capacity.

  • Cause: The amount of sorbent or the size of the GPC column may be insufficient for the amount of lipid in the sample extract.

  • Solution: Increase the amount of sorbent (e.g., Florisil, dSPE sorbent) relative to the sample mass. For GPC, ensure the column is not overloaded; inject a smaller sample volume or dilute the extract.[15] For matrices with very high fat content, a multi-step cleanup approach, such as combining GPC with a subsequent Florisil or silica column, may be necessary.[12]

• Issue: Poor Sorbent Selection in dSPE.

  • Cause: The chosen dSPE sorbent may not be optimal for the specific lipid profile of your tissue samples.

  • Solution: Evaluate different dSPE sorbents. EMR-Lipid is specifically designed for highly selective lipid removal.[8][9] Z-Sep and C18 are also common choices, but their effectiveness can vary.[7][8] A comparative study with different sorbents on your specific matrix is recommended.[7]

• Issue: Incomplete Separation in GPC.

  • Cause: For some fats, particularly those with lower molecular weight triglycerides (e.g., butter fat), GPC may not provide adequate separation from the analytes.[15]

  • Solution: Optimize the GPC method. Using narrower bore columns may improve resolution, although this can reduce the column's loading capacity and overall method sensitivity.[15]

Q6: I'm observing contamination and rapid degradation of my GC column. What's wrong?

A6: This is a classic sign of insufficient lipid removal. Lipids are non-volatile and will deposit in the GC inlet and column, leading to peak shape distortion, loss of sensitivity, and eventual column failure.

• Issue: Breakthrough of High Molecular Weight Compounds.

  • Cause: The cleanup method is failing to retain or separate the bulk of the triglycerides.

  • Solution: Re-evaluate and strengthen your cleanup protocol.

    • Verify Cleanup Efficiency: Before analyzing a large batch of samples, perform a gravimetric analysis to determine the amount of co-extracted material remaining after cleanup.[7]

    • Employ a More Robust Method: If using a simple dSPE, consider switching to a more rigorous technique like GPC or cartridge SPE (e.g., silica).[7][10]

    • Use an Instrument Guard Column: Install a deactivated guard column before the analytical column in your GC. This will trap non-volatile residues and can be trimmed or replaced regularly, protecting the more expensive analytical column.

Experimental Protocols & Workflows

General Experimental Workflow

The overall process for p,p'-DDE analysis involves extraction from the fatty tissue, a rigorous cleanup step to remove lipids, and finally, instrumental analysis.

Caption: General workflow for p,p'-DDE analysis in fatty tissues.

Protocol 1: Florisil Column Cleanup

This method uses activated Florisil, a magnesium silicate (B1173343) adsorbent, to separate p,p'-DDE from lipids.[4][5]

Methodology:

• Florisil Activation: Heat PR grade Florisil in an oven at 130°C for at least 48 hours to activate it.[4] Cool in a desiccator before use.

• Column Packing: Place a small plug of glass wool at the bottom of a chromatography column (e.g., 300mm x 20mm ID). Add 2.5 g of activated Florisil, gently tapping the column to settle the packing. Top with a 1 cm layer of anhydrous sodium sulfate.[4]

• Column Conditioning: Pre-wet the column by passing 15 mL of n-hexane through it, ensuring the column does not run dry.[4]

• Sample Loading: Dissolve the concentrated crude extract from the initial tissue extraction in 1 mL of n-hexane and transfer it to the top of the column.

• Elution: Elute the column with 30 mL of an n-hexane/ethyl acetate (B1210297) mixture (e.g., 25:5 v/v).[4] Collect the eluate, which contains the p,p'-DDE. The polar lipids are retained on the Florisil column.

• Concentration: Evaporate the collected fraction to the desired final volume for GC-MS analysis.

Caption: Experimental workflow for Florisil column cleanup.

Protocol 2: Gel Permeation Chromatography (GPC) Cleanup

GPC separates molecules based on size, making it highly effective for removing large lipid molecules from smaller pesticide analytes.[3][10]

Methodology:

• System Preparation: Prepare the GPC mobile phase (e.g., ethyl acetate/cyclopentane 70:30).[6] Ensure the system is equilibrated and calibrated according to the manufacturer's instructions.

• Sample Preparation: Dissolve the crude extract in the mobile phase solvent. Filter the sample through a 0.45 µm filter to remove any particulate matter that could clog the GPC column.

• Injection: Inject the filtered sample extract onto the GPC column.

• Fraction Collection: The separation occurs within the column. Large lipid molecules travel a shorter path and elute first ("dump fraction"). The smaller p,p'-DDE molecules take a longer path through the column's pores and elute later in a separate fraction ("collect fraction"). An automated fraction collector is typically used.

• Concentration: The collected fraction containing p,p'-DDE is then concentrated for instrumental analysis.[6]

Caption: Logical workflow for GPC cleanup.

Protocol 3: QuEChERS with EMR-Lipid dSPE Cleanup

This protocol uses a popular extraction method followed by a highly selective cleanup step for lipid removal.[7][9]

Methodology:

• QuEChERS Extraction: Homogenize the fatty tissue sample (e.g., 2g) with water, followed by the addition of acetonitrile (B52724) and QuEChERS extraction salts (e.g., MgSO₄, NaCl). Vortex and centrifuge. The supernatant contains the p,p'-DDE and co-extracted lipids.

• EMR-Lipid Activation: Add 5 mL of water to a dSPE tube containing the EMR-Lipid sorbent and vortex for 15 seconds to activate the material.[9][16]

• dSPE Cleanup: Transfer an aliquot of the acetonitrile supernatant (e.g., 5 mL) to the activated EMR-Lipid dSPE tube.[9][16]

• Vortex & Centrifuge: Vortex the tube for 5 minutes, then centrifuge (e.g., at 2,862 rcf for 10 min).[9][16] The lipids are selectively adsorbed by the EMR-Lipid sorbent, which precipitates.

• Final Polish (Optional): For very fatty matrices, the supernatant can be transferred to a second "Final Polish" EMR-Lipid tube and the process repeated for enhanced cleanup.[9][16]

• Analysis: The final, clean supernatant can be taken directly for LC-MS/MS analysis or evaporated and reconstituted in a suitable solvent for GC-MS/MS analysis.

Caption: Workflow for QuEChERS with EMR-Lipid dSPE cleanup.

References

• 1. benchchem.com [benchchem.com]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gilson.com [gilson.com]
• 4. vetdergikafkas.org [vetdergikafkas.org]
• 5. epd.georgia.gov [epd.georgia.gov]
• 6. americanlaboratory.com [americanlaboratory.com]
• 7. Critical Assessment of Clean-Up Techniques Employed in Simultaneous Analysis of Persistent Organic Pollutants and Polycyclic Aromatic Hydrocarbons in Fatty Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Comparison of three different lipid removal cleanup techniques prior to the analysis of sulfonamide drug residues in porcine tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluation of gel permeation chromatography for clean up of human adipose tissue samples for GC/MS analysis of pesticides and other chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cleanup of biologigal samples for determining p,p'-DDT and its metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Gel permeation chromatography-high performance liquid chromatography combination as an automated clean-up technique for the multiresidue analysis of fats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. scilit.com [scilit.com]
• 14. files.core.ac.uk [files.core.ac.uk]
• 15. Determination of pesticides in fatty matrices using gel permeation clean-up followed by GC-MS/MS and LC-MS/MS analysis: A comparison of low- and high-pressure gel permeation columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Stability of p,p'-DDE in Stored Environmental Samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with p,p'-dichlorodiphenyldichloroethylene (p,p'-DDE) in environmental samples. It offers insights into sample stability, storage, and analytical best practices.

Frequently Asked Questions (FAQs)

Q1: What is p,p'-DDE and why is its stability in environmental samples a concern?

A1: p,p'-DDE is the primary and most persistent metabolite of the insecticide p,p'-dichlorodiphenyltrichloroethane (DDT).[1][2][3] Due to its chemical stability and lipophilic nature, p,p'-DDE bioaccumulates in the fatty tissues of organisms and persists in the environment for long durations.[2][4] Understanding its stability in stored samples is crucial for accurate environmental monitoring, human exposure assessment, and toxicological studies, as degradation can lead to underestimation of contamination levels.

Q2: What are the main factors that can affect the stability of p,p'-DDE in stored environmental samples?

A2: The stability of p,p'-DDE during storage can be influenced by several factors, including:

• Storage Temperature: Inappropriate temperatures can lead to degradation.

• Freeze-Thaw Cycles: Repeated freezing and thawing can alter sample integrity and affect analyte concentrations.[5]

• Exposure to Light: Photodegradation can occur, especially if samples are not stored in the dark.[1]

• Matrix Type: The chemical and biological composition of the sample matrix (e.g., soil, water, adipose tissue) can influence stability.

• Presence of Microorganisms: Microbial activity can contribute to the degradation of p,p'-DDE, particularly if samples are not properly preserved.[1]

• pH of the Sample: The pH of aqueous samples can affect the stability of certain pesticides.

Q3: What are the recommended storage conditions for different types of environmental samples to ensure p,p'-DDE stability?

A3: Proper storage is critical for maintaining the integrity of p,p'-DDE in environmental samples. General recommendations include:

• Water Samples: Should be stored in the dark at 4°C. For longer-term storage, freezing at -18°C or below is recommended.[3] The addition of a preservative like sodium azide (B81097) can enhance the stability of some pesticides.[3]

• Soil and Sediment Samples: Should be stored frozen, ideally at -20°C or lower, to minimize microbial degradation.[6]

• Biological Tissues (e.g., Adipose Tissue, Serum/Plasma): Should be stored frozen at -80°C for long-term stability. Storage at -20°C may be adequate for shorter periods, but long-term storage at this temperature could lead to some degradation of certain organochlorine pesticides.[7]

Troubleshooting Guides

This section addresses common issues encountered during the analysis of p,p'-DDE in stored environmental samples.

Issue 1: Low or No Recovery of p,p'-DDE

Possible Cause	Troubleshooting Step
Degradation during storage	Verify that samples were stored at the correct temperature and protected from light. Review storage duration; prolonged storage, even under frozen conditions, may lead to some loss.
Inefficient extraction	Ensure the chosen extraction method (e.g., ultrasonic, Soxhlet) is appropriate for the sample matrix. Verify that the solvent system and extraction parameters (time, temperature) are optimized. For soil/sediment, ensure the sample is adequately dried and homogenized before extraction.
Loss during sample cleanup	Check the activity of the cleanup sorbent (e.g., silica (B1680970) gel, Florisil). Ensure the elution solvent system is correct and the elution volume is sufficient to recover p,p'-DDE completely.
Instrumental issues	Confirm the gas chromatography (GC) system is performing correctly. Check for leaks, ensure the injector and detector are at the correct temperatures, and verify the column's performance.

Issue 2: Inconsistent or Irreproducible Results

Possible Cause	Troubleshooting Step
Sample heterogeneity	Ensure thorough homogenization of solid samples (soil, sediment, tissues) before taking a subsample for analysis.
Variable extraction efficiency	Standardize the extraction procedure for all samples. Use of an internal standard can help correct for variations in extraction efficiency.
Matrix effects	Matrix components can interfere with the analysis, causing signal enhancement or suppression.[8] Dilute the sample extract or use matrix-matched calibration standards to mitigate these effects.
Inconsistent injection volume	Use an autosampler for precise and reproducible injections. If performing manual injections, ensure a consistent and rapid injection technique.[9]
Freeze-thaw cycle variability	Minimize the number of freeze-thaw cycles for each sample aliquot. If multiple analyses are needed, prepare and store multiple smaller aliquots.

Issue 3: Presence of Ghost Peaks or Contamination

Possible Cause	Troubleshooting Step
Contaminated solvents or reagents	Run a blank analysis with only the solvents and reagents to check for contamination. Use high-purity, pesticide-grade solvents.
Contaminated glassware	Ensure all glassware is thoroughly cleaned and rinsed with solvent before use.
Carryover from previous injections	Run a solvent blank after a high-concentration sample to check for carryover. Clean the syringe and injector port if necessary.[10]
Septum bleed	Use high-quality, low-bleed septa and replace them regularly.[10]

Data on p,p'-DDE Stability in Stored Samples

The following tables summarize available data on the stability of p,p'-DDE and related organochlorine pesticides in various environmental matrices under different storage conditions. It is important to note that specific degradation rates can vary depending on the exact matrix composition and experimental conditions.

Table 1: Stability of Organochlorine Pesticides in Fortified Water Samples

Compound	Storage Temperature	Storage Duration	Recovery (%)	Reference
Various OCPs	-18°C (on SPE disks)	30 days	84 - 133	[3]
Various OCPs	4°C (in water with sodium azide)	56 days	Stable	[3]

Table 2: Stability of Pesticides in Fortified Brown Rice and Soybean Stored at -20°C to -30°C

Matrix	Storage Duration	Finding	Reference
Brown Rice	> 14 years	No decreasing trends observed for target pesticides.	[11]
Soybean	~ 5 years	No decreasing trends observed for target pesticides.	[11]

Table 3: Effects of Freeze-Thaw Cycles on Analytes in Human Serum/Plasma

Number of Cycles	Analyte Class	General Observation	Reference
Up to 10	Various biochemical components	Some analytes are stable, while others show significant changes.[5]	[5]
Up to 5	Proteins	Some proteins are stable, while others show significant changes.[12]	[12]

Note: Specific quantitative data for p,p'-DDE degradation under multiple freeze-thaw cycles is limited. The provided data on other analytes suggests that the stability of p,p'-DDE should be empirically verified for specific experimental conditions.

Experimental Protocols

Protocol 1: Ultrasonic Extraction of p,p'-DDE from Soil/Sediment (Based on EPA Method 3550C)

• Sample Preparation: Air-dry the sample to a constant weight and grind it to a fine powder.

• Extraction:

  • For low concentration samples (≤20 mg/kg), mix 30 g of the sample with anhydrous sodium sulfate (B86663) to form a free-flowing powder. Extract the mixture three times with an appropriate solvent (e.g., hexane (B92381):acetone 1:1) using an ultrasonic probe or bath.[13]

  • For medium/high concentration samples (>20 mg/kg), use a smaller sample size (e.g., 2 g) and perform a single extraction.[13]

• Separation: Separate the extract from the solid material by vacuum filtration or centrifugation.[13]

• Concentration: Concentrate the extract to a smaller volume using a rotary evaporator or a stream of nitrogen.

Protocol 2: Silica Gel Cleanup of p,p'-DDE Extract (Based on EPA Method 3630C)

• Column Preparation: Prepare a chromatography column packed with activated silica gel, topped with a layer of anhydrous sodium sulfate.[9]

• Sample Loading: Load the concentrated sample extract onto the column.

• Elution:

  • Elute interfering compounds of different polarity with a non-polar solvent like hexane.

  • Elute the p,p'-DDE fraction with a solvent of appropriate polarity (e.g., a mixture of hexane and diethyl ether).

• Concentration: Concentrate the collected p,p'-DDE fraction for analysis.

Protocol 3: Analysis of p,p'-DDE by Gas Chromatography-Electron Capture Detector (GC-ECD)

• Instrument Setup:

  • Column: Use a capillary column suitable for organochlorine pesticide analysis (e.g., DB-5 or equivalent).

  • Injector: Split/splitless injector, typically operated in splitless mode for trace analysis.

  • Detector: Electron Capture Detector (ECD), which is highly sensitive to halogenated compounds like p,p'-DDE.[14]

  • Carrier Gas: High-purity nitrogen or helium.

• Temperature Program: Develop a temperature program that provides good separation of p,p'-DDE from other co-eluting compounds.

• Calibration: Prepare a series of calibration standards of p,p'-DDE in a suitable solvent. It is recommended to use matrix-matched standards to compensate for matrix effects.

• Quantification: Quantify the p,p'-DDE concentration in the sample by comparing its peak area to the calibration curve.

Visualizations

Caption: General experimental workflow for p,p'-DDE analysis.

Caption: Logical troubleshooting flow for p,p'-DDE analysis.

References

• 1. DDE remediation and degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. Stability of organochlorine pesticides during storage in water and loaded SPE disks containing sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Endocrine Disruptor DDE Associated with a High-Fat Diet Enhances the Impairment of Liver Fatty Acid Composition in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of multiple freeze-thaw cycles on selected biochemical serum components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Persistence and Changes in Bioavailability of Dieldrin, DDE, and Heptachlor Epoxide in Earthworms Over 45 Years - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. drawellanalytical.com [drawellanalytical.com]
• 11. Assessment of the long-term stability of pesticide residues under freezing conditions in brown rice and soybean certified reference materials - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 14. researchgate.net [researchgate.net]

Inter-laboratory variability in P,P'-dde measurements

Technical Support Center: p,p'-DDE Measurement

Welcome to the technical support center for p,p'-Dichlorodiphenyldichloroethylene (p,p'-DDE) analysis. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to inter-laboratory variability in p,p'-DDE measurements. Here you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to enhance the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What is p,p'-DDE and why is its measurement critical?

p,p'-DDE (1,1-dichloro-2,2-bis(p-chlorophenyl)ethylene) is the primary and most stable metabolite of the insecticide p,p'-DDT.[1][2] Although DDT has been banned in many countries for decades, p,p'-DDE is highly persistent in the environment, accumulates in the food chain, and is frequently detected in human and animal tissues.[2][3][4] It is a lipid-soluble compound that stores in fatty tissues.[1] Measurement is critical because p,p'-DDE is classified as a probable human carcinogen (Group B2) by the EPA and has been linked to adverse effects on the liver, nervous system, and reproductive organs.[1][5][6]

Q2: What are the primary sources of inter-laboratory variability in p,p'-DDE measurements?

Inter-laboratory variability arises from inconsistencies across different labs, which can obscure true results and compromise data quality.[7][8][9] Key sources include:

• Methodological Differences: Variations in sample extraction, cleanup procedures, and the analytical instruments used (e.g., GC-MS, GC-MS/MS).[10][11][12]

• Sample Matrix Effects: The complexity of the sample matrix (e.g., serum, adipose tissue, water, soil) can interfere with analyte extraction and detection.[11][13]

• Lipid Adjustment: Since p,p'-DDE is lipophilic, variations in how lipid content is measured and adjusted for in biological samples can lead to significant discrepancies.[13][14]

• Calibration and Quality Control: Differences in the preparation of calibration standards, use of internal standards, and implementation of quality control (QC) checks.[12][15]

• Analyst Skill and Training: Variations in the experience and technique of laboratory personnel.[8]

Q3: Why is lipid adjustment crucial for p,p'-DDE analysis in biological samples?

p,p'-DDE is a lipophilic ("fat-loving") compound, meaning it accumulates in the fatty tissues of organisms.[1] In biological samples like serum or tissue, the concentration of p,p'-DDE is highly dependent on the total lipid content of that sample.[13] Failing to account for lipids can lead to misleading results; for instance, a high p,p'-DDE concentration might simply reflect a high lipid content in the sample rather than a higher overall body burden.[13] Standardizing p,p'-DDE concentrations by lipid content (e.g., reporting as ng/g lipid) allows for more meaningful comparisons between individuals and across studies.[2]

Q4: What are proficiency testing (PT) programs and why are they essential?

Proficiency Testing (PT) is a critical component of a laboratory's quality assurance program.[16] In a PT scheme, a central organization sends identical, characterized samples to multiple laboratories.[17][18] Each lab analyzes the sample and reports its results, which are then compared against a reference value to assess performance.[19][20] Participation is essential for:

• Independent Performance Assessment: Provides an objective, external evaluation of a lab's analytical capabilities.[17][18]

• Identifying Systematic Errors: Helps detect biases in methodology or instrumentation that may not be apparent through internal QC alone.[17][18]

• Ensuring Comparability: Promotes standardization and ensures that results from different laboratories are reliable and comparable.[21]

• Regulatory Compliance: Often required for laboratory accreditation under standards like ISO 17025.[18]

Troubleshooting Guide

This guide addresses specific issues you may encounter during p,p'-DDE analysis.

Issue 1: My lab's results are consistently different from the consensus value in a proficiency test. What should I investigate?

A consistent bias suggests a systematic error. The following workflow can help identify the source.

Caption: Troubleshooting logic for systematic result deviation.

Issue 2: We are experiencing low and inconsistent recovery of p,p'-DDE. What are the potential causes?

• Inefficient Extraction: The chosen solvent may not be optimal for your sample matrix. For biological tissues, a robust homogenization and liquid-liquid extraction (LLE) or solid-phase extraction (SPE) is critical.[10][11] Ensure the pH is optimized and that the sample and solvent have sufficient mixing time and surface area contact.

• Analyte Loss During Cleanup: The cleanup step (e.g., using Florisil or silica (B1680970) columns) is designed to remove interferences but can also inadvertently remove the target analyte.[11] Check that the sorbent material is properly activated and that the elution solvents and volumes are correct.

• Evaporation Loss: p,p'-DDE can be lost during solvent evaporation steps, especially if a strong nitrogen stream or high heat is applied. Evaporate gently to just-dryness.

• Adsorption: The analyte can adsorb to active sites on glassware or within the GC system (inlet, column). Ensure all glassware is properly silanized and that the GC inlet liner is clean and deactivated.

Issue 3: We see high variability (poor precision) between our sample replicates. How can this be improved?

Poor precision often points to random errors in the analytical process.

• Sample Inhomogeneity: This is especially a problem for solid samples like tissue or sediment. Ensure the sample is thoroughly homogenized before taking an analytical subsample.

• Inconsistent Volumetric Measurements: Use calibrated pipettes and syringes for all liquid transfers, including standard preparation, sample aliquoting, and internal standard spiking.

• Instrument Instability: Check for fluctuations in the GC-MS system. Monitor the stability of the internal standard response across the analytical run. A high relative standard deviation (RSD) for the internal standard is a red flag.

• Procedural Drift: Ensure that every sample is treated identically and for the same duration, especially during extraction and incubation steps.

Quantitative Data Summary

The following tables summarize key performance metrics for p,p'-DDE analysis reported in various studies. These values can serve as a benchmark for your own laboratory's performance.

Table 1: Summary of Analytical Method Performance for p,p'-DDE

Matrix	Method	Recovery (%)	RSD (%)	LOD (µg/kg)	LOQ (µg/kg)	Reference
Trout	LLE, GC-MS/MS	73-112	1.4-17.9	0.6-8.3	2-25	[10]
Water & Sediment	SPE, GC-MS	88-106	<20	-	< Tested Limits	[11]
Dairy Products	SPE, GC-MS	87-103	2.8-7.6	4-6	13-20	[12]

LLE: Liquid-Liquid Extraction; SPE: Solid-Phase Extraction; GC-MS/MS: Gas Chromatography-Tandem Mass Spectrometry; RSD: Relative Standard Deviation; LOD: Limit of Detection; LOQ: Limit of Quantification.

Table 2: Common Sources of Variability and Recommended Quality Control Measures

Source of Variability	Recommended Quality Control (QC) Measure
Sample Collection & Storage	Use pre-cleaned containers; store samples at appropriate temperatures (-20°C or -80°C); minimize freeze-thaw cycles.
Sample Preparation	Include a Method Blank, a Laboratory Control Spike (LCS), and a Matrix Spike/Matrix Spike Duplicate (MS/MSD) in each batch.
Calibration	Analyze calibration standards daily; verify the curve with a continuing calibration verification (CCV) standard every 10-20 samples.
Instrumentation	Use a deuterated internal standard (e.g., p,p'-DDE-d8) to correct for instrument variability and matrix effects.[10]
Data Reporting	For biological samples, report results on both a wet-weight and lipid-adjusted basis.[13]

Experimental Protocols

This section provides a detailed methodology for a common experiment: the analysis of p,p'-DDE in serum using GC-MS.

Protocol: Determination of p,p'-DDE in Human Serum by GC-MS

1. Objective: To quantify the concentration of p,p'-DDE in human serum samples with high accuracy and precision.

2. Materials & Reagents:

• Standards: Certified reference standards of p,p'-DDE and an isotopic internal standard (e.g., p,p'-DDE-d8).

• Solvents: HPLC or pesticide-grade hexane, dichloromethane (B109758) (DCM), acetone, and isooctane (B107328).

• Reagents: Anhydrous sodium sulfate (B86663) (baked at 400°C).

• Glassware: Silanized glass tubes, Pasteur pipettes, and GC vials.

• Equipment: Vortex mixer, centrifuge, nitrogen evaporator, Gas Chromatograph with Mass Spectrometric detector (GC-MS).

3. Workflow Diagram:

Caption: General experimental workflow for p,p'-DDE analysis.

4. Detailed Procedure:

• 4.1 Sample Preparation & Extraction:

  • Allow serum samples to thaw to room temperature.

  • Aliquot 1.0 mL of serum into a clean glass centrifuge tube.

  • Spike each sample, method blank, and QC sample with a known amount of p,p'-DDE-d8 internal standard solution. Vortex briefly.

  • Add 5 mL of a hexane:dichloromethane (9:1 v/v) mixture.

  • Vortex vigorously for 2 minutes, then centrifuge at 2,500 rpm for 10 minutes to separate the layers.

  • Carefully transfer the upper organic layer to a clean tube using a Pasteur pipette.

  • Repeat the extraction (steps 4-6) two more times, combining the organic extracts.

• 4.2 Extract Cleanup and Concentration:

  • Prepare a small column by plugging a Pasteur pipette with glass wool and filling it with ~1 gram of anhydrous sodium sulfate.

  • Pass the combined organic extract through the sodium sulfate column to remove residual water.

  • Concentrate the dried extract to approximately 0.5 mL under a gentle stream of nitrogen.

  • Solvent-exchange into isooctane and bring to a final volume of 1.0 mL for analysis.

• 4.3 GC-MS Instrumental Analysis:

  • GC Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.[12]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[12]

  • Oven Program: Start at 70°C, hold for 1 min, ramp to 150°C at 14°C/min, then to 285°C at 10°C/min, and hold for 5 min.[12]

  • Injector: Splitless mode at 250°C.

  • MS Mode: Electron Impact (EI) ionization. Use Selected Ion Monitoring (SIM) for quantification.

    • p,p'-DDE ions: m/z 318 (quantifier), 246 (qualifier).[22]

    • p,p'-DDE-d8 ions: m/z 326 (quantifier), 252 (qualifier).

• 4.4 Quantification and Quality Control:

  • Prepare a multi-point calibration curve (e.g., 0.1 to 50 ng/mL) by plotting the response ratio (analyte area / internal standard area) against the concentration ratio.

  • Quantify samples against the calibration curve.

  • Verify that the method blank is free of contamination and that LCS and MS/MSD recoveries are within acceptance limits (typically 70-130%). The RSD for duplicate samples should be <20%.

References

• 1. Background Information for p,p’-DDE - Interaction Profile for: Persistent Chemicals Found in Fish (Chlorinated Dibenzo-p-Dioxins, Hexachlorobenzene, p,p’-DDE, Methylmercury, and Polychlorinated Biphenyls) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. DDT - Wikipedia [en.wikipedia.org]
• 4. Spatial and temporal distribution of p,p'-DDE (1‑dichloro‑2,2‑bis (p‑chlorophenyl) ethylene) blood levels across the globe. A systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]
• 6. P,P'-dde | C14H8Cl4 | CID 3035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. statisticsbyjim.com [statisticsbyjim.com]
• 8. Variability: Human nature and its impact on measurement and statistical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. blog.minitab.com [blog.minitab.com]
• 10. Validation of an Analytical Method for Simultaneous Determination of 18 Persistent Organic Pollutants in Trout Using LLE Extraction and GC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijer.ut.ac.ir [ijer.ut.ac.ir]
• 12. mdpi.com [mdpi.com]
• 13. Lipid Adjustment in the Analysis of Environmental Contaminants and Human Health Risks - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 16. rtilab.com [rtilab.com]
• 17. fapas.com [fapas.com]
• 18. extranet.bipea.org [extranet.bipea.org]
• 19. JRC Publications Repository [publications.jrc.ec.europa.eu]
• 20. umweltbundesamt.at [umweltbundesamt.at]
• 21. iris.enea.it [iris.enea.it]
• 22. Development and validation of an analysis method for pesticide residues by gas chromatography–tandem mass spectrometry in Daikenchuto - PMC [pmc.ncbi.nlm.nih.gov]

Revolutionizing P,P'-dde Analysis: A Guide to Reduced Solvent Consumption in Extraction

Greener, Faster, and More Efficient Methods for Researchers and Drug Development Professionals

The accurate quantification of P,P'-dichlorodiphenyldichloroethylene (P,P'-dde), a persistent metabolite of the insecticide DDT, is crucial in environmental monitoring, food safety, and toxicological studies. Traditional extraction methods often rely on large volumes of hazardous organic solvents, posing environmental risks and increasing operational costs. This technical support center provides a comprehensive guide to modern extraction techniques that significantly reduce solvent consumption while maintaining or improving extraction efficiency and analytical accuracy.

This resource offers detailed troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experiments.

Comparative Overview of Extraction Techniques

Modern extraction methodologies offer substantial reductions in solvent volume and extraction time compared to conventional techniques like Soxhlet extraction. The following table summarizes key quantitative data for solvent-reducing methods used in P,P'-dde analysis.

Extraction Method	Typical Solvent Consumption per Sample	Typical Extraction Time	Key Advantages
QuEChERS	10 - 15 mL	15 - 30 min	High throughput, cost-effective, removes the need for multiple steps like blending and filtration.
Solid-Phase Microextraction (SPME)	Solvent-free (for extraction)	15 - 30 min	Simple, rapid, integrates extraction and sample introduction.
Supercritical Fluid Extraction (SFE)	Primarily supercritical CO2; minimal organic modifier (e.g., < 5 mL)	30 - 60 min	Utilizes non-toxic, inexpensive, and readily available CO2; highly selective.
Microwave-Assisted Extraction (MAE)	10 - 30 mL	10 - 20 min	Reduced extraction time and solvent volume, increased extraction efficiency due to localized heating.[1][2]
Ultrasound-Assisted Extraction (UAE)	10 - 50 mL	15 - 30 min	Enhanced mass transfer and solvent penetration, operates at lower temperatures.

Troubleshooting Guides

This section addresses specific issues that may arise during the implementation of solvent-reducing extraction methods for P,P'-dde analysis.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

Question: Why am I observing low recovery of P,P'-dde using the QuEChERS method?

Answer: Low recovery of P,P'-dde in QuEChERS can stem from several factors:

• Inadequate Homogenization: Ensure the sample is thoroughly homogenized to allow for efficient interaction with the extraction solvent.

• Incorrect Solvent-to-Sample Ratio: A common starting point is a 1:1 ratio of acetonitrile (B52724) to a hydrated sample. For dry samples, adding water is crucial for effective extraction.[2]

• Improper Salt Addition: Adding extraction salts directly onto the sample before the solvent can lead to agglomeration and reduced recovery. Always add the solvent first and briefly vortex.[3][4]

• pH of the Sample: While P,P'-dde is relatively stable, extreme pH values can affect its stability and partitioning. Using buffered QuEChERS methods can mitigate this.

• Matrix Effects: Complex matrices can interfere with the extraction and detection of P,P'-dde. The use of appropriate dSPE cleanup sorbents is critical. For fatty matrices, C18 is often added to the dSPE tube to remove lipids.[2]

Question: My baseline is noisy after QuEChERS extraction. How can I resolve this?

Answer: A noisy baseline often indicates the presence of co-extracted matrix components. Consider the following:

• Choice of dSPE Sorbent: Primary Secondary Amine (PSA) is commonly used to remove organic acids, sugars, and some lipids. Graphitized Carbon Black (GCB) can remove pigments and sterols, but may also retain planar analytes like P,P'-dde, so its use should be optimized.

• Solvent Exchange: If analyzing by GC, a solvent exchange from acetonitrile to a more GC-friendly solvent like toluene (B28343) can improve peak shape and reduce baseline noise.[3][4]

• Matrix-Matched Standards: To compensate for matrix effects that cannot be eliminated by cleanup, use matrix-matched calibration standards for more accurate quantification.[3][4]

Solid-Phase Microextraction (SPME)

Question: I am experiencing poor reproducibility with my SPME results for P,P'-dde. What could be the cause?

Answer: Poor reproducibility in SPME is often linked to variations in the extraction conditions. Key factors to control include:

• Fiber Coating: The choice of fiber coating is critical. For nonpolar compounds like P,P'-dde, a polydimethylsiloxane (B3030410) (PDMS) fiber is a suitable choice.

• Extraction Time and Temperature: Ensure that the extraction time is sufficient to reach equilibrium or, if using non-equilibrium extraction, that the time is precisely controlled for all samples and standards. Temperature affects the partitioning of the analyte between the sample and the fiber and should be kept constant.

• Agitation: Consistent and effective agitation of the sample is necessary to facilitate the mass transfer of P,P'-dde to the fiber.

• Matrix Effects: The sample matrix can significantly influence the extraction efficiency. Salting out, by adding NaCl to aqueous samples, can increase the volatility of P,P'-dde and improve its partitioning onto the fiber. For complex matrices, headspace SPME is often preferred over direct immersion to minimize matrix interference.

Supercritical Fluid Extraction (SFE)

Question: The recovery of P,P'-dde using SFE is lower than expected. How can I improve it?

Answer: Low recovery in SFE can often be addressed by optimizing the extraction parameters:

• Pressure and Temperature: These parameters control the density and solvating power of the supercritical fluid (typically CO2). Increasing the pressure generally increases the density and solvating power. The effect of temperature is more complex; while it can increase the vapor pressure of the analyte, it can also decrease the fluid density. The optimal conditions need to be determined experimentally.

• Modifier: For moderately polar compounds or to enhance the extraction of analytes from active sites on the matrix, the addition of a small amount of an organic solvent (modifier), such as methanol (B129727) or ethanol, to the supercritical CO2 is often necessary. The type and percentage of the modifier should be optimized.

• Static vs. Dynamic Extraction Time: A combination of a static extraction phase (where the sample is soaked in the supercritical fluid) followed by a dynamic phase (where the fluid flows through the sample) can improve recovery.

• Sample Moisture: The presence of water in the sample can negatively impact SFE efficiency. Mixing the sample with a drying agent like diatomaceous earth can be beneficial.

Microwave-Assisted Extraction (MAE)

Question: I am concerned about the potential degradation of P,P'-dde during MAE due to high temperatures. Is this a valid concern?

Answer: While MAE utilizes elevated temperatures to accelerate extraction, the short extraction times (typically 10-20 minutes) minimize the risk of thermal degradation for relatively stable compounds like P,P'-dde. To ensure analyte integrity:

• Optimize Temperature and Time: Use the lowest temperature and shortest time necessary for complete extraction. For organochlorine pesticides, temperatures around 100-115°C are common.[5]

• Solvent Choice: Select a solvent that has a good dielectric constant for efficient microwave absorption and is a good solvent for P,P'-dde. A mixture of hexane (B92381) and acetone (B3395972) is often used.

• Closed-Vessel Systems: Using a closed-vessel system allows for temperatures above the solvent's boiling point at atmospheric pressure, which enhances extraction efficiency while containing the solvent.[5]

Ultrasound-Assisted Extraction (UAE)

Question: My UAE extraction of P,P'-dde from a complex matrix (e.g., soil, tissue) is inefficient. How can I improve the yield?

Answer: Inefficient extraction with UAE from complex matrices can be improved by optimizing several parameters:

• Ultrasonic Power and Frequency: Higher power can increase cavitation and improve extraction, but excessive power may degrade the analyte. The frequency of the ultrasound can also play a role.

• Solvent Selection: The solvent should effectively solubilize P,P'-dde and efficiently transmit ultrasonic waves.

• Temperature: Slightly elevated temperatures can improve solvent properties and mass transfer, but high temperatures can decrease the efficiency of cavitation.

• Sample Characteristics: The particle size of solid samples should be small to maximize the surface area for extraction.

• Probe vs. Bath Sonicator: An ultrasonic probe directly immersed in the sample generally provides more focused and intense energy compared to an ultrasonic bath, which can be more effective for challenging matrices.

Frequently Asked Questions (FAQs)

Q1: What is the "greenest" extraction method for P,P'-dde analysis?

A1: Solid-Phase Microextraction (SPME) is often considered one of the "greenest" techniques as it is a solvent-free extraction method. Supercritical Fluid Extraction (SFE) is also a strong contender due to its primary use of non-toxic, recyclable CO2, with only minimal amounts of organic modifiers.

Q2: Can I use the QuEChERS method for soil and sediment samples?

A2: Yes, the QuEChERS method, originally developed for fruits and vegetables, has been successfully adapted for the analysis of pesticides in soil and sediment. Modifications, such as the addition of water to dry samples, are often necessary to ensure efficient extraction.[2]

Q3: How do I choose the right dSPE sorbent for my sample in the QuEChERS method?

A3: The choice of dSPE sorbent depends on the matrix interferences.

• PSA (Primary Secondary Amine): Removes organic acids, fatty acids, and sugars.

• C18: Removes non-polar interferences, such as fats and lipids.

• GCB (Graphitized Carbon Black): Removes pigments (like chlorophyll) and sterols. Use with caution as it can adsorb planar analytes.

Q4: Is it necessary to use an internal standard for P,P'-dde analysis?

A4: Yes, using an internal standard, preferably an isotopically labeled version of P,P'-dde (e.g., ¹³C-p,p'-DDE), is highly recommended. It helps to correct for variations in extraction efficiency, matrix effects, and instrumental response, leading to more accurate and reliable quantification.

Q5: Can these solvent-reducing methods be automated?

A5: Yes, many of these techniques can be automated. Automated SPME and SFE systems are commercially available. QuEChERS can be semi-automated with the use of robotic systems for liquid handling and vortexing. Automation can improve throughput, precision, and reproducibility.

Experimental Protocols

Detailed methodologies for key solvent-reducing extraction techniques are provided below.

QuEChERS Protocol for P,P'-dde in a Food Matrix (e.g., Fruits, Vegetables)

• Sample Preparation: Homogenize 10-15 g of the sample. For samples with low water content, add an appropriate amount of water to achieve at least 80% hydration.[3][4]

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add an appropriate internal standard.

  • Vortex for 1 minute.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Immediately shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant (upper layer) to a 2 mL or 15 mL dSPE tube containing MgSO₄ and the appropriate sorbents (e.g., PSA, C18 for fatty matrices).

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Analysis: The supernatant is ready for analysis by GC-MS or LC-MS.

Headspace Solid-Phase Microextraction (HS-SPME) Protocol for P,P'-dde in Water

• Sample Preparation: Place 5-10 mL of the water sample into a 20 mL headspace vial.

• Extraction:

  • Add a stir bar and NaCl (to a concentration of ~25% w/v) to the vial.

  • Seal the vial with a septum cap.

  • Place the vial in a heating block with magnetic stirring.

  • Equilibrate the sample at a specific temperature (e.g., 60-80°C) for a set time (e.g., 5 minutes).

  • Expose a PDMS-coated SPME fiber to the headspace of the vial for a defined extraction time (e.g., 15-30 minutes) while maintaining the temperature and stirring.

• Desorption and Analysis:

  • Retract the fiber into the needle.

  • Immediately insert the needle into the heated injection port of a GC for thermal desorption of the analytes onto the analytical column.

Visualizing Workflows and Relationships

Diagrams created using Graphviz (DOT language) illustrate key experimental workflows and logical relationships, adhering to specified design constraints.

Caption: QuEChERS workflow for P,P'-dde extraction.

References

• 1. researchgate.net [researchgate.net]
• 2. Microwave-assisted extraction in natural products isolation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chromatography: Pesticide Residue Analysis Webinar Series Pt 1 - Sample Prep Tips Using QuEChERS and Accelerated Solvent Extraction | PDF [slideshare.net]
• 4. hawach.com [hawach.com]
• 5. epa.gov [epa.gov]

Technical Support Center: p,p'-DDE Analysis - Quality Control and Assurance

This technical support center is designed to assist researchers, scientists, and drug development professionals in ensuring the quality and accuracy of p,p'-Dichlorodiphenyldichloroethylene (p,p'-DDE) analysis. Here you will find troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the difference between Quality Assurance (QA) and Quality Control (QC) in the context of p,p'-DDE analysis?

A1: Quality Assurance (QA) and Quality Control (QC) are related but distinct concepts crucial for reliable analytical data.[1][2]

• Quality Assurance (QA) is a proactive process focused on preventing errors. It encompasses all the planned and systematic activities implemented within the quality system to provide confidence that a product or service will fulfill requirements for quality.[2] In p,p'-DDE analysis, this includes developing a comprehensive Quality Assurance Project Plan (QAPP), using validated analytical methods, ensuring proper training of personnel, and maintaining equipment.[3][4]

• Quality Control (QC) is a reactive process focused on identifying defects. It involves the operational techniques and activities used to fulfill requirements for quality.[2] For p,p'-DDE analysis, this includes the routine analysis of QC samples like blanks, spikes, and certified reference materials to monitor the performance of the analytical method.[5]

Caption: Relationship between Quality Assurance and Quality Control.

Q2: What are the typical acceptance criteria for key quality control parameters in p,p'-DDE analysis?

A2: Acceptance criteria for QC parameters are essential for validating the performance of an analytical method. These criteria can vary slightly depending on the regulatory body (e.g., EPA), the matrix being analyzed, and the specific laboratory's standard operating procedures. Below is a summary of typical acceptance criteria.

QC Parameter	Typical Acceptance Criteria	Primary Analytical Technique(s)
Method Blank	Below the Limit of Detection (LOD) or Limit of Quantification (LOQ)	GC-MS, LC-MS, GC-ECD
Laboratory Control Sample (LCS) Recovery	70-130%	GC-MS, LC-MS, GC-ECD
Matrix Spike (MS) Recovery	70-130% (may be wider depending on matrix complexity)	GC-MS, LC-MS, GC-ECD
Matrix Spike Duplicate (MSD) Relative Percent Difference (RPD)	< 20-30%	GC-MS, LC-MS, GC-ECD
Surrogate/Internal Standard Recovery	60-140% (method-specific)	GC-MS, LC-MS
Calibration Curve Linearity (Correlation Coefficient, r)	≥ 0.995	GC-MS, LC-MS, GC-ECD
p,p'-DDT Degradation	< 20%	GC-MS, GC-ECD

Q3: What are the most common analytical methods for p,p'-DDE analysis?

A3: The most prevalent analytical techniques for the determination of p,p'-DDE are chromatographic methods due to their high sensitivity and selectivity. These include:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a widely used technique that combines the separation power of GC with the detection capabilities of MS, providing high confidence in compound identification.

• Gas Chromatography with Electron Capture Detection (GC-ECD): GC-ECD is highly sensitive to halogenated compounds like p,p'-DDE and has been a standard method for many years.[6]

• Liquid Chromatography-Mass Spectrometry (LC-MS): While less common for organochlorine pesticides than GC-based methods, LC-MS can be a viable alternative, particularly for complex matrices where derivatization is not desired.

Q4: What causes the degradation of p,p'-DDT to p,p'-DDE during GC analysis, and how can it be minimized?

A4: The degradation of p,p'-DDT to p,p'-DDE and p,p'-DDD is a common issue in GC analysis, particularly in the hot injector port.[7] This can lead to inaccurate quantification of both the parent compound and its metabolites.

Causes:

• Active sites in the GC inlet: Contaminated or non-deactivated injector liners can have active sites that catalyze the degradation of thermally labile compounds like p,p'-DDT.[8]

• High injector temperature: Excessive temperatures in the injector port can promote thermal degradation.

• Matrix effects: Co-extracted matrix components can enhance the degradation of p,p'-DDT.[7]

Minimization Strategies:

• Use of deactivated liners: Employing deactivated (silanized) injector liners can significantly reduce active sites.

• Regular inlet maintenance: Frequent replacement of the injector liner and septum is crucial to prevent the buildup of non-volatile matrix components.

• Optimization of injector temperature: Lowering the injector temperature to the minimum required for efficient volatilization of the analytes can reduce thermal degradation.

• Use of analyte protectants: The addition of analyte protectants to the sample extracts can help to minimize degradation in the injector.[9]

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common problems encountered during p,p'-DDE analysis.

Guide 1: Chromatographic Issues (GC-ECD and GC-MS)

Caption: Troubleshooting Guide for Common GC Issues.

Guide 2: Matrix Effect Issues (LC-MS and GC-MS)

Problem: Inconsistent results, low recovery, or signal suppression/enhancement.

Background: Matrix effects occur when co-eluting compounds from the sample matrix interfere with the ionization of the target analyte, leading to inaccurate quantification.[9] This is a significant challenge in complex matrices like serum, soil, and fatty foods.

Troubleshooting Steps:

• Assess the Presence of Matrix Effects:

  • Compare the response of a standard in pure solvent to the response of a post-extraction spiked sample at the same concentration. A significant difference indicates the presence of matrix effects.

• Mitigation Strategies:

  • Improve Sample Cleanup: Employ more rigorous cleanup techniques to remove interfering matrix components. For fatty matrices, options include Gel Permeation Chromatography (GPC), Solid-Phase Extraction (SPE) with sorbents like silica (B1680970), C18, or Z-Sep, or the use of Enhanced Matrix Removal-Lipid (EMR-Lipid) sorbents.[10][11][12]

  • Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is representative of the samples being analyzed. This helps to compensate for signal suppression or enhancement.

  • Use of Isotope-Labeled Internal Standards: A stable isotope-labeled analog of p,p'-DDE is the ideal internal standard as it will be affected by matrix effects in a similar way to the native analyte, thus providing accurate correction.

  • Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components. However, this may compromise the method's sensitivity.

Experimental Protocols

Protocol 1: General Workflow for p,p'-DDE Analysis

Caption: General Experimental Workflow for p,p'-DDE Analysis.

Protocol 2: Extraction and Cleanup of p,p'-DDE from Human Serum

This protocol is a general guideline and may require optimization based on specific laboratory conditions and equipment.

1. Materials and Reagents:

• Hexane (B92381), Acetone (B3395972), Dichloromethane (B109758) (pesticide residue grade)

• Anhydrous Sodium Sulfate (B86663) (baked at 400°C for 4 hours)

• Concentrated Sulfuric Acid

• Silica gel SPE cartridges

• Internal standards (e.g., isotope-labeled p,p'-DDE)

2. Procedure:

• Sample Preparation: To 1 mL of serum, add the internal standard solution.

• Protein Precipitation & Extraction: Add acetone and vortex to precipitate proteins. Centrifuge and collect the supernatant. Repeat the extraction of the pellet.

• Liquid-Liquid Extraction (LLE): Combine the supernatants and perform a liquid-liquid extraction with a mixture of hexane and dichloromethane.

• Drying: Pass the organic extract through a column of anhydrous sodium sulfate to remove residual water.

• Cleanup:

  • Acid Treatment: Gently shake the extract with concentrated sulfuric acid to remove lipids.[6]

  • SPE Cleanup: Further clean the extract using a silica gel SPE cartridge.

• Concentration: Concentrate the cleaned extract to a final volume under a gentle stream of nitrogen.

• Analysis: The extract is now ready for instrumental analysis.

Protocol 3: Extraction and Cleanup of p,p'-DDE from Soil

This protocol is based on EPA Method 1699 and is suitable for solid matrices.[13]

1. Materials and Reagents:

• Dichloromethane (pesticide residue grade)

• Anhydrous Sodium Sulfate (baked at 400°C for 4 hours)

• Soxhlet extraction apparatus

• Internal standards

2. Procedure:

• Sample Preparation: Homogenize the soil sample and weigh out a representative aliquot. Mix with anhydrous sodium sulfate to create a free-flowing powder.

• Spiking: Add the internal standard solution to the sample.

• Soxhlet Extraction: Extract the sample with dichloromethane for 18-24 hours in a Soxhlet extractor.[13]

• Concentration: Concentrate the extract using a Kuderna-Danish evaporator or rotary evaporator.

• Cleanup: The extract may require cleanup using techniques like GPC or SPE depending on the level of co-extractives.

• Solvent Exchange and Final Concentration: Exchange the solvent to hexane and concentrate to the final volume for analysis.

Data Presentation

Table 1: QC Acceptance Criteria for p,p'-DDE in Various Matrices (based on EPA Method 1699)[15]

Matrix	Parameter	Acceptance Limits (%)
Water	Labeled Compound Recovery	25 - 150
Soil/Sediment	Labeled Compound Recovery	25 - 150
Tissue	Labeled Compound Recovery	25 - 150
Biosolids	Labeled Compound Recovery	25 - 150
All Matrices	Ongoing Precision and Recovery (OPR)	Method-specific, typically within 20-30% of the true value

Table 2: Comparison of Cleanup Techniques for Organochlorine Pesticides (including p,p'-DDE) in Fatty Matrices

Cleanup Technique	Principle	Advantages	Disadvantages	Typical Recovery (%)
Gel Permeation Chromatography (GPC)	Size exclusion	Effective for high molecular weight lipids	Can be time-consuming and require large solvent volumes	80 - 110
Solid-Phase Extraction (SPE) - Silica	Adsorption	Good for removing polar interferences	May have variable recoveries for some analytes	70 - 120
SPE - Florisil	Adsorption	Widely used and effective for many pesticides	May require careful optimization of elution solvents	70 - 115
QuEChERS with dSPE (C18, PSA)	Dispersive SPE	Fast and uses less solvent	May not be sufficient for very high-fat matrices	70 - 120
Enhanced Matrix Removal-Lipid (EMR-Lipid)	Dispersive SPE with novel sorbent	Highly selective for lipid removal	Sorbent can be more expensive	70 - 110

References

• 1. blog.organomation.com [blog.organomation.com]
• 2. P,P'-dde | C14H8Cl4 | CID 3035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdpr.ca.gov [cdpr.ca.gov]
• 4. epa.gov [epa.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Matrix-enhanced degradation of p,p'-DDT during gas chromatographic analysis: A consideration [pubs.usgs.gov]
• 8. Analysis 4,4'-DDT with GC-ECD - Chromatography Forum [chromforum.org]
• 9. Three approaches to minimize matrix effects in residue analysis of multiclass pesticides in dried complex matrices using gas chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Determination of pesticides in fatty matrices using gel permeation clean-up followed by GC-MS/MS and LC-MS/MS analysis: A comparison of low- and high-pressure gel permeation columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Evaluation of different cleanup sorbents for multiresidue pesticide analysis in fatty vegetable matrices by liquid chromatography tandem mass spectrometry [agris.fao.org]
• 13. epa.gov [epa.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for p,p'-DDE in Environmental Matrices

This guide provides an objective comparison of two predominant analytical techniques for the quantification of 1,1-dichloro-2,2-bis(p-chlorophenyl)ethylene (p,p'-DDE) in environmental samples: Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The content is tailored for researchers, scientists, and professionals in drug development and environmental monitoring, offering a comprehensive overview of method performance, supported by experimental data.

p,p'-DDE is the primary and most persistent metabolite of the insecticide DDT, and its presence in the environment is a significant concern due to its bioaccumulative and toxic properties.[1] Accurate and reliable quantification of p,p'-DDE in complex matrices such as soil, water, sediment, and biological tissues is crucial for environmental risk assessment and regulatory compliance.

Methodology Overview: GC-MS/MS vs. LC-MS/MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a conventional and robust technique for the analysis of volatile and semi-volatile organic compounds like p,p'-DDE.[2] Analytes must be thermally stable to be vaporized without degradation.[3] Its tandem mass spectrometry version (GC-MS/MS) enhances selectivity and sensitivity, making it highly effective for detecting trace levels of p,p'-DDE in complex environmental samples.[4][5]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a versatile technique suitable for a wide range of compounds, including those that are non-volatile or thermally labile.[2][3] While GC-MS/MS often outperforms LC-MS/MS for legacy organochlorine pesticides like DDT and its metabolites, LC-MS/MS offers the advantage of analyzing a broader spectrum of emerging and highly water-soluble contaminants simultaneously without the need for derivatization.[6] The choice between these two powerful techniques often depends on the specific analytes of interest, matrix complexity, and desired sensitivity.[7]

Quantitative Performance Data

The validation of an analytical method establishes its fitness for a particular use by assessing several key performance indicators.[8][9] The following table summarizes typical validation parameters for the analysis of p,p'-DDE and related organochlorine pesticides (OCPs) using GC-MS/MS and LC-MS/MS, compiled from various studies.

Validation Parameter	GC-MS/MS	LC-MS/MS	Environmental Matrix
Linearity (R²)	>0.99	>0.99	Water, Sediment, Biota
Limit of Detection (LOD)	0.6 - 8.3 µg/kg	0.4 - 6.0 ng/L	Biota (Trout)[4], Water[6]
Limit of Quantification (LOQ)	2.0 - 25 µg/kg	Not specified	Biota (Trout)[4]
Accuracy (Recovery %)	73 - 112%	>70%	Biota (Trout)[4], Water[6]
Precision (RSD %)	1.4 - 17.9%	<20%	Biota (Trout)[4], Water[6]

Experimental Protocols

Detailed methodologies are critical for replicating and validating analytical results. Below are generalized protocols for sample preparation and instrumental analysis for p,p'-DDE.

1. Sample Preparation

The goal of sample preparation is to extract p,p'-DDE from the sample matrix and remove interfering substances.

• Water Samples (Solid Phase Extraction - SPE) :

  • Water samples are passed through an SPE cartridge (e.g., C18).

  • The cartridge retains the p,p'-DDE and other organic compounds.

  • Interfering compounds are washed from the cartridge.

  • The target analyte, p,p'-DDE, is then eluted with a small volume of an organic solvent (e.g., acetone).[10][11]

  • The eluate is concentrated and prepared for instrumental analysis.

• Sediment/Soil Samples (Ultrasonication & Column Cleanup) :

  • A sample of sediment or soil is mixed with a solvent like acetone.

  • The mixture undergoes ultrasonication to facilitate the extraction of p,p'-DDE into the solvent.

  • The extract is passed through a cleanup column containing materials like florisil, primary secondary amine, and magnesium sulfate (B86663) to remove co-extracted interferences.[10][11]

  • The purified extract is then concentrated for analysis.

• Biological Tissues (Liquid-Liquid Extraction - LLE) :

  • The tissue sample (e.g., fish fillet) is homogenized.

  • An organic solvent is added to the homogenate, and the mixture is shaken vigorously to extract p,p'-DDE into the solvent phase.

  • The organic layer is separated from the aqueous/solid layer.

  • The extract undergoes cleanup procedures to remove lipids and other interferences.

  • The final extract is concentrated before injection into the analytical instrument.[4]

2. Instrumental Analysis

• GC-MS/MS Analysis :

  • Chromatograph: Gas Chromatograph (GC) equipped with a capillary column suitable for organochlorine pesticide analysis (e.g., DB-5ms).

  • Injection: A small volume (e.g., 1 µL) of the prepared extract is injected into the GC inlet, where it is vaporized.

  • Mobile Phase: An inert carrier gas, typically helium, transports the vaporized sample through the column.[12]

  • Separation: Compounds are separated based on their boiling points and interaction with the column's stationary phase.

  • Mass Spectrometer: As compounds elute from the column, they enter the mass spectrometer, are ionized (typically by electron ionization - EI), and fragmented.

  • Detection: The analysis is performed in Multiple Reaction Monitoring (MRM) mode, where specific precursor-to-product ion transitions for p,p'-DDE are monitored for highly selective and sensitive quantification.[4]

• LC-MS/MS Analysis :

  • Chromatograph: Liquid Chromatograph (LC) with a column suitable for separating pesticides (e.g., C18).

  • Mobile Phase: A mixture of polar solvents, such as water and methanol (B129727) or acetonitrile, often with additives like formic acid.[13]

  • Injection: A small volume of the extract is injected into the mobile phase stream.

  • Separation: Compounds are separated based on their polarity and interaction with the column.

  • Ionization: As compounds exit the column, they are ionized using a soft ionization technique like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).[2]

  • Detection: Similar to GC-MS/MS, tandem mass spectrometry in MRM mode is used to ensure selective and sensitive detection of p,p'-DDE.[6]

Workflow for p,p'-DDE Analysis in Environmental Matrices

The following diagram illustrates the general workflow for the analysis of p,p'-DDE in environmental samples, from collection to final data reporting.

Caption: General workflow for p,p'-DDE analysis.

References

• 1. Review of DDT, DDE, DDD, DDMU and DDMS Toxicity Data for Organisms Used in Estuarine and Marine Sediment Toxicity Tests - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of LC/MS and GC/MS Techniques: SHIMADZU [shimadzu.com]
• 3. biotage.com [biotage.com]
• 4. Validation of an Analytical Method for Simultaneous Determination of 18 Persistent Organic Pollutants in Trout Using LLE Extraction and GC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and validation of an analysis method for pesticide residues by gas chromatography–tandem mass spectrometry in Daikenchuto - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison of GC-MS/MS and LC-MS/MS for the analysis of hormones and pesticides in surface waters: advantages and pitfalls - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]
• 8. jddtonline.info [jddtonline.info]
• 9. globalresearchonline.net [globalresearchonline.net]
• 10. ijer.ut.ac.ir [ijer.ut.ac.ir]
• 11. Analytical Method Development and Validation for Some Persistent Organic Pollutants in Water and Sediments by Gas Chromatography Mass Spectrometry [ijer.ut.ac.ir]
• 12. Principles and Differences between GC-MS and LC-MS - Creative Proteomics [metabolomics.creative-proteomics.com]
• 13. researchgate.net [researchgate.net]

A Comparative Analysis of GC-ECD and GC-MS/MS for p,p'-DDE Quantification

In the realm of environmental and food safety analysis, the accurate quantification of persistent organic pollutants (POPs) like p,p'-dichlorodiphenyldichloroethylene (p,p'-DDE) is of paramount importance. Gas chromatography (GC) is the standard separation technique for these analyses, but the choice of detector can significantly impact the results. This guide provides a comprehensive cross-validation of two commonly used detectors: the Electron Capture Detector (ECD) and the Tandem Mass Spectrometer (MS/MS), for the analysis of p,p'-DDE.

Performance Comparison: Sensitivity vs. Specificity

The primary distinction between GC-ECD and GC-MS/MS lies in their detection principles, which in turn dictates their performance characteristics. GC-ECD is known for its exceptional sensitivity to electronegative compounds like organochlorine pesticides.[1][2][3][4][5] However, its non-specific nature can lead to matrix interferences and a higher potential for false positives, as any co-eluting electrophilic compound will generate a signal.[1][6]

On the other hand, GC-MS/MS offers superior selectivity and confirmation capabilities. By monitoring specific precursor-to-product ion transitions, it can unequivocally identify and quantify target analytes even in complex matrices, thus minimizing the risk of false positives.[4][7][8] While historically considered less sensitive than ECD for certain compounds, modern GC-MS/MS systems exhibit excellent sensitivity, often comparable to or even exceeding that of GC-ECD.[3][4]

A comparative study on organochlorine pesticides highlighted that while GC-ECD showed higher sensitivity for most compounds, it was also more susceptible to matrix interference.[1] Conversely, GC-NCI-MS (a variation of GC-MS) demonstrated superior performance for trace analysis in environmental samples due to its higher selectivity.[1] Another study comparing GC-MS-SIM and GC-ECD for pesticide analysis in citrus essential oils found that GC-ECD provided better limits of detection and quantification.[2] However, for complex matrices like human serum, the advantage of MS/MS in overcoming interferences is significant.[4][9]

The following table summarizes the key performance parameters for the two techniques based on data from various studies on organochlorine pesticides, including p,p'-DDE.

Performance Parameter	GC-ECD	GC-MS/MS
Principle	Measures the decrease in a constant electron current caused by electrophilic compounds.	Measures the mass-to-charge ratio of fragmented ions of the target analyte.
Selectivity	Low; responds to all electrophilic compounds.	High; based on specific precursor and product ion masses.[4]
Sensitivity (LOD/LOQ)	Very high for halogenated compounds.[1][2]	High, often comparable to or better than ECD in modern instruments.[3]
Confirmation Capability	Limited; based on retention time only.	High; provides structural information for definitive identification.[8][10]
Matrix Interference	High susceptibility, can lead to false positives.[1][6]	Low susceptibility due to high selectivity.[4]
Linearity	Satisfactory over a defined range.[1]	Excellent over a wide dynamic range.
Precision (%RSD)	Generally good, but can be affected by matrix.	Typically very good due to lower interference.
Recovery (%)	Can be variable depending on the matrix and cleanup.[2]	Generally good and consistent.[3]

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable results. Below are representative experimental protocols for the analysis of p,p'-DDE using both GC-ECD and GC-MS/MS.

Sample Preparation (General)

A common sample preparation workflow for solid and liquid matrices involves:

• Extraction: Soxhlet extraction or QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) are frequently used methods for extracting pesticides from the sample matrix using an appropriate organic solvent like acetonitrile (B52724) or a hexane/acetone mixture.[11][12][13]

• Clean-up: The extract is then purified to remove interfering co-extractives. This is often achieved using solid-phase extraction (SPE) with cartridges such as Florisil or C18.[3][12]

GC-ECD Methodology

• Gas Chromatograph: Agilent 8890B GC system (or equivalent).

• Injector: Split/splitless inlet, operated in splitless mode.

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program: Initial temperature of 100°C, hold for 1 min, ramp to 180°C at 20°C/min, then to 280°C at 5°C/min, and hold for 10 min.

• Detector: Electron Capture Detector (ECD).

• Detector Temperature: 300°C.

• Makeup Gas: Nitrogen.

GC-MS/MS Methodology

• Gas Chromatograph: Thermo TSQ 8000 Evo GC-MS/MS system (or equivalent).[10]

• Injector: Split/splitless inlet, operated in splitless mode.

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program: Similar to GC-ECD, optimized for the specific instrument and analytes.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI).

• Ion Source Temperature: 250°C.

• Acquisition Mode: Multiple Reaction Monitoring (MRM). For p,p'-DDE, typical transitions would be monitored (e.g., precursor ion m/z 318 transitioning to product ions m/z 246 and 248).[7]

Logical Workflow for Method Selection

The choice between GC-ECD and GC-MS/MS for p,p'-DDE analysis depends on the specific requirements of the study. The following diagram illustrates a logical workflow for selecting the appropriate technique.

Caption: Decision workflow for selecting between GC-ECD and GC-MS/MS.

Conclusion

Both GC-ECD and GC-MS/MS are powerful techniques for the analysis of p,p'-DDE. GC-ECD offers excellent sensitivity, making it a cost-effective option for screening purposes in relatively clean matrices. However, its lack of specificity is a significant drawback, particularly for complex samples where matrix interferences can lead to inaccurate results.

GC-MS/MS, with its high selectivity and confirmatory power, is the superior choice for accurate and reliable quantification of p,p'-DDE, especially in challenging matrices. While potentially having a higher initial instrument cost, the confidence in the data and the reduction of false positives often justify the investment for regulatory compliance and research applications where unequivocal identification is critical. Ultimately, the choice of detector should be guided by the specific analytical goals, the nature of the sample matrix, and the required level of data quality.

References

• 1. Comparison and analysis of organochlorine pesticides and hexabromobiphenyls in environmental samples by gas chromatography-electron capture detector and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. hpst.cz [hpst.cz]
• 8. cdpr.ca.gov [cdpr.ca.gov]
• 9. researchgate.net [researchgate.net]
• 10. cms.gnest.org [cms.gnest.org]
• 11. Validation of an Analytical Method for Simultaneous Determination of 18 Persistent Organic Pollutants in Trout Using LLE Extraction and GC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Global Study Reveals Disparities in Human Exposure to P,P'-DDE, a Persistent Metabolite of the Pesticide DDT

A comprehensive review of biomonitoring studies indicates that human populations in Africa, Asia, and Latin America generally exhibit higher levels of P,P'-dichlorodiphenyldichloroethylene (P,P'-DDE), the main breakdown product of the insecticide DDT, compared to those in Europe and North America. This persistent organic pollutant, which bioaccumulates in fatty tissues, continues to be a global health concern despite widespread bans on DDT for agricultural use.

This guide provides a comparative analysis of P,P'-DDE levels in human populations across different geographical regions, based on data from peer-reviewed scientific literature. The findings are intended for researchers, scientists, and drug development professionals to understand the global landscape of human exposure to this endocrine-disrupting chemical.

Regional Comparison of P,P'-DDE Levels

The following tables summarize the concentrations of P,P'-DDE detected in human serum, adipose tissue, and breast milk across various studies conducted in Africa, Asia, Europe, North America, South America, and Oceania. The data is presented as mean or geometric mean concentrations, along with the number of participants and the respective literature source. It is important to note that direct comparison between studies can be challenging due to variations in study design, analytical methods, and population demographics.

Table 1: P,P'-DDE Levels in Human Serum

Region	Country/Area	Population	n	Mean/Geometric Mean (ng/g lipid)	Reference(s)
Africa	South Africa	Mothers at delivery	47	952 (GM)	[1][2]
South Africa	Children (12 months)	47	> Maternal levels	[1][2]
South Africa	Children (24 months)	47	> Maternal levels	[1][2]
Asia	China	General population (5 cities)	Pooled	High compared to other parts of the world	[3]
Thailand	Adult males	1,137	1,539 (GM)	[4]
Thailand	Adult females	1,137	1,547 (GM)	[4]
Europe	Spain	Women in agricultural areas	-	-	[5]
North America	Mexico	Pregnant women	253	-	[6]
South America	-	-	-	-	-
Oceania	-	-	-	-	-

Table 2: P,P'-DDE Levels in Human Adipose Tissue

Region	Country/Area	Population	n	Mean/Geometric Mean (ng/g lipid)	Reference(s)
Africa	-	-	-	-	-
Asia	India	Obese and non-obese T2DM subjects	100	Higher in obese and T2DM subjects	[7]
Europe	Spain	Adults	387	93.0 (Median)	[8]
North America	Mexico	Women with breast cancer/benign breast disease	198	-	[6][9]
South America	-	-	-	-	-
Oceania	-	-	-	-	-

Table 3: P,P'-DDE Levels in Human Breast Milk

Region	Country/Area	Population	n	Mean/Geometric Mean (ng/g lipid)	Reference(s)
Africa	-	-	-	-	-
Asia	China (Beijing)	Mothers	-	5-10 times higher than other nations	[10][11]
Vietnam (Hanoi)	Mothers	-	5-10 times higher than other nations	[10][11]
Japan (Sendai, Kyoto, Takayama)	Mothers	-	Lower than China and Vietnam	[10][11]
Korea (Seoul)	Mothers	-	Lower than China and Vietnam	[10][11]
Various Asian Countries	Mothers	-	Predominantly high in several countries	[12]
Europe	Norway	Mothers	-	-	[13]
North America	-	-	-	-	-
South America	Brazil	Mothers	62	0.32-12.03 µg/g of fat	[14]
Oceania	-	-	-	-	-

Experimental Protocols

The quantification of P,P'-DDE in human biological samples typically involves extraction, clean-up, and analysis by gas chromatography. Below are synthesized representative protocols for serum, adipose tissue, and breast milk based on commonly reported methodologies.

Analysis of P,P'-DDE in Human Serum

1. Sample Preparation:

• A serum sample (typically 1-2 mL) is mixed with a protein denaturing agent, such as formic acid or propanol.

• An internal standard (e.g., a 13C-labeled P,P'-DDE) is added to the sample for quantification.

2. Extraction:

• Liquid-Liquid Extraction (LLE): The serum is extracted with an organic solvent mixture, such as hexane (B92381) and diethyl ether or petroleum ether and diethyl ether. The mixture is vortexed and centrifuged to separate the organic and aqueous layers. The organic layer containing the P,P'-DDE is collected. This process is often repeated to maximize extraction efficiency.

• Solid-Phase Extraction (SPE): Alternatively, the serum sample can be passed through a solid-phase extraction cartridge (e.g., C18). The P,P'-DDE is retained on the cartridge, which is then washed to remove interferences. The analyte is subsequently eluted with an organic solvent.

3. Clean-up:

• The organic extract is concentrated and subjected to a clean-up step to remove lipids and other interfering substances. This is commonly achieved using column chromatography with adsorbents like Florisil or silica (B1680970) gel.

4. Instrumental Analysis:

• The final extract is analyzed using a gas chromatograph (GC) coupled with either an electron capture detector (ECD) or a mass spectrometer (MS).

• GC-ECD: This is a highly sensitive detector for halogenated compounds like P,P'-DDE.

• GC-MS: This provides higher selectivity and confirmation of the analyte's identity through its mass spectrum. The instrument is often operated in selected ion monitoring (SIM) mode for enhanced sensitivity.

• A capillary column (e.g., HP-5MS) is used for chromatographic separation. The oven temperature is programmed to increase gradually to ensure good separation of P,P'-DDE from other compounds.

Analysis of P,P'-DDE in Human Adipose Tissue

1. Sample Preparation:

• A small amount of adipose tissue (typically 0.5-1 g) is homogenized.

• An internal standard is added.

2. Extraction:

• The homogenized tissue is extracted with a suitable organic solvent, such as hexane or a mixture of hexane and dichloromethane, often using an accelerated solvent extraction (ASE) system.

3. Lipid Removal (Clean-up):

• Due to the high lipid content of adipose tissue, a thorough clean-up is crucial. This can be achieved by:

  • Gel Permeation Chromatography (GPC): An effective technique for separating lipids from smaller molecules like P,P'-DDE.

  • Florisil or Silica Gel Column Chromatography: Similar to the clean-up step for serum.

4. Instrumental Analysis:

• The analysis is performed using GC-ECD or GC-MS as described for serum analysis.

Analysis of P,P'-DDE in Human Breast Milk

1. Sample Preparation:

• A breast milk sample (typically 5-10 mL) is thawed and homogenized.

• An internal standard is added.

2. Extraction and Clean-up:

• Solid-Phase Dispersion: The milk sample is mixed with a solid support (e.g., Florisil) and packed into a column. The P,P'-DDE is then eluted with an organic solvent. This method combines extraction and clean-up in a single step.[14]

• Liquid-Liquid Extraction: Similar to the serum protocol, the milk is extracted with organic solvents, followed by a clean-up step using column chromatography.

3. Instrumental Analysis:

• The final extract is analyzed by GC-ECD or GC-MS, following similar procedures as for serum and adipose tissue.

Visualizing the Biomonitoring Workflow

The following diagram illustrates the typical workflow of a human biomonitoring study for assessing P,P'-DDE levels.

Caption: Workflow of a human biomonitoring study for P,P'-DDE.

Signaling Pathways and Logical Relationships

While P,P'-DDE is not directly involved in a specific signaling pathway in the same way a drug or endogenous ligand might be, its primary mechanism of toxicity is through the disruption of endocrine pathways. The following diagram illustrates the logical relationship of P,P'-DDE's anti-androgenic activity.

Caption: Anti-androgenic action of P,P'-DDE.

References

• 1. researchgate.net [researchgate.net]
• 2. escholarship.org [escholarship.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The adipose tissue to serum dichlorodiphenyldichloroethane (DDE) ratio: some methodological considerations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Adipose Tissue Levels of DDT as Risk Factor for Obesity and Type 2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Human exposure to p,p′-dichlorodiphenyldichloroethylene (p,p′-DDE) in urban and semi-rural areas in southeast Spain: A gender perspective [agris.fao.org]
• 9. Determination of p,p′‐DDE and PCBs in adipose tissues using high‐performance liquid chromatography coupled on‐line to capillary GC – the EURAMIC study | Publicación [silice.csic.es]
• 10. Levels and regional trends of persistent organochlorines and polybrominated diphenyl ethers in Asian breast milk demonstrate POPs signatures unique to individual countries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Persistent organic pollutants in human breast milk from Asian countries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Global surveillance of DDT and DDE levels in human tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

P,P'-DDE vs. Other Organochlorine Pesticides: A Comparative Risk Assessment

A comprehensive guide for researchers, scientists, and drug development professionals on the relative risks of p,p'-Dichlorodiphenyldichloroethylene (p,p'-DDE) and other legacy organochlorine pesticides. This document provides a comparative analysis of their toxicological profiles, environmental persistence, and bioaccumulation potential, supported by experimental data and detailed methodologies.

The legacy of organochlorine pesticides, a class of synthetic chemicals widely used in the mid-20th century for agriculture and disease vector control, continues to be a significant area of research due to their persistence in the environment and potential for adverse health effects. Among these, p,p'-DDE, the primary and most stable metabolite of dichlorodiphenyltrichloroethane (DDT), is of particular concern due to its widespread detection in environmental and biological samples. This guide offers a comparative risk assessment of p,p'-DDE against other prominent organochlorine pesticides, including dieldrin, endrin, heptachlor, chlordane, and lindane, to provide a clearer understanding of their relative hazards.

Data Presentation: A Comparative Overview

The following tables summarize key quantitative data for p,p'-DDE and other selected organochlorine pesticides, focusing on acute toxicity, environmental persistence, and bioaccumulation potential. These parameters are crucial for assessing the overall risk posed by these compounds.

Table 1: Acute Oral Toxicity in Rats (LD50)

Pesticide	Oral LD50 (mg/kg body weight)	Toxicity Class
p,p'-DDE	880[1][2]	Moderately Toxic
Dieldrin	38 - 64	Highly Toxic
Endrin	7.5 - 17.5	Highly Toxic
Heptachlor	100 - 162	Highly Toxic
Chlordane	335 - 430[3]	Moderately Toxic
Lindane (γ-HCH)	88 - 190[4][5][6]	Moderately Toxic

LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of a test population. A lower LD50 indicates higher acute toxicity.

Table 2: Environmental Persistence (Soil Half-life)

Pesticide	Soil Half-life	Persistence Classification
p,p'-DDE	151 - 6087 days (highly variable)[1]	Very Persistent
Dieldrin	~5 years	Very Persistent
Endrin	Up to 14 years[7][8]	Very Persistent
Heptachlor	0.75 - 2 years[9]	Persistent
Chlordane	1 - 4 years[10]	Very Persistent
Lindane (γ-HCH)	~15 months[11]	Persistent

Soil half-life is the time it takes for 50% of the initial amount of a substance to degrade in soil. Longer half-lives indicate greater persistence.

Table 3: Bioaccumulation Potential in Fish (BCF)

Pesticide	Bioconcentration Factor (BCF)	Bioaccumulation Potential
p,p'-DDE (as part of DDT)	High (DDT BCF can be >1000)	High
Dieldrin	2,500 - 5,000	Very High
Endrin	1,335 - 10,000[12]	Very High
Heptachlor	200 - 37,000[13]	High to Very High
Chlordane	3,300 - 16,600	Very High
Lindane (γ-HCH)	63 - 1,613[14]	Moderate to High

BCF (Bioconcentration Factor) is the ratio of a chemical's concentration in an organism to its concentration in the surrounding water. A higher BCF indicates a greater potential for bioaccumulation.

Experimental Protocols

The data presented in this guide are derived from standardized experimental protocols, primarily those established by the Organisation for Economic Co-operation and Development (OECD). These guidelines ensure the reliability and comparability of toxicological and environmental fate data.

Acute Oral Toxicity Testing (based on OECD Guideline 423)

The acute oral toxicity, expressed as the LD50 value, is determined using the Acute Toxic Class Method.

• Test Animals: Healthy, young adult rats of a standard laboratory strain are used. Animals are acclimatized to laboratory conditions for at least five days prior to the test.

• Housing and Feeding: Animals are housed in individual cages with controlled temperature, humidity, and a 12-hour light/dark cycle. They have access to standard laboratory diet and drinking water ad libitum.

• Dose Administration: The test substance is administered in a single dose by gavage using a stomach tube or a suitable intubation cannula. The substance is typically dissolved or suspended in an appropriate vehicle (e.g., corn oil, water).

• Dosage: A stepwise procedure is used where a group of three animals is dosed at a defined starting dose level. The outcome (survival or death) determines the next dose level for the subsequent group of animals.

• Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days after dosing.

• Data Analysis: The LD50 is estimated based on the mortality data from the different dose groups.

Soil Half-life Determination (based on OECD Guideline 307)

The rate of aerobic and anaerobic transformation of a substance in soil is determined to estimate its persistence.

• Soil Selection: Representative soil samples are collected from the field. The soil is sieved and its characteristics (e.g., texture, pH, organic carbon content) are determined.

• Test Substance Application: The test substance, often radiolabeled for easier tracking, is applied to the soil samples at a concentration relevant to its intended use.

• Incubation: The treated soil samples are incubated in the dark under controlled conditions of temperature and moisture. For aerobic studies, the soil is kept moist and aerated. For anaerobic studies, the soil is flooded, and oxygen is removed.

• Sampling and Analysis: At specified time intervals, soil samples are taken and extracted. The concentration of the parent substance and its transformation products are analyzed using appropriate analytical techniques (e.g., chromatography, liquid scintillation counting).

• Data Analysis: The rate of degradation of the test substance is calculated, and the half-life (the time for 50% of the substance to disappear) is determined.

Bioconcentration Factor (BCF) Determination in Fish (based on OECD Guideline 305)

The potential of a substance to accumulate in fish from the surrounding water is assessed through a flow-through fish test.

• Test Organisms: A suitable fish species, such as rainbow trout or fathead minnow, is used. The fish are held in a flow-through system with clean water for an acclimatization period.

• Exposure Phase: Fish are exposed to a constant, low concentration of the test substance in the water for a defined period (uptake phase), typically 28 days.

• Depuration Phase: After the exposure phase, the fish are transferred to clean, untreated water for a depuration phase, where they can eliminate the accumulated substance.

• Sampling and Analysis: Water and fish tissue samples are collected at regular intervals during both the uptake and depuration phases. The concentration of the test substance in these samples is measured.

• Data Analysis: The bioconcentration factor (BCF) is calculated as the ratio of the concentration of the test substance in the fish tissue to the concentration in the water at steady-state.

Mandatory Visualizations

The following diagrams illustrate key concepts related to the risk assessment of p,p'-DDE and other organochlorine pesticides.

Caption: Comparative experimental workflow for risk assessment.

Caption: Contrasting signaling pathway disruptions.

References

• 1. Heptachlor - Wikipedia [en.wikipedia.org]
• 2. Dieldrin - Wikipedia [en.wikipedia.org]
• 3. CHLORDANE - An Assessment of the Health Risks of Seven Pesticides Used for Termite Control - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. EXTOXNET PIP - LINDANE [extoxnet.orst.edu]
• 5. LINDANE (PIM 859) [inchem.org]
• 6. LINDANE - An Assessment of the Health Risks of Seven Pesticides Used for Termite Control - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 9. waterboards.ca.gov [waterboards.ca.gov]
• 10. Assessing soil contamination A reference manual [fao.org]
• 11. Lindane [the-piedpiper.co.uk]
• 12. Endrin - Wikipedia [en.wikipedia.org]
• 13. Heptachlor | C10H5Cl7 | CID 3589 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Lindane in freshwater and marine water [waterquality.gov.au]

Interspecies Differences in P,P'-DDE Metabolism and Toxicity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the metabolism and toxicity of P,P'-dichlorodiphenyldichloroethylene (P,P'-DDE) across various species. P,P'-DDE, a primary and persistent metabolite of the insecticide DDT, is a widespread environmental contaminant known for its potential to bioaccumulate and cause adverse health effects.[1][2][3] Understanding the interspecies differences in its metabolic fate and toxicological profile is crucial for accurate risk assessment and the development of effective therapeutic strategies.

Metabolism of P,P'-DDE: A Comparative Overview

The metabolism of P,P'-DDT, the parent compound of P,P'-DDE, and P,P'-DDE itself has been investigated in humans and a variety of animal species. While the general metabolic pathways are similar, significant interspecies differences exist in the rate of metabolism and the primary metabolites formed.[4][5]

In many organisms, P,P'-DDT is converted to P,P'-DDE through dehydrochlorination.[1] Another metabolic route involves the reductive dechlorination of P,P'-DDT to P,P'-DDD (dichlorodiphenyldichloroethane), which can then be further metabolized.[1][6] P,P'-DDE is known for its stability and slow metabolism, leading to its accumulation in fatty tissues.[1]

Key Metabolic Pathways:

• Dehydrochlorination: The primary pathway for the formation of P,P'-DDE from P,P'-DDT.

• Reductive Dechlorination: Leads to the formation of P,P'-DDD from P,P'-DDT.

• Oxidation: Further metabolism of P,P'-DDE can occur via oxidation, though this process is generally slow.[7]

• Conjugation: Metabolites can be conjugated to facilitate excretion.[4]

Below is a diagram illustrating the generalized metabolic pathway of P,P'-DDT.

Caption: Generalized metabolic pathway of P,P'-DDT leading to the formation of P,P'-DDE and other metabolites.

Interspecies Variations in Metabolism

Humans: In humans, P,P'-DDE is the principal and most stable metabolite of P,P'-DDT found in tissues.[4][5] The elimination of P,P'-DDT and its metabolites is significantly slower in humans compared to other species like rats.[4][8]

Rats: Rats metabolize and eliminate P,P'-DDT much faster than humans, with elimination rates being 10 to 100 times greater.[4][8] While P,P'-DDE is a metabolite, rats also produce significant amounts of P,P'-DDD.[6]

Monkeys: Studies have indicated that monkeys may not convert P,P'-DDT to P,P'-DDE at all, highlighting a significant metabolic difference.[6]

Birds: Birds are particularly susceptible to the effects of P,P'-DDE, which is known to cause eggshell thinning.[3] The metabolism in avian species leads to the accumulation of P,P'-DDE in fatty tissues and eggs.

Fish: P,P'-DDE is highly toxic to many fish species and bioaccumulates in their tissues.[3][9]

Comparative Toxicity of P,P'-DDE

The toxicity of P,P'-DDE varies considerably across species, routes of exposure, and duration of exposure.

Acute Toxicity

The following table summarizes acute toxicity data (LD50) for P,P'-DDE in different species.

Species	Route	LD50 (mg/kg)	Reference
Rat (Male)	Oral	880	[10]
Rat (Female)	Oral	1,240	[10]
Mouse	Oral	810 - 880	[10]

Chronic Toxicity

Chronic exposure to P,P'-DDE has been associated with a range of adverse health effects, including liver damage, reproductive toxicity, and carcinogenicity.

The table below presents a summary of No Observed Adverse Effect Levels (NOAEL) and Lowest Observed Adverse Effect Levels (LOAEL) from chronic oral exposure studies.

Species	Duration	Endpoint	NOAEL (mg/kg/day)	LOAEL (mg/kg/day)	Reference
Rat	78 weeks	Hepatocyte hypertrophy	-	19	[10]
Hamster	Chronic	Hepatic focal necrosis	-	~48	[1]
Mouse	78 weeks	Increased mortality (female)	15	49	[10]
Rat	Chronic	Decreased body weight	-	19	[10]

Experimental Protocols

Detailed experimental methodologies are crucial for the interpretation and comparison of toxicological data. Below are generalized protocols based on typical studies cited in the toxicological profiles.

In Vivo Toxicity Study Workflow

This diagram outlines a typical workflow for an in vivo oral toxicity study.

Caption: A generalized workflow for conducting an in vivo animal toxicity study.

Animal Models: Studies typically use standard laboratory animal models such as Sprague-Dawley or Wistar rats, and BALB/c or B6C3F1 mice. Animals are housed in controlled environments with regulated temperature, humidity, and light cycles.

Dosing: P,P'-DDE is often administered orally, either mixed in the diet or via gavage. The vehicle for gavage is typically corn oil or another suitable solvent. Doses are selected based on preliminary range-finding studies to establish a dose-response relationship.

Endpoint Analysis:

• Clinical Observations: Animals are monitored daily for any signs of toxicity, such as changes in behavior, appearance, or body weight.

• Hematology and Clinical Chemistry: Blood samples are collected at specified time points to assess parameters related to liver function (e.g., ALT, AST), kidney function, and other systemic effects.

• Histopathology: At the end of the study, animals are euthanized, and major organs are collected, weighed, and examined for gross and microscopic pathological changes. Tissues are fixed, processed, and stained (e.g., with Hematoxylin and Eosin) for microscopic evaluation.

Analytical Methods: The concentration of P,P'-DDE and its metabolites in biological samples (e.g., serum, tissues) is typically determined using gas chromatography with an electron capture detector (GC-ECD) or gas chromatography-mass spectrometry (GC-MS).[11]

Signaling Pathways and Mechanisms of Toxicity

P,P'-DDE is known to exert its toxic effects through various mechanisms, including endocrine disruption and induction of oxidative stress.

Endocrine Disruption: P,P'-DDE is recognized as an endocrine disruptor. It can act as an anti-androgen by inhibiting the binding of androgens to the androgen receptor.[1] The o,p'-isomers of DDT and DDE have been shown to have estrogenic activity.[1]

The following diagram illustrates the anti-androgenic mechanism of P,P'-DDE.

Caption: P,P'-DDE's anti-androgenic effect via inhibition of androgen binding to its receptor.

Conclusion

Significant interspecies differences exist in the metabolism and toxicity of P,P'-DDE. Humans and other primates exhibit slower metabolism and greater accumulation of P,P'-DDE compared to rodents. These variations underscore the importance of selecting appropriate animal models for toxicological studies and exercising caution when extrapolating animal data to human health risk assessment. Further research is needed to fully elucidate the mechanisms underlying these species-specific differences to better predict and mitigate the potential health risks associated with P,P'-DDE exposure.

References

• 1. Background Information for p,p’-DDE - Interaction Profile for: Persistent Chemicals Found in Fish (Chlorinated Dibenzo-p-Dioxins, Hexachlorobenzene, p,p’-DDE, Methylmercury, and Polychlorinated Biphenyls) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. diva-portal.org [diva-portal.org]
• 3. DDT - Wikipedia [en.wikipedia.org]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. TOXICOKINETICS, SUSCEPTIBLE POPULATIONS, BIOMARKERS, CHEMICAL INTERACTIONS - Toxicological Profile for DDT, DDE, and DDD - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. ADEQUACY OF THE DATABASE - Toxicological Profile for DDT, DDE, and DDD - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Comparative Toxicity of DDT Isomers and Related Compounds to Mosquito Larvae and Fish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. HEALTH EFFECTS - Toxicological Profile for DDT, DDE, and DDD - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Exposure to p,p´-DDE during early pregnancy, anthropometry, and gestational age at birth, in a flower-growing region of Mexico | Journal of Developmental Origins of Health and Disease | Cambridge Core [cambridge.org]

Comparative Analysis of o,p'-DDE and p,p'-DDE Endocrine Disrupting Effects

A comprehensive guide for researchers, scientists, and drug development professionals on the distinct endocrine-disrupting profiles of o,p'-DDE and p,p'-DDE, two prominent metabolites of the insecticide DDT. This guide provides a comparative analysis supported by experimental data, detailed methodologies, and visual representations of key biological pathways.

Introduction

Dichlorodiphenyltrichloroethane (DDT) and its metabolites, including 1,1-dichloro-2,2-bis(p-chlorophenyl)ethylene (p,p'-DDE) and 1-chloro-2-[2,2-dichloro-1-(4-chlorophenyl)ethenyl]-benzene (o,p'-DDE), are persistent organic pollutants with well-documented endocrine-disrupting capabilities.[1][2][3] While structurally similar, these isomers exhibit distinct mechanisms of action, primarily targeting different nuclear receptors and leading to varied downstream physiological effects. This guide provides a comparative analysis of their endocrine-disrupting activities, focusing on their interactions with estrogen and androgen signaling pathways.

Quantitative Data Summary

The following tables summarize the quantitative data on the endocrine-disrupting effects of o,p'-DDE and p,p'-DDE based on in vitro and in vivo experimental findings.

Table 1: Comparative Receptor Binding Affinity and In Vitro Potency

Parameter	o,p'-DDE	p,p'-DDE	Reference
Estrogen Receptor (ER)
IC50 (Rainbow Trout ER)	3.2 µM	8 µM	[4][5]
Androgen Receptor (AR)
Ki	Not reported as a primary effect	3.5 µM	[6]
IC50	Not reported as a primary effect	5 µM	[6]
Transcriptional Activity
Androgen-induced	Not reported as a primary effect	Inhibits at 0.2 µM	[6]

Table 2: Comparative In Vitro Effects on Steroidogenesis

Endpoint	o,p'-DDE	p,p'-DDE	Cell/Tissue Model	Reference
Estradiol Secretion	Induces (concentration-dependent)	Stimulates	Porcine ovarian follicles	[4][7]
Progesterone Secretion	Not specified	Stimulates	Porcine ovarian follicles	[7]
Aromatase Activity	Stimulates	Stimulates	Porcine ovarian follicles	[7]
Estrogen Receptor Beta (ERβ) Expression	Diminishes	Not specified	Porcine ovarian follicles	[7]

Table 3: Comparative In Vivo Effects

Species	Exposure Details	Effects of o,p'-DDE	Effects of p,p'-DDE	Reference
Rat (Male Pups)	100 mg/kg (oral gavage) on gestational days 14-18	Not specified	Reduced anogenital distance, retention of thoracic nipples	[6]
Rat (Weanling Males)	100 mg/kg (oral gavage) from 25-57 days old	Not specified	Delayed onset of puberty, increased body weight	[6]
Rat (Adult Males)	200 mg/kg (oral gavage) for 4 days	Not specified	Reduced weights of seminal vesicles and prostate	[6]
Japanese Medaka	In ovo exposure	Increased degeneration of ovarian follicles, reduced testicular size	Not specified	[4]
Zebrafish (Juvenile)	0.01 to 20 µg/L for 14 days	Not specified	Induction of vitellogenin (at 0.2 and 2.0 µg/L)	[8]

Key Signaling Pathways and Experimental Workflows

The following diagrams illustrate the primary signaling pathways affected by o,p'-DDE and p,p'-DDE, as well as a typical experimental workflow for assessing endocrine disruption.

References

• 1. Mechanisms of Action of Agrochemicals Acting as Endocrine Disrupting Chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. uhcl-ir.tdl.org [uhcl-ir.tdl.org]
• 3. Endocrine-Disrupting Chemicals: An Endocrine Society Scientific Statement - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. DDT- and DDE-induced disruption of ovarian steroidogenesis in prepubertal porcine ovarian follicles: a possible interaction with the main steroidogenic enzymes and estrogen receptor beta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

The Enduring Legacy of DDT: Validating p,p'-DDE as a Premier Biomarker of Exposure

A comprehensive guide for researchers on the validation and application of p,p'-Dichlorodiphenyldichloroethylene (p,p'-DDE) as a reliable indicator of Dichlorodiphenyltrichloroethane (DDT) exposure. This guide provides a comparative analysis with alternative biomarkers, detailed experimental data, and standardized protocols to support robust scientific investigation.

The widespread historical use of the insecticide DDT has left a lasting environmental footprint. Due to its persistence and bioaccumulation, assessing human exposure to DDT remains a critical focus for toxicological and epidemiological research. The primary metabolite of DDT, p,p'-DDE, has emerged as the most reliable long-term biomarker of exposure. This guide delves into the scientific evidence validating p,p'-DDE's utility, compares it with other DDT-related compounds, and provides the necessary technical information for its accurate measurement.

Comparative Analysis of DDT Metabolites as Exposure Biomarkers

The selection of an appropriate biomarker is paramount for accurately assessing exposure and understanding potential health risks. While several DDT metabolites can be measured in biological samples, their pharmacokinetic properties and persistence vary significantly.

Key Characteristics of DDT-Related Compounds:

Biomarker	Half-Life in Humans	Typical Matrix	Primary Indication of Exposure
p,p'-DDE	Up to 10 years[1][2]	Adipose tissue, Serum, Breast milk	Cumulative, long-term exposure
p,p'-DDT	Approximately 6 years[1][2]	Adipose tissue, Serum	More recent or ongoing high-level exposure
p,p'-DDD	Shorter than p,p'-DDT and p,p'-DDE[3]	Serum, Adipose tissue	Recent exposure
o,p'-DDT	Shorter than p,p'-isomers	Serum, Adipose tissue	Exposure to technical-grade DDT
DDA (urinary)	Rapidly excreted[4]	Urine	Recent exposure (within days to months)[4]

p,p'-DDE stands out as the superior biomarker for assessing chronic exposure due to its exceptionally long half-life and its consistently higher concentrations in human tissues compared to other DDT metabolites.

Quantitative Comparison of Analytical Parameters:

The sensitivity and reliability of analytical methods are crucial for accurate biomarker quantification. Gas chromatography-mass spectrometry (GC-MS) is the gold standard for the analysis of p,p'-DDE.

Parameter	p,p'-DDE	p,p'-DDT	p,p'-DDD	o,p'-DDT	Reference
Limit of Detection (LOD) in Serum	0.01 - 0.03 ng/mL	0.01 ng/mL	-	0.01 ng/mL	[5]
Limit of Quantitation (LOQ) in Serum	~0.5 µg/L	~0.5 µg/L	~0.5 µg/L	~0.5 µg/L	[6]
Correlation with p,p'-DDT (Spearman's rho)	0.757 - 0.86	-	-	-	[5][7]

The strong positive correlation between p,p'-DDE and p,p'-DDT levels in serum underscores p,p'-DDE's role as a reliable surrogate for historical DDT exposure.

Experimental Protocols

Accurate and reproducible measurement of p,p'-DDE is essential for the validation of research findings. Below are detailed methodologies for the analysis of p,p'-DDE in human serum and adipose tissue.

Protocol 1: Analysis of p,p'-DDE in Human Serum by GC-MS/MS

This protocol is adapted from a validated method for the simultaneous determination of multiple organochlorine pesticides in human serum.[6]

1. Sample Preparation and Extraction: a. To 1 mL of serum, add an internal standard solution. b. Perform a double liquid-liquid extraction with a mixture of petroleum ether and diethyl ether. c. Vortex and centrifuge to separate the organic and aqueous layers. d. Combine the organic layers and evaporate to dryness under a gentle stream of nitrogen.

2. Clean-up: a. Reconstitute the residue in an appropriate solvent. b. Perform solid-phase extraction (SPE) using a C18 cartridge to remove interfering substances. c. Elute the analytes from the SPE cartridge. d. Concentrate the eluate to a final volume of 100 µL.

3. GC-MS/MS Analysis: a. Gas Chromatograph (GC) Conditions:

• Column: HP-5MS (30m x 0.25mm i.d., 0.25µm film thickness) or equivalent.
• Injector Temperature: 250°C.
• Oven Temperature Program: Initial temperature 55°C held for 1.5 min, ramp to 150°C at 60°C/min, then to 200°C at 6°C/min, and finally to 280°C at 280°C/min, hold for 1.5 min.[6]
• Carrier Gas: Helium at a constant flow of 1.2 mL/min.[6] b. Mass Spectrometer (MS) Conditions:
• Ionization Mode: Electron Impact (EI).
• Acquisition Mode: Multiple Reaction Monitoring (MRM).
• Monitor appropriate precursor and product ions for p,p'-DDE.

Protocol 2: Analysis of p,p'-DDE in Human Adipose Tissue by GC-MS/MS

This protocol is based on a method developed for the determination of organochlorine compounds in human adipose tissue.[6]

1. Sample Preparation and Extraction: a. Homogenize 0.25 g of adipose tissue. b. Add an internal standard solution. c. Extract the lipids and analytes by dissolving the sample in n-hexane. d. Vortex and centrifuge to separate the lipid layer.

2. Clean-up: a. Perform automated normal-phase liquid chromatography (LC) clean-up on a silica (B1680970) gel column to remove the bulk of the lipids.[6] b. Collect the fraction containing the organochlorine pesticides.

3. GC-MS/MS Analysis: a. Utilize the same GC-MS/MS conditions as described in Protocol 1.

Signaling Pathways and Experimental Workflows

To visualize the metabolic conversion of DDT and the experimental process for biomarker validation, the following diagrams are provided.

Metabolic pathway of p,p'-DDT to its major metabolites.

Experimental workflow for the validation of p,p'-DDE as a biomarker.

p,p'-DDE exerts its biological effects primarily through the disruption of endocrine signaling. A key mechanism is its action as an antagonist of the androgen receptor.[5][8][9]

Mechanism of androgen receptor antagonism by p,p'-DDE.

This antagonistic action can disrupt normal male reproductive development and function. Furthermore, the interplay between androgen and estrogen signaling pathways suggests that p,p'-DDE-mediated androgen receptor antagonism may also indirectly affect estrogen receptor expression and function.[10]

Conclusion

The extensive body of scientific literature strongly supports the validation of p,p'-DDE as a reliable and robust biomarker for cumulative DDT exposure. Its long biological half-life, high prevalence in human tissues, and well-established analytical methods make it the preferred choice for epidemiological studies and risk assessment. In contrast, other metabolites like urinary DDA serve a complementary role in assessing recent exposure. By utilizing the standardized protocols and understanding the underlying biological mechanisms presented in this guide, researchers can ensure the generation of high-quality, comparable data, thereby advancing our understanding of the long-term health consequences of DDT exposure.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. DDT - Wikipedia [en.wikipedia.org]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. TOXICOKINETICS, SUSCEPTIBLE POPULATIONS, BIOMARKERS, CHEMICAL INTERACTIONS - Toxicological Profile for DDT, DDE, and DDD - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Levels and Determinants of DDT and DDE Exposure in the VHEMBE Cohort - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Persistent DDT metabolite p,p'-DDE is a potent androgen receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Androgen receptor antagonist flutamide modulates estrogen receptor alpha expression in distinct regions of the hypospadiac rat penis [frontiersin.org]

Navigating the Analytical Maze: A Comparative Guide to Proficiency Testing for p,p'-DDE Analysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of p,p'-dichlorodiphenyldichloroethylene (p,p'-DDE), a persistent metabolite of the insecticide DDT, participation in proficiency testing (PT) and inter-laboratory comparison (ILC) schemes is a critical component of quality assurance. These programs provide an objective assessment of a laboratory's analytical performance against that of its peers, ensuring the reliability and comparability of data, which is paramount in environmental monitoring, food safety, and human health studies.

This guide offers a comparative overview of PT and ILC programs relevant to p,p'-DDE analysis, presenting a synopsis of performance data, detailed experimental protocols, and visual workflows to aid laboratories in selecting and participating in these essential quality control measures.

Comparing Laboratory Performance: A Look at Proficiency Testing Data

Proficiency tests are designed to evaluate the performance of laboratories for specific tests or measurements and are a key requirement for accreditation under standards such as ISO/IEC 17025. In a typical PT scheme for p,p'-DDE, a homogenous and stable test material with a known, but undisclosed, concentration of the analyte is distributed to participating laboratories. The laboratories analyze the sample using their routine methods and report their results to the PT provider.

The provider then statistically analyzes the data and provides each laboratory with a performance score, most commonly a z-score. The z-score indicates how far a laboratory's result is from the assigned value, which is determined by the PT provider, often through a consensus of expert laboratories. A z-score between -2.0 and +2.0 is generally considered satisfactory.

While specific data from individual proficiency tests are often confidential, the following table provides a representative summary of results from an inter-laboratory comparison for the analysis of p,p'-DDE in a sediment sample. This illustrates the typical data structure and performance evaluation.

Table 1: Representative Results from an Inter-laboratory Comparison for p,p'-DDE in Sediment

Laboratory Code	Reported Concentration (µg/kg)	Assigned Value (µg/kg)	Standard Deviation for Proficiency Assessment (σ)	z-score	Performance Evaluation
Lab 01	45.8	50.0	5.0	-0.84	Satisfactory
Lab 02	52.3	50.0	5.0	0.46	Satisfactory
Lab 03	48.1	50.0	5.0	-0.38	Satisfactory
Lab 04	58.9	50.0	5.0	1.78	Satisfactory
Lab 05	39.5	50.0	5.0	-2.10	Questionable
Lab 06	51.2	50.0	5.0	0.24	Satisfactory
Lab 07	44.6	50.0	5.0	-1.08	Satisfactory
Lab 08	62.1	50.0	5.0	2.42	Questionable
Lab 09	49.5	50.0	5.0	-0.10	Satisfactory
Lab 10	35.0	50.0	5.0	-3.00	Unsatisfactory

Key Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) for p,p'-DDE Analysis

The following is a detailed methodology for the analysis of p,p'-DDE in a solid matrix, such as sediment or soil, using Gas Chromatography-Mass Spectrometry (GC-MS). This protocol is a synthesis of common practices employed by laboratories participating in proficiency testing.

1. Sample Preparation and Extraction:

• Sample Homogenization: The received solid sample is thoroughly homogenized to ensure representativeness.

• Drying: A subsample is dried to a constant weight at a specified temperature (e.g., 105°C) to determine the moisture content, allowing for results to be reported on a dry weight basis.

• Extraction: A known weight of the homogenized sample (e.g., 10-20 g) is mixed with a drying agent like anhydrous sodium sulfate. The sample is then extracted using a suitable organic solvent, such as a mixture of hexane (B92381) and acetone (B3395972) (1:1, v/v), via a technique like Soxhlet extraction or accelerated solvent extraction (ASE). An internal standard (e.g., a labeled p,p'-DDE isotope) is added before extraction for quality control.

2. Extract Cleanup:

• Sulfur Removal: If elemental sulfur is present in the sample, it is removed by adding activated copper powder or using a gel permeation chromatography (GPC) step.

• Fractionation: The extract is cleaned up and fractionated using adsorption chromatography, typically with a Florisil or silica (B1680970) gel column. The p,p'-DDE is eluted with a specific solvent mixture, separating it from interfering compounds.

3. Instrumental Analysis (GC-MS):

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly used.

  • Inlet: Splitless injection is typically employed to enhance sensitivity.

  • Oven Temperature Program: A programmed temperature ramp is used to separate the analytes. For example: initial temperature of 80°C, hold for 1 minute, ramp to 180°C at 20°C/min, then ramp to 280°C at 5°C/min, and hold for 10 minutes.

  • Carrier Gas: Helium is used as the carrier gas at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV is standard.

  • Acquisition Mode: Selected Ion Monitoring (SIM) is used for quantification to increase sensitivity and selectivity. Characteristic ions for p,p'-DDE (e.g., m/z 318, 246, 176) are monitored.

4. Quantification and Quality Control:

• Calibration: A multi-point calibration curve is generated using certified reference standards of p,p'-DDE.

• Quantification: The concentration of p,p'-DDE in the sample is determined by comparing the peak area of the target analyte to the calibration curve, corrected for the recovery of the internal standard.

• Quality Control: Procedural blanks, matrix spikes, and duplicate samples are analyzed with each batch of samples to monitor for contamination, accuracy, and precision.

Visualizing the Process: Workflows and Data Evaluation

To better understand the logistical and analytical flow of proficiency testing and inter-laboratory comparisons, the following diagrams have been created using the DOT language.

Caption: Workflow of a typical proficiency testing scheme for p,p'-DDE analysis.

The Quest for Complete Extraction: A Guide to Solvents for p,p'-DDE Analysis

The accurate quantification of p,p'-dichlorodiphenyldichloroethylene (p,p'-DDE), a persistent and bioaccumulative metabolite of the insecticide DDT, is paramount for environmental monitoring and human health risk assessment. The crucial first step in its analysis is the efficient extraction of the analyte from the sample matrix. The choice of extraction solvent significantly influences recovery rates and, consequently, the reliability of the results. This guide provides a comparative overview of different solvents and solvent systems for p,p'-DDE analysis, supported by experimental data to aid researchers in selecting the optimal extraction strategy.

Solvent Performance: A Comparative Analysis

The selection of an appropriate solvent or solvent mixture is contingent on the sample matrix, the chosen extraction technique, and the physicochemical properties of p,p'-DDE, which is a nonpolar compound. Research has demonstrated varying efficiencies of different solvents in extracting p,p'-DDE and other organochlorine pesticides from diverse matrices such as soil, sediment, water, and biological tissues.

A mixture of hexane (B92381) and acetone (B3395972) (1:1, v/v) has been shown to be highly effective across various extraction methods. Studies have indicated that for accelerated solvent extraction (ASE), this combination yields better results for organochlorine pesticides in sediment compared to Soxhlet and ultrasonic extraction[1]. Similarly, for the ultrasonic-assisted extraction (UASE) of p,p'-DDE from fish fillets, a hexane-acetone (1:1) solution has been successfully employed[1].

Dichloromethane (B109758) (DCM) , either alone or in combination with other solvents, is another widely used and effective solvent. For the extraction of organochlorine pesticides from water, dichloromethane has been reported to provide the best results[2]. In the context of ultrasonic extraction from moist soil samples, a mixture of dichloromethane and acetone (5:1, v/v) has been recommended for polycyclic aromatic hydrocarbons (PAHs), which share some chemical properties with p,p'-DDE[3]. The U.S. Environmental Protection Agency (EPA) Method 8081B also suggests the use of hexane-acetone (1:1) or methylene (B1212753) chloride-acetone (1:1) for the extraction of organochlorine pesticides from solid samples[4].

For the extraction of DDT and its metabolites from green alfalfa, a mixture of hexane and ethanol (B145695) (2:1, v/v) was found to be a superior solvent system[5]. In liquid-liquid extraction from water samples, a solution of 15% hexane in methylene chloride has been evaluated[6].

The following table summarizes the performance of various solvents and solvent systems for the extraction of p,p'-DDE and related organochlorine pesticides from different matrices, as reported in various studies.

Solvent/Solvent System	Matrix	Extraction Method	Reported Recovery/Efficiency	Reference
Hexane	Water	Solvent Extraction	> 90%	[2]
Freon TF (Trichlorotrifluoroethane)	Water	Solvent Extraction	> 90%	[2]
Dichloromethane	Water	Liquid-Liquid Extraction	Reported as giving the best results	[2]
Hexane-Acetone (1:1)	Sediment	Accelerated Solvent Extraction (ASE)	Better than Soxhlet and ultrasonic extraction	[1]
Hexane-Acetone (1:1)	Soil	-	Effective for PAH extraction, suggesting suitability for p,p'-DDE	[7]
Methylene Chloride-Acetone (1:1)	Solid Samples	Various (as per EPA Method 8081B)	Recommended by U.S. EPA	[4]
Dichloromethane	Soil/Sediment	Soxhlet Extraction	Commonly used	[6][8]
Dichloromethane-Methanol	Soil/Sediment	Soxhlet Extraction	Used in combination	[6][8]
Hexane-Ethanol (2:1)	Green Alfalfa	Mincing and standing	Superior for DDT and related materials	[5]
15% Hexane in Methylene Chloride	Water	Liquid-Liquid Extraction	Evaluated for multiresidue pesticides	[6]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are summaries of experimental protocols from studies that have investigated different extraction solvents for p,p'-DDE and related compounds.

Protocol 1: Ultrasonic Assisted Solvent Extraction (UASE) of p,p'-DDE from Fish Fillets

This protocol is based on a method for the determination of phthalates in fish fillets, which can be adapted for p,p'-DDE analysis due to the similar nature of the target analytes and the use of a common solvent system for lipophilic compounds.

1. Sample Preparation:

• Homogenize the fish fillet sample.

2. Extraction:

• Place a known amount of the homogenized sample into a suitable extraction vessel.

• Add a solution of acetone-hexane (1:1, v/v) .

• Subject the mixture to ultrasonic extraction for a defined period.

3. Clean-up:

• Centrifuge the extract to separate the solid and liquid phases.

• Collect the supernatant (the extract).

• The extract may then be subjected to a clean-up step, such as solid-phase extraction (SPE), to remove interfering co-extractives.

4. Analysis:

• Concentrate the cleaned extract to a final volume.

• Analyze the extract using gas chromatography with an electron capture detector (GC-ECD) or gas chromatography-mass spectrometry (GC-MS).

Protocol 2: Soxhlet Extraction of p,p'-DDE from Soil or Sediment

This is a classic and widely used method for the extraction of persistent organic pollutants from solid matrices.

1. Sample Preparation:

• Air-dry the soil or sediment sample and sieve it to remove large debris.

• A known weight of the dried sample is placed in a porous thimble.

2. Extraction:

• Place the thimble into the main chamber of the Soxhlet extractor.

• The extraction solvent (e.g., dichloromethane or a hexane-acetone mixture ) is placed in the distillation flask.

• The solvent is heated to reflux. The solvent vapor travels up a distillation arm and condenses in the condenser. The condensate drips into the thimble containing the sample.

• Once the level of solvent in the thimble reaches the top of the siphon arm, the solvent and extracted analytes are siphoned back into the distillation flask.

• This cycle is repeated for several hours to ensure complete extraction.

3. Clean-up and Analysis:

• After extraction, the solvent is evaporated to concentrate the analytes.

• The concentrated extract is then subjected to a clean-up procedure to remove interferences.

• The final extract is analyzed by GC-ECD or GC-MS.

Workflow for Solvent Extraction and Analysis of p,p'-DDE

The general workflow for the analysis of p,p'-DDE, from sample collection to final data analysis, involves several key stages. The choice of solvent is a critical decision within the sample preparation phase.

Caption: General workflow for p,p'-DDE analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Comparative study of extraction methods for the determination of PAHs from contaminated soils and sediments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of extraction methods for analysis of DDT, DDE, and DDD in alfalfa hay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Comparison of rapid solvent extraction systems for the GC–MS/MS characterization of polycyclic aromatic hydrocarbons in aged, contaminated soil - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of p,p'-DDE Bioaccumulation in Various Fish Species

This guide provides a comparative overview of the bioaccumulation of p,p'-dichlorodiphenyldichloroethylene (p,p'-DDE), a persistent metabolite of the insecticide DDT, in different fish species. Understanding the varying levels of p,p'-DDE in aquatic life is crucial for assessing environmental contamination and the potential risks to both ecosystem and human health. This document is intended for researchers, scientists, and professionals in drug development and environmental science, offering a synthesis of experimental data and methodologies from recent studies.

Data on p,p'-DDE Bioaccumulation

The bioaccumulation of p,p'-DDE in fish is influenced by a multitude of factors, including the species' trophic level, lipid content, age, size, and the level of contamination in their habitat.[1][2][3][4] The following table summarizes p,p'-DDE concentrations found in various fish species from different aquatic environments, highlighting the significant variations observed across species and locations.

Fish Species	Location	Tissue	p,p'-DDE Concentration (ng/g)	Trophic Level	Reference
Northern Snakehead (Channa argus)	South China	Liver	Up to 549 (lipid weight)	Piscivorous	[1][3]
Crucian Carp (Carassius auratus)	South China	Liver	Not specified, but present	Omnivorous	[1][3]
Piscivorous Fish (e.g., S. njassae)	Lake Malawi, East Africa	Not specified	Highest among studied species	Piscivorous	[5]
Algae-eating Fish (e.g., L. fuelleborni)	Lake Malawi, East Africa	Not specified	Lowest among studied species	Herbivorous	[5]
Antarctic Species	Antarctic	Not specified	0.52 ± 0.18 - 11.36 ± 5.3 (wet weight)	Varies	[6]
Sub-Arctic Species	Sub-Arctic	Not specified	0.27 ± 0.35 - 5.46 ± 1.73 (wet weight)	Varies	[6]
Smallmouth Bass	Willamette River, Oregon	Not specified	Highest among three species studied	Piscivorous	[7]
Black Crappie	Willamette River, Oregon	Not specified	Lower than Smallmouth Bass	Insectivorous/Piscivorous	[7]
Walleye (Stizostedion vitreum)	Lower Great Lakes	Muscle	Declining gradient from Great Lakes to Northwest Territories	Piscivorous	[8]
Chinese Anchovy (Thrissa kammalensis)	Liaodong Bay, China	Not specified	Total DDT isomers: 223 ± 42 (wet weight)	Planktivorous	[9]
Japanese Spanish Mackerel (Scomberomrus niphonius)	Liaodong Bay, China	Not specified	Total DDT isomers: 242 ± 70 (wet weight)	Piscivorous	[9]

Experimental Protocols

The determination of p,p'-DDE concentrations in fish tissue involves a standardized workflow, from sample collection to chemical analysis. The following is a generalized protocol based on methodologies cited in various studies.

1. Sample Collection and Preparation:

• Fish Sampling: Fish are collected from the target aquatic environment. Species, size, weight, and sex are recorded.[1][10]

• Tissue Dissection: For analysis, specific tissues, often muscle or liver, are dissected. For smaller fish, the whole body may be homogenized.[10][11]

• Homogenization: The collected tissue samples are homogenized to ensure uniformity before extraction.[10]

• Depuration: In some studies, organisms are kept in clean water for a period to clear their guts, ensuring that the measured contaminants are from the tissue and not undigested food.[10][11]

• Freezing: All samples are typically frozen (e.g., at -20°C) until further processing to prevent degradation of the target compounds.[10][11]

2. Chemical Extraction and Cleanup:

• Solvent Extraction: Lipophilic compounds like p,p'-DDE are extracted from the tissue homogenate using organic solvents. Common methods include ultrasonic extraction with a mixture of n-hexane and acetone.[12] Another technique is pressurized fluid extraction with dichloromethane (B109758) and hexane.[5]

• Lipid Determination: A portion of the extract is used to determine the lipid content of the tissue gravimetrically. This is important as p,p'-DDE is lipophilic and concentrations are often reported on a lipid weight basis.[5][13]

• Cleanup: The extracts are "cleaned up" to remove interfering substances. This is often achieved using techniques like gel permeation chromatography to remove lipids and fractionation on a Florisil column to separate different classes of compounds.[5][12]

3. Analytical Determination:

• Gas Chromatography (GC): The cleaned-up extracts are analyzed using a gas chromatograph. The GC separates the different chemical compounds in the mixture.

• Detector: An electron capture detector (ECD) is commonly used for the detection of organochlorine pesticides like p,p'-DDE due to its high sensitivity to these compounds.[12]

• Confirmation: Positive results are often confirmed using a gas chromatograph coupled with a mass spectrometer (GC-MS), which provides more definitive identification of the compounds.[12][14]

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow for a comparative study of p,p'-DDE bioaccumulation in fish.

A generalized workflow for studying p,p'-DDE bioaccumulation in fish.

Factors Influencing Bioaccumulation

Several key factors contribute to the differential bioaccumulation of p,p'-DDE among fish species:

• Trophic Level and Diet: Piscivorous fish, which are at a higher trophic level, generally exhibit higher concentrations of p,p'-DDE due to biomagnification through the food web.[5][15] This is because they consume other organisms that have already accumulated the contaminant.

• Lipid Content: As a lipophilic (fat-soluble) compound, p,p'-DDE accumulates in the fatty tissues of organisms.[16] Fish species with higher lipid content tend to have higher concentrations of p,p'-DDE.[2][4][17]

• Body Size and Age: In some cases, larger and older fish may have higher contaminant loads as they have had more time to accumulate p,p'-DDE from their environment and diet.[1][3]

• Sex: Differences in p,p'-DDE levels between males and females have been observed, which may be related to differences in growth rates, lipid metabolism, and reproductive processes, where females can transfer contaminants to their eggs.[1][3][8]

• Metabolism: The ability of a fish species to metabolize and excrete p,p'-DDE can also influence its bioaccumulation.[9]

References

• 1. Bioaccumulation and maternal transfer of two understudied DDT metabolites in wild fish species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The trophic transfer of persistent pollutants (HCB, DDTs, PCBs) within polar marine food webs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Bioaccumulation profiles of chemical contaminants in fish from the lower Willamette River, Portland Harbor, Oregon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Variation in organochlorine bioaccumulation by a predatory fish; gender, geography, and data analysis methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. vliz.be [vliz.be]
• 11. orbi.uliege.be [orbi.uliege.be]
• 12. scienceasia.org [scienceasia.org]
• 13. epa.gov [epa.gov]
• 14. researchgate.net [researchgate.net]
• 15. Trophic transfer and biomagnification potential of contaminants in aquatic ecosystems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Background Information for p,p’-DDE - Interaction Profile for: Persistent Chemicals Found in Fish (Chlorinated Dibenzo-p-Dioxins, Hexachlorobenzene, p,p’-DDE, Methylmercury, and Polychlorinated Biphenyls) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. auetd.auburn.edu [auetd.auburn.edu]

Safety & Regulatory Compliance

Proper Disposal of P,P'-DDE: A Comprehensive Guide for Laboratory Professionals

For immediate release:

This document provides essential safety and logistical information for the proper disposal of P,P'-Dichlorodiphenyldichloroethylene (P,P'-DDE), a persistent organochlorine pesticide metabolite. This guidance is intended for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of P,P'-DDE waste in a laboratory setting, in compliance with environmental regulations. Adherence to these procedures is critical for personal safety and the protection of the environment.

P,P'-DDE is recognized as a hazardous substance and a persistent organic pollutant. It is classified as a probable human carcinogen by the U.S. Environmental Protection Agency (EPA). Therefore, all materials contaminated with P,P'-DDE must be treated as hazardous waste.

Immediate Safety and Handling Precautions

When handling P,P'-DDE, all personnel must adhere to strict safety protocols to minimize exposure risks.

Personal Protective Equipment (PPE):

• Gloves: Wear chemical-resistant gloves, such as nitrile or neoprene.

• Eye Protection: Use safety glasses with side shields or chemical splash goggles.

• Lab Coat: A fully buttoned lab coat must be worn to protect from skin contact.

• Respiratory Protection: If there is a risk of generating aerosols or dust, a NIOSH-approved respirator with an organic vapor cartridge is required.

Handling Procedures:

• All work with P,P'-DDE should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

• Avoid direct contact with the skin, eyes, and clothing.

• Prevent the formation of dust and aerosols.

• After handling, thoroughly wash hands and any exposed skin with soap and water.

Quantitative Data for Disposal

The primary method for the disposal of P,P'-DDE is high-temperature incineration. The following table summarizes key quantitative parameters for this process.

Parameter	Value	Notes
Recommended Incineration Temperature	1000°C (1832°F)	Ensures complete destruction of the pesticide.
Minimum Residence Time	2 seconds	The amount of time the waste must be held at the specified temperature.
Incineration for High Halogen Content Waste	≥ 1100°C (2012°F)	Required for waste containing more than 1% halogenated organic substances.
Destruction and Removal Efficiency (DRE)	> 99.99%	A measure of the incinerator's effectiveness in destroying the hazardous waste.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the proper disposal of P,P'-DDE waste from a laboratory.

1. Waste Identification and Segregation:

• All waste materials, including pure P,P'-DDE, contaminated labware (e.g., glassware, pipette tips), and personal protective equipment (PPE), must be collected as hazardous waste.

• Segregate P,P'-DDE waste from other waste streams to prevent cross-contamination.

2. Container Selection and Labeling:

• Use a dedicated, leak-proof, and chemically compatible container for P,P'-DDE waste. The original chemical container is often a suitable choice.

• The container must be clearly labeled with the words "Hazardous Waste".

• The label must also include:

  • The full chemical name: "P,P'-Dichlorodiphenyldichloroethylene"

  • The approximate concentration and quantity of the waste.

  • The accumulation start date (the date the first drop of waste is added to the container).

  • An appropriate hazard warning (e.g., "Toxic," "Carcinogen").

  • The EPA Hazardous Waste Code. While P,P'-DDE is not explicitly listed with its own code, it would likely be classified based on its characteristics. The generator of the waste is responsible for this determination. A common approach is to classify it under a non-specific source code for halogenated organic compounds or based on its toxicity characteristic. Consult with your institution's Environmental Health and Safety (EHS) department for the appropriate code.

3. Temporary Storage in a Satellite Accumulation Area (SAA):

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory where the waste is generated.

• The SAA must be under the control of laboratory personnel and away from general traffic.

• Ensure the container is kept closed at all times except when adding waste.

• Secondary containment, such as a larger, chemically resistant bin, should be used to prevent spills.

4. Decontamination of Laboratory Equipment:

• Non-disposable laboratory equipment contaminated with P,P'-DDE must be thoroughly decontaminated.

• Procedure:

  • Gross contamination should be removed with a solvent-soaked cloth (e.g., using a solvent in which P,P'-DDE is soluble, such as acetone (B3395972) or hexane). The cloth must be disposed of as hazardous waste.

  • Wash the equipment with a laboratory detergent and water.

  • Rinse thoroughly with water and then with a suitable solvent.

  • All rinsate and cleaning materials must be collected and disposed of as hazardous waste.

5. Arranging for Final Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the P,P'-DDE waste.

• Provide the EHS department or contractor with accurate information about the waste, including its composition and quantity.

• Do not attempt to dispose of P,P'-DDE waste through standard laboratory drains or as regular trash. This is illegal and environmentally harmful.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of P,P'-DDE waste from a laboratory setting.

Caption: Workflow for the safe disposal of P,P'-DDE waste in a laboratory.

Safeguarding Your Research: A Comprehensive Guide to Handling P,P'-DDE

Essential safety protocols and logistical plans for researchers, scientists, and drug development professionals working with P,P'-dichlorodiphenyldichloroethylene (P,P'-DDE).

This guide provides critical, immediate safety and operational information for the handling and disposal of P,P'-DDE, a toxic compound suspected of causing cancer and organ damage through prolonged or repeated exposure. Adherence to these procedural steps is paramount for ensuring laboratory safety and minimizing environmental impact.

Personal Protective Equipment (PPE)

When handling P,P'-DDE, a comprehensive approach to personal protection is necessary to prevent exposure through inhalation, ingestion, or skin contact. The following table summarizes the recommended PPE.

PPE Category	Recommended Equipment	Purpose
Eye and Face Protection	Safety glasses or chemical splash goggles	Protects eyes from potential splashes or airborne particles.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Butyl rubber, Neoprene, or Viton)	Prevents direct skin contact with the compound[1].
Body Protection	Laboratory coat or chemical-resistant apron	Protects clothing and skin from accidental spills[1].
Respiratory Protection	NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates	Recommended when handling large quantities, if aerosolization is possible, or in poorly ventilated areas.

Safe Handling and Storage

Proper handling and storage procedures are crucial to maintaining a safe laboratory environment.

Handling:

• Work in a well-ventilated area, preferably within a chemical fume hood.

• Avoid the generation and inhalation of dust or aerosols[2].

• Minimize direct contact with the substance.

• Wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking[2].

Storage:

• Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area[2].

• Keep away from incompatible materials and sources of ignition.

• Store separately from other chemicals.

Spill and Disposal Procedures

Immediate and appropriate response to spills and proper disposal of P,P'-DDE waste are critical for safety and environmental protection.

Spill Response:

In the event of a spill, follow these steps:

• Evacuate and Isolate: Immediately evacuate the contaminated area and restrict access. For solids, isolate the spill area for at least 25 meters (75 feet)[3].

• Ventilate: Ensure the area is well-ventilated.

• Wear appropriate PPE: Don the full PPE as outlined above.

• Containment and Cleanup:

  • Solid Spills: Dampen the spilled material with 60-70% ethanol (B145695) to minimize dust formation. Carefully transfer the dampened material to a suitable, labeled container for hazardous waste[3]. Use absorbent paper dampened with ethanol to clean up any remaining residue[3].

  • Liquid Spills: Absorb the spill with an inert material such as vermiculite, sand, or earth. Place the contaminated absorbent material into a sealed, labeled container for disposal[4].

• Decontamination: Wash the spill area thoroughly with a soap and water solution[3].

• Disposal: All contaminated materials, including PPE, must be disposed of as hazardous waste.

Disposal:

P,P'-DDE is classified as a hazardous substance and must be disposed of in accordance with all local, state, and federal regulations[5][6].

• Collect all P,P'-DDE waste in designated, properly labeled, and sealed containers for hazardous waste[6].

• Do not dispose of P,P'-DDE down the drain or in general waste[4].

• Arrange for disposal by a licensed hazardous waste management company[6].

Quantitative Hazard and Exposure Data

The following table summarizes key quantitative data related to the toxicity and regulatory limits of P,P'-DDE.

Data Point	Value	Reference
Oral LD50 (rat)	880 mg/kg
Intraperitoneal LD50 (mouse)	500 µg/kg
Intraperitoneal LD50 (rat)	159 mg/kg
CERCLA Reportable Quantity	1 pound	[3][5]

Visualizing Safe Operational Workflows

To further clarify the procedural steps for handling P,P'-DDE, the following diagrams illustrate the standard operational workflow and the emergency spill response procedure.

Caption: Standard operational workflow for handling P,P'-DDE.

Caption: Procedural steps for emergency response to a P,P'-DDE spill.

References

• 1. Personal Protective Equipment -- Kentucky Pesticide Safety Education [uky.edu]
• 2. benchchem.com [benchchem.com]
• 3. P,P'-DDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. agilent.com [agilent.com]
• 5. hhpprtv.ornl.gov [hhpprtv.ornl.gov]
• 6. wastemedic.com [wastemedic.com]